2-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid

• CAS: 103204-80-4

Core Science & Biosynthesis

Physicochemical properties of 2-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid

An In-Depth Technical Guide to the Physicochemical Properties of 2-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid

Abstract

2-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid is a heterocyclic compound of significant interest in medicinal chemistry and materials science. Its structural motif, featuring a dihydrobenzofuran core coupled with a carboxylic acid group, provides a versatile scaffold for developing novel therapeutic agents and functional materials. Understanding the fundamental physicochemical properties of this molecule is a critical prerequisite for its successful application. This guide provides a comprehensive analysis of its key characteristics, including structural features, solubility, acidity (pKa), and lipophilicity. We delve into the established experimental methodologies for determining these parameters, explaining the rationale behind procedural choices and the interpretation of results. This document is intended to serve as a foundational resource for researchers engaged in the synthesis, evaluation, and application of 2-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid and its derivatives.

Introduction: The Significance of a Dihydrobenzofuran Scaffold

The dihydrobenzofuran ring system is a privileged scaffold in drug discovery, appearing in a wide array of natural products and synthetic molecules with potent biological activities. The fusion of a benzene ring with a dihydrofuran ring creates a semi-rigid structure that can effectively orient functional groups for optimal interaction with biological targets. The addition of a carboxylic acid at the 5-position, as in 2-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid, introduces a key site for ionic interactions, hydrogen bonding, and potential prodrug strategies.

The methyl group at the 2-position introduces a chiral center, meaning the compound can exist as two distinct enantiomers ((R) and (S)). This chirality is a critical consideration in drug development, as enantiomers often exhibit different pharmacological and toxicological profiles. Before any advanced application, a thorough characterization of the molecule's fundamental physicochemical properties is essential. These properties govern its absorption, distribution, metabolism, and excretion (ADME) profile, as well as its formulation and manufacturing feasibility.

Molecular Structure and Core Properties

The foundational properties of a molecule are dictated by its structure. 2-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid, with the chemical formula C₁₀H₁₀O₃, possesses a unique combination of aromatic and aliphatic features.

Structural Identifiers

A precise understanding of a compound begins with its unequivocal identification. The following table summarizes the key identifiers for 2-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid.

Identifier	Value	Source
IUPAC Name	2-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid	N/A
CAS Number	103204-80-4	ChemicalBook[1]
Molecular Formula	C₁₀H₁₀O₃	ChemicalBook[1]
Molecular Weight	178.18 g/mol	ChemicalBook[1]
Canonical SMILES	CC1Cc2cc(ccc2O1)C(=O)O	N/A

Chemical Structure Diagram

The structural formula provides a visual representation of the atomic arrangement and bonding.

Caption: 2D Structure of the target molecule.

Solubility Profile

Solubility is a cornerstone of drug development, directly influencing a drug's bioavailability and formulation. It is defined as the maximum concentration of a substance that can dissolve in a solvent at a given temperature. For oral drug candidates, aqueous solubility is a critical determinant of absorption from the gastrointestinal tract.

Expected Solubility:

• Aqueous Solvents: Sparingly soluble in neutral water, with solubility increasing significantly in alkaline solutions (e.g., aqueous sodium bicarbonate or sodium hydroxide) due to salt formation.

• Polar Aprotic Solvents: Likely to be soluble in solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF).

• Alcohols: Good solubility is expected in methanol and ethanol.

• Nonpolar Solvents: Poor solubility is anticipated in nonpolar solvents like hexanes.

Experimental Protocol: Thermodynamic Solubility Determination

The gold-standard method for determining thermodynamic solubility is the shake-flask method. This protocol ensures that a true equilibrium is reached between the dissolved and undissolved solid.

Methodology:

• Preparation: Add an excess amount of the solid compound to a known volume of the desired solvent (e.g., phosphate-buffered saline pH 7.4) in a glass vial. The excess solid is crucial to ensure saturation.

• Equilibration: Seal the vials and agitate them at a constant temperature (e.g., 25 °C or 37 °C) for a defined period (typically 24-48 hours) to allow the system to reach equilibrium. A shaker bath or rotating wheel is used for this purpose.

• Phase Separation: After equilibration, allow the vials to stand undisturbed for a short period to let the undissolved solid settle. Alternatively, centrifuge the samples at a low speed to pellet the excess solid.

• Sampling: Carefully withdraw an aliquot of the supernatant, ensuring no solid particles are transferred. Filtration through a low-binding filter (e.g., 0.22 µm PVDF) is recommended.

• Quantification: Dilute the aliquot with a suitable solvent and determine the concentration of the dissolved compound using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

• Calculation: The solubility is calculated from the measured concentration and the dilution factor.

Caption: Workflow for pKa determination by titration.

Lipophilicity (LogP)

Lipophilicity, the affinity of a molecule for a lipid-like environment, is a crucial determinant of a drug's ADME properties. It is commonly expressed as the logarithm of the partition coefficient (LogP) between n-octanol and water. A higher LogP value indicates greater lipophilicity.

For drug candidates, a balanced LogP is often desired. High lipophilicity can lead to poor aqueous solubility, increased metabolic clearance, and potential toxicity, while very low lipophilicity can hinder membrane permeability.

While an experimentally determined LogP for this specific compound is not available, a calculated value (XLogP3-AA) for the closely related methyl ester (methyl 2,3-dihydro-1-benzofuran-5-carboxylate) is 1.8. The carboxylic acid is expected to be less lipophilic than its methyl ester, so its LogP is likely to be lower than 1.8.

Relevance to Drug Discovery: Lipinski's Rule of Five

The importance of physicochemical properties like molecular weight and LogP in drug development is encapsulated in Lipinski's Rule of Five. This rule provides a set of guidelines to assess the "drug-likeness" of a compound and its potential for good oral bioavailability. The rules are:

• Molecular weight ≤ 500 Da

• LogP ≤ 5

• No more than 5 hydrogen bond donors

• No more than 10 hydrogen bond acceptors

2-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid conforms well to these rules:

• Molecular Weight: 178.18 Da (≤ 500)

• LogP: Estimated to be < 1.8 (≤ 5)

• Hydrogen Bond Donors: 1 (the -OH of the carboxylic acid) (≤ 5)

• Hydrogen Bond Acceptors: 3 (the two oxygens of the carboxyl group and the furan oxygen) (≤ 10)

This profile suggests that the compound has a favorable starting point for development as an orally bioavailable drug.

Spectroscopic Data

Spectroscopic analysis provides detailed information about the molecular structure and is essential for confirming the identity and purity of a synthesized compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the detailed structure of organic molecules.

• ¹H NMR: The proton NMR spectrum will show characteristic signals for the aromatic protons, the protons on the dihydrofuran ring (including the methine proton at the chiral center and the diastereotopic methylene protons), and the methyl group protons. The acidic proton of the carboxylic acid will typically appear as a broad singlet at a downfield chemical shift (>10 ppm).

• ¹³C NMR: The carbon NMR spectrum will show distinct signals for the carbonyl carbon of the carboxylic acid (typically in the 165-185 ppm range), the aromatic carbons, and the aliphatic carbons of the dihydrofuran ring and the methyl group.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. For 2-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid, the key characteristic absorptions would be:

• O-H Stretch (Carboxylic Acid): A very broad band in the region of 3300-2500 cm⁻¹. [2][3]* C=O Stretch (Carboxylic Acid): A strong, sharp band between 1760-1690 cm⁻¹. [2]* C-O Stretch: A band in the 1320-1210 cm⁻¹ region. [2]* Aromatic C=C Stretches: Medium to weak bands in the 1600-1450 cm⁻¹ region.

• Aromatic C-H Bending: Bands in the fingerprint region that can give information about the substitution pattern of the benzene ring.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule. For this compound, the molecular ion peak (M⁺) would be observed at m/z = 178. Common fragmentation patterns for carboxylic acids include the loss of -OH (M-17) and -COOH (M-45). Fragmentation of the dihydrobenzofuran ring would also be expected. [4]

Safety and Handling

As a laboratory chemical, 2-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid should be handled with appropriate care. While specific toxicity data is not available, compounds of this class (aromatic carboxylic acids) are generally considered to be skin and eye irritants.

General Handling Precautions:

• Work in a well-ventilated area, preferably a fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

• Avoid inhalation of dust and contact with skin and eyes.

• In case of contact, wash the affected area thoroughly with water.

• Store in a cool, dry, and well-ventilated place in a tightly sealed container.

Conclusion

2-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid possesses a set of physicochemical properties that make it an attractive scaffold for further investigation in drug discovery and materials science. Its adherence to Lipinski's Rule of Five suggests a good potential for oral bioavailability. A comprehensive understanding of its solubility, pKa, and lipophilicity, as outlined in this guide, is fundamental for the rational design of future experiments, whether they involve the synthesis of derivatives, formulation development, or biological evaluation. The experimental protocols described herein provide a robust framework for obtaining the precise data required for these advanced applications.

References

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The Multifaceted Biological Activities of 2,3-Dihydrobenzofuran Derivatives: A Technical Guide for Drug Discovery Professionals

The 2,3-dihydrobenzofuran scaffold is a privileged heterocyclic motif frequently encountered in a diverse array of natural products and synthetic compounds of significant medicinal interest.[1][2][3] Its unique structural features and synthetic tractability have made it a focal point for the development of novel therapeutic agents. This technical guide provides an in-depth exploration of the prominent biological activities associated with 2,3-dihydrobenzofuran derivatives, offering insights into their mechanisms of action, structure-activity relationships (SAR), and the experimental methodologies employed in their evaluation. This document is intended to serve as a comprehensive resource for researchers, scientists, and drug development professionals engaged in the pursuit of innovative therapeutics.

The 2,3-Dihydrobenzofuran Core: A Versatile Pharmacophore

The 2,3-dihydrobenzofuran nucleus, consisting of a benzene ring fused to a five-membered dihydrofuran ring, provides a rigid and tunable framework for molecular design. This scaffold is a key structural component in numerous biologically active natural products, including rocaglamide, furaquinocin A, and phalarine.[1] The interest in these compounds is ever-growing due to their broad spectrum of pharmacological properties, which include anticancer, antioxidant, antimicrobial, and neuroprotective effects.[1][2][4][5]

The versatility of the 2,3-dihydrobenzofuran scaffold lies in the ease with which substitutions can be introduced at various positions, allowing for the fine-tuning of physicochemical properties and biological activities. This has spurred the development of diverse synthetic protocols for the construction of extensive compound libraries.[6][7]

Anticancer Activity: Targeting Multiple Hallmarks of Cancer

2,3-Dihydrobenzofuran derivatives have demonstrated significant potential as anticancer agents, exhibiting cytotoxic effects against a range of human cancer cell lines.[8][9][10][11] Their mechanisms of action are often multifaceted, targeting key pathways involved in cancer cell proliferation, survival, and metastasis.

Inhibition of Nuclear Factor-κB (NF-κB) Signaling

One of the well-documented anticancer mechanisms of 2,3-dihydrobenzofuran derivatives is the inhibition of the NF-κB signaling pathway.[8] NF-κB is a transcription factor that plays a crucial role in regulating the expression of genes involved in inflammation, cell survival, and proliferation. In many cancers, the NF-κB pathway is constitutively active, promoting tumor growth and resistance to therapy.

Certain 2,3-dihydrobenzofuran-2-carboxylic acid N-(substituted)phenylamide derivatives have been shown to inhibit the translocation of NF-κB to the nucleus in lipopolysaccharide (LPS)-stimulated macrophage cells.[8] This inhibition of NF-κB transcriptional activity contributes to their potent cytotoxic activities against various human cancer cell lines, including renal, colon, breast, gastric, lung, and prostate cancers.[8]

Illustrative Signaling Pathway: NF-κB Inhibition

Caption: Inhibition of the NF-κB pathway by 2,3-dihydrobenzofuran derivatives.

Induction of Apoptosis

Many 2,3-dihydrobenzofuran derivatives exert their anticancer effects by inducing apoptosis, or programmed cell death, in cancer cells.[9][12] This can occur through both the extrinsic and intrinsic apoptotic pathways. For instance, certain fluorinated benzofuran and dihydrobenzofuran derivatives have been shown to induce apoptosis by inhibiting the expression of the anti-apoptotic protein Bcl-2 and promoting the cleavage of PARP-1.[9][10][13]

Structure-activity relationship (SAR) studies have indicated that the presence of specific substituents, such as fluorine, bromine, hydroxyl, and/or carboxyl groups, can enhance the pro-apoptotic activity of these compounds.[9][13]

Inhibition of Angiogenesis

Angiogenesis, the formation of new blood vessels, is a critical process for tumor growth and metastasis. Some benzofuran-based chalcone derivatives have been identified as potent inhibitors of Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), a key regulator of angiogenesis.[14] By inhibiting VEGFR-2, these compounds can effectively suppress tumor-induced angiogenesis, thereby restricting tumor growth.

Quantitative Data Summary: Anticancer Activity

Derivative Class	Cancer Cell Line	IC50 (µM)	Mechanism of Action
Benzofuran-2-carboxylic acid N-(4'-hydroxy)phenylamide	ACHN (renal), HCT15 (colon), MM231 (breast), NUGC-3 (gastric), NCI-H23 (lung), PC-3 (prostate)	2.20 - 5.86	NF-κB Inhibition[4][8]
Fluorinated Dihydrobenzofurans	HCT116 (colorectal)	~70% proliferation inhibition	Apoptosis Induction (Bcl-2, PARP-1)[10][13]
Benzofuran-based chalcones	HCC1806 (breast), HeLa (cervical), A549 (lung)	Potent inhibition	VEGFR-2 Inhibition[14]

Antioxidant Activity: Scavenging Reactive Oxygen Species

Oxidative stress, resulting from an imbalance between the production of reactive oxygen species (ROS) and the body's antioxidant defenses, is implicated in the pathogenesis of numerous diseases.[15] 2,3-Dihydrobenzofuran derivatives, particularly those bearing hydroxyl substitutions on the aromatic ring, have emerged as potent antioxidants.[15][16][17]

The antioxidant capacity of these compounds is often attributed to their ability to donate a hydrogen atom from a phenolic hydroxyl group to neutralize free radicals. The transformation of a chroman skeleton (as seen in Vitamin E) to a benzofuran skeleton has been reported to increase antioxidant activity.[17]

Experimental Protocol: DPPH Radical Scavenging Assay

This assay is a common and reliable method for evaluating the in vitro antioxidant activity of chemical compounds.[18]

• Preparation of DPPH Solution: Prepare a stock solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in a suitable solvent (e.g., methanol or ethanol). The concentration is typically around 0.1 mM.

• Sample Preparation: Dissolve the 2,3-dihydrobenzofuran derivatives in the same solvent at various concentrations.

• Reaction Mixture: In a 96-well plate or cuvettes, mix a fixed volume of the DPPH solution with varying concentrations of the test compounds. A control containing only the solvent and DPPH is also prepared.

• Incubation: Incubate the reaction mixtures in the dark at room temperature for a specified period (e.g., 30 minutes).

• Absorbance Measurement: Measure the absorbance of the solutions at a specific wavelength (typically around 517 nm) using a spectrophotometer.

• Calculation of Scavenging Activity: The percentage of DPPH radical scavenging activity is calculated using the following formula: % Scavenging = [(A_control - A_sample) / A_control] * 100 Where A_control is the absorbance of the control and A_sample is the absorbance of the test compound.

• IC50 Determination: The IC50 value, which is the concentration of the compound required to scavenge 50% of the DPPH radicals, is determined by plotting the percentage of scavenging activity against the concentration of the test compound.[18]

Illustrative Workflow: Antioxidant Activity Screening

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Topic: Discovery and Isolation of Novel Dihydrobenzofuran Compounds

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The 2,3-dihydrobenzofuran scaffold is a privileged structural motif, integral to a vast number of biologically active natural products and synthetic compounds.[1][2] Its prevalence in molecules exhibiting anticancer, anti-inflammatory, antiviral, and neuroprotective properties has made it a focal point in medicinal chemistry and drug discovery.[3][4][5][6] This guide provides a comprehensive technical overview of the core methodologies for the discovery, isolation, and structural elucidation of novel dihydrobenzofuran derivatives. We will explore two primary discovery pipelines: isolation from natural sources and targeted synthesis. The narrative emphasizes the causality behind experimental choices, providing field-proven insights into protocol design, from initial extraction and chromatographic separation to advanced spectroscopic analysis and structural confirmation.

The Significance of the Dihydrobenzofuran Core

The unique structural arrangement of the dihydrobenzofuran core, consisting of a fused aryl and dihydrofuran ring, confers specific three-dimensional conformations that are ideal for interacting with biological targets.[1] This framework is found in numerous bioactive natural products, including (+)-lithospermic acid, pterocarpan, and conocarpan, which exhibit activities ranging from anti-HIV to antifungal.[1][7] In synthetic chemistry, the dihydrobenzofuran nucleus serves as a versatile precursor for constructing more complex molecular architectures and has been incorporated into approved drugs like prucalopride.[1][8] The continuous discovery of new derivatives with potent biological activities underscores the importance of robust and efficient methods for their isolation and synthesis.[4][5][6]

Discovery Pipeline I: Isolation from Natural Sources

The discovery of novel dihydrobenzofurans often begins with the exploration of nature's chemical diversity, particularly in plants and fungi.[7] This pathway is a multi-stage process requiring systematic and carefully chosen methodologies to progress from a complex biological matrix to a pure, characterized compound.

Preliminary Steps: Source Selection and Extraction

The initial and most critical step is the selection of a biological source. Ethnobotanical knowledge, where traditional medicine points to plants used for treating ailments like cancer or inflammation, can provide valuable leads.[9][10] For instance, the Polygonaceae family is known for its ethnomedicinal use in cancer management, leading to the successful isolation of anticancer dihydrobenzofurans from Polygonum barbatum.[9][10][11]

Causality in Extraction Method Selection: The goal of extraction is to efficiently transfer the target compounds from the raw material into a solvent with minimal degradation. The choice of method and solvent is dictated by the physicochemical properties of the target compounds and the nature of the source material.[12][13]

• Conventional Solvent Extraction: Methods like maceration, percolation, and Soxhlet extraction are widely used.[14][15] Maceration, which involves soaking the plant material in a solvent, is simple but can be time-consuming. Soxhlet extraction provides a more efficient extraction through continuous cycling of fresh, warm solvent, but the heat can degrade thermally labile compounds. The choice of solvent polarity is paramount; a gradient extraction starting with a non-polar solvent (e.g., hexane) to remove lipids, followed by solvents of increasing polarity (e.g., ethyl acetate, methanol), allows for a preliminary fractionation of the extract.[12][13]

• Modern Extraction Techniques: To improve efficiency and reduce solvent consumption, modern techniques are often employed.[13][15]

  • Ultrasound-Assisted Extraction (UAE): Uses acoustic cavitation to disrupt cell walls, enhancing solvent penetration.[14][15]

  • Microwave-Assisted Extraction (MAE): Uses microwave energy to heat the solvent and sample, accelerating the extraction process.[14][15][16]

  • Supercritical Fluid Extraction (SFE): Employs a supercritical fluid, typically CO₂, as the solvent. It is highly selective and leaves no organic solvent residue, making it ideal for sensitive compounds.[14][15]

Workflow: From Natural Source to Pure Compound

The overall process is a systematic reduction of complexity, moving from a crude extract to isolated, pure molecules.

Caption: Workflow for Natural Product Isolation.

Isolation and Purification: The Role of Chromatography

Chromatography is the cornerstone of natural product isolation, separating compounds based on their differential partitioning between a stationary phase and a mobile phase.[13] A multi-step chromatographic strategy is almost always necessary.

• Column Chromatography (CC): This is the workhorse for the initial fractionation of crude extracts.[12][16] Silica gel is the most common stationary phase for normal-phase chromatography, separating compounds based on polarity. Fractions are collected and analyzed by Thin-Layer Chromatography (TLC).

• Thin-Layer Chromatography (TLC): A rapid, cost-effective method used to monitor the separation from column chromatography and to select appropriate solvent systems.[12][16]

• High-Performance Liquid Chromatography (HPLC): A high-resolution technique essential for the final purification of compounds.[12] Preparative HPLC can yield compounds with >95% purity, which is required for structural elucidation and biological assays. Both normal-phase and reversed-phase (e.g., C18) columns are used, depending on the polarity of the target dihydrobenzofurans.

Protocol 1: General Isolation of Dihydrobenzofurans from Plant Material

This protocol is a self-validating system, where each step's success is confirmed before proceeding to the next.

• Preparation: Air-dry and grind 1 kg of plant material to a coarse powder.

• Extraction: Macerate the powder sequentially with 5 L of n-hexane, followed by 5 L of ethyl acetate (EtOAc), and finally 5 L of methanol (MeOH) at room temperature for 72 hours each. This yields three distinct crude extracts.

• Initial Fractionation: Concentrate the EtOAc extract (often rich in moderately polar compounds like dihydrobenzofurans) under reduced pressure. Subject the dried extract (e.g., 50 g) to vacuum liquid chromatography (VLC) or column chromatography over a silica gel stationary phase.

• Gradient Elution: Elute the column with a solvent gradient of increasing polarity, for example, starting with 100% hexane and gradually increasing the proportion of EtOAc (e.g., 95:5, 90:10, ... 0:100 hexane:EtOAc).

• Monitoring: Collect fractions (e.g., 250 mL each) and monitor them by TLC, visualizing spots under UV light (254 nm and 365 nm) and/or with a staining agent (e.g., vanillin-sulfuric acid). Combine fractions with similar TLC profiles.

• Final Purification: Subject the combined, enriched fractions to preparative HPLC using a suitable column (e.g., C18 reversed-phase) and an optimized mobile phase (e.g., a gradient of methanol and water) to isolate pure compounds.

• Validation: Confirm the purity of the isolated compound using analytical HPLC with a diode-array detector (DAD) or mass spectrometry (MS).

Discovery Pipeline II: Rational Synthesis

While natural sources provide immense diversity, chemical synthesis offers a direct route to novel dihydrobenzofuran analogues with tailored properties.[1] Modern synthetic chemistry, particularly transition metal-catalyzed reactions, has enabled the efficient and often stereoselective construction of the dihydrobenzofuran core.[1][17]

Causality in Synthetic Strategy: The choice of synthetic route depends on the desired substitution pattern, the availability of starting materials, and the need for stereochemical control. Transition metal catalysis is favored for its high efficiency and ability to form C-C and C-O bonds under mild conditions.[17]

Key Synthetic Methodologies

Recent years have seen a surge in novel methods for synthesizing the dihydrobenzofuran scaffold.[8]

• Palladium-Catalyzed Reactions: Pd catalysts are highly versatile for reactions like Heck coupling, C-H activation, and annulations to form the dihydrofuran ring.[1][17] For example, a [4+1] cyclization involving aryl ethers and vinyl methylene ketones can produce enantioselective dihydrobenzofurans.[1]

• Rhodium-Catalyzed Reactions: Rhodium catalysts excel in C-H activation and annulation reactions. A [3+2] annulation between N-phenoxy amides and alkynes is an efficient way to build the core structure.[1][17]

• Nickel-Catalyzed Reactions: Nickel catalysis is often used for reductive coupling and carbonylative synthesis, providing access to diverse substitution patterns.[17]

• Metal-Free Approaches: To avoid transition metal contamination in final products, metal-free methods are being developed. These can involve Brønsted acid-catalyzed [4+1] annulation or base-induced cyclization reactions.[18]

Table 1: Comparison of Selected Synthetic Methods

Catalyst/Reagent	Reaction Type	Key Reactants	Yield Range	Ref
Palladium (Pd)	Chiral [4+1] Cyclization	Aryl ethers, Vinyl ketones	38-89%	[1]
Rhodium (Rh)	C-H Activation/[3+2] Annulation	N-phenoxy amides, Alkynes	35-78%	[17]
Nickel (Ni)	Reductive Aryl Allylation	Aryl iodides, Vinyl carbonates	46-67%	[17]
Triflic Acid (TfOH)	Metal-Free [4+1] Annulation	p-Quinone methides, Diazoacetates	N/A	[18]

Structural Elucidation: Deciphering the Molecular Architecture

Once a pure compound is obtained, its exact chemical structure must be determined. This is achieved through a combination of modern spectroscopic techniques.[9][13]

Spectroscopic Toolkit

• Mass Spectrometry (MS): Provides the molecular weight and elemental formula (via High-Resolution MS, HR-MS) of the new compound. Fragmentation patterns can offer clues about the structure.[12][13]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: This is the most powerful tool for structure determination in solution.[12][19]

  • ¹H NMR: Gives information on the number and chemical environment of protons. Coupling constants (J-values) reveal connectivity between adjacent protons, which is crucial for determining the relative stereochemistry in the dihydrofuran ring.[20]

  • ¹³C NMR: Shows the number of unique carbon atoms in the molecule.

  • 2D NMR (COSY, HSQC, HMBC): These experiments are essential for assembling the molecular puzzle. COSY shows ¹H-¹H correlations, HSQC links protons to their directly attached carbons, and HMBC reveals long-range (2-3 bond) ¹H-¹³C correlations, allowing the connection of different molecular fragments.[19]

• X-ray Crystallography: When a suitable single crystal can be grown, X-ray diffraction provides unambiguous determination of the complete molecular structure, including the absolute stereochemistry.[21][22]

Decision Workflow for Structural Elucidation

Caption: Spectroscopic Analysis Workflow.

Conclusion and Future Outlook

The discovery of novel dihydrobenzofuran compounds remains a vibrant and essential area of research for drug development. The synergistic application of modern isolation techniques from natural sources and innovative synthetic methodologies provides a powerful engine for accessing new chemical entities. The protocols and workflows described herein offer a robust framework for researchers. As analytical techniques become more sensitive and synthetic methods more efficient, we can anticipate the continued discovery of dihydrobenzofuran derivatives with unique biological activities, paving the way for the next generation of therapeutic agents.

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• Advanced Journal of Chemistry-Section B: Natural Products and Medical Chemistry. (2025, February 5). Innovative Techniques for Natural Product Isolation: Bridging Tradition and Modernity. [Link]

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In Silico Prediction of 2-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic Acid Bioactivity: A Technical Guide for Drug Discovery Professionals

Abstract

This technical guide delineates a comprehensive in silico workflow for the prediction of the biological activity of the novel compound, 2-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid. In the absence of pre-existing experimental data for this specific molecule, this document serves as a procedural whitepaper, providing a robust computational methodology for target identification, molecular docking, Quantitative Structure-Activity Relationship (QSAR) analysis, and the prediction of Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) properties. Detailed, step-by-step experimental protocols for each computational approach are presented to guide researchers in the virtual screening and characterization of this and other novel chemical entities. Furthermore, this guide includes structured data tables for the lucid presentation of predictive results and utilizes Graphviz diagrams to visualize the intricate workflows, offering a blueprint for the computational assessment of new molecules in the drug discovery pipeline.

Introduction: The Benzofuran Scaffold and the Promise of In Silico Prediction

The benzofuran moiety is a privileged heterocyclic scaffold extensively found in a plethora of natural products and synthetic molecules, exhibiting a broad spectrum of pharmacological activities.[1][2] Derivatives of benzofuran have been reported to possess antimicrobial, antiviral, antitumor, anti-inflammatory, and antioxidant properties, underscoring their significance as a foundational structure in medicinal chemistry.[3][4] The subject of this guide, 2-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid, is a structurally intriguing derivative for which the bioactivity has not been previously characterized.

Traditional drug discovery, while fruitful, is a resource-intensive and time-consuming endeavor. The advent of computer-aided drug design (CADD) has revolutionized this landscape, offering a powerful suite of in silico techniques to expedite the identification and optimization of lead compounds.[5] By leveraging computational methods, we can rapidly assess the potential biological activities and pharmacokinetic profiles of novel molecules, thereby prioritizing candidates for synthesis and subsequent experimental validation.[6]

This guide provides a rigorous framework for the in silico evaluation of 2-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid, outlining a logical and scientifically sound workflow from initial target hypothesis to comprehensive ADMET profiling.

The In Silico Bioactivity Prediction Workflow

The computational prediction of a novel compound's bioactivity follows a structured, multi-step process. This workflow is designed to build a comprehensive profile of its potential therapeutic effects and liabilities, allowing for efficient screening and prioritization of compounds for further experimental validation.

Figure 1: A general workflow for the in silico prediction of bioactivity.

Step-by-Step Methodologies

Target Identification and Validation

The initial and most critical step is to identify the potential molecular targets of 2-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid. This can be achieved through a combination of ligand-based and structure-based computational methods.

This approach is predicated on the principle that structurally similar molecules are likely to exhibit similar biological activities. We will utilize online servers that compare our query molecule to vast databases of known bioactive ligands.

• Input Preparation:

  • Obtain the SMILES (Simplified Molecular Input Line Entry System) string for 2-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid. This can be generated using chemical drawing software or obtained from chemical databases. The SMILES string is CC1OC2=CC=C(C=C2C1)C(=O)O.

• Target Prediction using SwissTargetPrediction:

  • Navigate to the SwissTargetPrediction web server ([Link]]

  • Paste the SMILES string into the input box.

  • Select "Homo sapiens" as the organism.

  • Click "Predict targets".

• Interpretation of Results:

  • The server will return a list of potential protein targets, ranked by a probability score.[7] A higher score indicates a greater likelihood of interaction based on structural similarity to known ligands.[3]

  • Analyze the top-ranked targets, paying close attention to their biological functions and relevance to disease pathways.

• Consolidate the list of potential targets obtained from the prediction server.

• Cross-reference the predicted targets with literature on the known biological activities of benzofuran derivatives to identify overlapping areas of interest (e.g., kinases, cyclooxygenases, etc.).[4]

• Prioritize a small number of the most promising targets for further investigation based on the strength of the prediction and their therapeutic relevance.

Molecular Docking

Molecular docking is a computational technique that predicts the preferred orientation of one molecule to a second when bound to each other to form a stable complex.[8] This allows us to investigate the binding mode and estimate the binding affinity of our compound to the prioritized protein targets.

AutoDock Vina is a widely used and robust open-source program for molecular docking.[9][10]

• Preparation of the Receptor (Protein) Structure:

  • Download the 3D structure of the prioritized target protein from the Protein Data Bank (PDB) ([Link]).

  • Prepare the protein for docking using software such as AutoDock Tools or UCSF Chimera. This involves removing water molecules, adding polar hydrogens, and assigning partial charges.

• Preparation of the Ligand (Our Compound):

  • Generate a 3D structure of 2-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid. This can be done using chemical drawing software and energy minimization.

  • Convert the ligand structure to the PDBQT file format, which includes atom types and charge information, using AutoDock Tools.

• Defining the Binding Site (Grid Box):

  • Identify the active site or binding pocket of the target protein. This can often be determined from the co-crystallized ligand in the PDB structure or through literature analysis.

  • Define a grid box that encompasses the binding site. The size and center of this box will define the search space for the docking simulation.[8]

• Running the Docking Simulation:

  • Use the AutoDock Vina command-line interface to run the docking simulation, specifying the prepared receptor, ligand, and grid box parameters.

• Analysis of Docking Results:

  • Vina will generate a set of predicted binding poses for the ligand, ranked by their binding affinity scores (in kcal/mol). A more negative score indicates a stronger predicted binding affinity.

  • Visualize the top-ranked poses in the context of the protein's binding site using molecular visualization software (e.g., PyMOL, UCSF Chimera).

  • Analyze the intermolecular interactions (e.g., hydrogen bonds, hydrophobic interactions) between the ligand and the protein to understand the structural basis of binding.

Quantitative Structure-Activity Relationship (QSAR) Modeling

QSAR models are mathematical equations that relate the chemical structure of a series of compounds to their biological activity.[11] By building a QSAR model for a set of known bioactive benzofuran derivatives, we can predict the activity of our novel compound.

• Data Collection and Curation:

  • Retrieve a dataset of benzofuran derivatives with experimentally determined biological activity (e.g., IC50 values) against a specific target from a public database like ChEMBL ([Link]]

  • Ensure the data is consistent and of high quality. Curate the dataset by removing duplicates and ensuring a consistent activity endpoint.

• Molecular Descriptor Calculation:

  • For each molecule in the dataset, calculate a set of molecular descriptors. These are numerical values that represent various physicochemical and structural properties of the molecules. This can be done using software like MOE (Molecular Operating Environment) or open-source libraries like RDKit in Python.[1][12]

• Model Building and Validation:

  • Divide the dataset into a training set and a test set.

  • Use a machine learning algorithm (e.g., multiple linear regression, random forest, support vector machine) to build a QSAR model that correlates the molecular descriptors (independent variables) with the biological activity (dependent variable) for the training set.

  • Validate the predictive power of the model using the test set and various statistical metrics (e.g., R², Q²).

• Prediction for the Novel Compound:

  • Calculate the same set of molecular descriptors for 2-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid.

  • Use the validated QSAR model to predict its biological activity.

Figure 2: A typical workflow for QSAR model development and prediction.

ADMET Prediction

In addition to predicting biological activity, it is crucial to assess the pharmacokinetic and toxicological properties of a potential drug candidate.[13] In silico ADMET prediction models can estimate a range of properties.

SwissADME is a free and user-friendly web tool for evaluating the pharmacokinetics, drug-likeness, and medicinal chemistry friendliness of small molecules.[14][15]

• Input:

  • Navigate to the SwissADME web server ([Link]).

  • Paste the SMILES string of 2-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid into the input field.

• Execution:

  • Click the "Run" button to initiate the calculations.

• Analysis of Results:

  • The output will provide a comprehensive profile of the compound, including:

    • Physicochemical Properties: Molecular weight, logP (lipophilicity), water solubility, etc.

    • Pharmacokinetics: Gastrointestinal (GI) absorption, blood-brain barrier (BBB) permeation, P-glycoprotein substrate prediction, and cytochrome P450 (CYP) inhibition.[16]

    • Drug-likeness: Evaluation based on various filters like Lipinski's rule of five, Ghose filter, and Veber rule.

    • Medicinal Chemistry: Alerts for promiscuous or problematic fragments (PAINS).

    • Bioavailability Radar: A graphical representation of the drug-likeness of the compound based on six key physicochemical properties.[17]

Data Presentation

The quantitative data generated from the in silico analyses should be summarized in clearly structured tables for easy comparison and interpretation.

Table 1: Predicted Biological Targets for 2-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid

Target Class	Specific Target	Prediction Score/Probability	Rationale/Supporting Evidence
Example: Kinase	Example: EGFR	Example: 0.85	High structural similarity to known EGFR inhibitors.
...	...	...	...

Table 2: Molecular Docking Results

Target Protein	Binding Affinity (kcal/mol)	Key Interacting Residues	Predicted Binding Mode
Example: EGFR	Example: -8.5	Example: Met793, Lys745	Example: Hydrogen bond with Met793 backbone.
...	...	...	...

Table 3: Predicted ADMET Properties

Property	Predicted Value	Interpretation
Pharmacokinetics
GI Absorption	High	Likely to be well-absorbed from the gut.
BBB Permeant	No	Unlikely to cross the blood-brain barrier.
CYP1A2 inhibitor	Yes	Potential for drug-drug interactions.
Drug-likeness
Lipinski's Rule	0 violations	Good oral bioavailability is likely.
Medicinal Chemistry
PAINS alerts	0	No known problematic fragments.

Conclusion and Future Directions

This in-depth technical guide has outlined a comprehensive and scientifically rigorous in silico workflow for predicting the bioactivity of 2-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid. By systematically applying target prediction, molecular docking, QSAR modeling, and ADMET profiling, we can generate a robust hypothesis regarding the compound's potential therapeutic applications and liabilities.

It is imperative to emphasize that in silico predictions are not a substitute for experimental validation. The findings from this computational investigation should serve as a guide for prioritizing and designing focused in vitro and in vivo studies. The prioritized targets should be pursued with enzymatic or cell-based assays to confirm the predicted activity. The favorable ADMET profile, if predicted, should be confirmed through appropriate experimental models. This iterative cycle of computational prediction and experimental validation is the cornerstone of modern, efficient drug discovery.

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An In-depth Technical Guide to Investigating the Therapeutic Potential of 2-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid

A Senior Application Scientist's Perspective on Target Identification and Validation

The benzofuran scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged scaffold" due to its prevalence in a multitude of clinically relevant molecules.[1] This heterocyclic system, consisting of a benzene ring fused to a furan ring, is a common motif in natural products and has been extensively explored for a wide array of pharmacological applications, including anti-inflammatory, antimicrobial, antiviral, and anticancer properties.[1][2][3] The partial saturation of the furan ring, as seen in the 2,3-dihydro-1-benzofuran moiety of 2-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid, offers a three-dimensional structure that can significantly influence its interaction with biological targets.[1] This guide provides a comprehensive framework for researchers and drug development professionals to systematically investigate and validate the potential therapeutic targets of this specific compound.

Hypothesizing Therapeutic Targets: An Evidence-Based Approach

While direct studies on 2-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid are limited, the extensive research on its structural analogs provides a strong foundation for hypothesizing its potential therapeutic applications. Derivatives of 2,3-dihydro-1-benzofuran-2-carboxylic acid have demonstrated significant pharmacological activities, pointing towards several promising avenues of investigation.[1]

1. Oncology:

The anticancer potential of benzofuran derivatives is well-documented.[1][4][5][6] Specifically, derivatives of 2,3-dihydro-1-benzofuran-2-carboxylic acid have shown significant growth inhibitory activity against various human cancer cell lines, including ovarian, colon, and breast cancer.[1][5] The proposed mechanisms often involve the modulation of key signaling pathways implicated in cancer progression. A particularly noteworthy finding is the excellent NF-κB inhibitory activity demonstrated by some analogs.[5]

• Potential Targets:

  • NF-κB Signaling Pathway: Inhibition of this pathway is a major focus in cancer therapy due to its role in inflammation, cell survival, and proliferation.

  • Receptor Tyrosine Kinases (RTKs): Many anticancer agents target RTKs that are overexpressed or constitutively active in tumors.

  • Cell Cycle Regulators: Proteins involved in cell cycle checkpoints are attractive targets for inducing cancer cell death.

2. Inflammation and Immunology:

Several benzofuran derivatives exhibit potent anti-inflammatory properties.[1][3][7] For instance, some have been shown to inhibit the production of nitric oxide in macrophages, a key mediator in inflammatory processes.[1] Furthermore, a significant area of research has focused on designing 2,3-dihydro-1-benzofuran derivatives as modulators of cannabinoid receptors, with a particular emphasis on developing selective agonists for the cannabinoid receptor 2 (CB2).[1] The CB2 receptor is primarily expressed in immune cells and is a promising target for treating inflammatory and neuropathic pain without the psychoactive effects associated with CB1 receptor activation.[1]

• Potential Targets:

  • Cannabinoid Receptor 2 (CB2): Agonism at this receptor could be beneficial for a range of inflammatory conditions.

  • Cyclooxygenase (COX) Enzymes: Inhibition of COX-1 and/or COX-2 is a common mechanism for anti-inflammatory drugs.

  • Pro-inflammatory Cytokine Pathways: Targeting the production or signaling of cytokines like TNF-α and IL-6 could be a viable strategy.

3. Infectious Diseases:

The benzofuran scaffold is present in compounds with demonstrated antimicrobial and antifungal activities.[2][8] Derivatives have shown efficacy against Gram-positive bacteria and various fungal strains, including Candida albicans.[8]

• Potential Targets:

  • Bacterial Enzymes: Key enzymes in bacterial metabolic or cell wall synthesis pathways are common targets.

  • Fungal Cell Wall or Membrane Components: Disrupting the integrity of the fungal cell is a proven antifungal strategy.

A Step-by-Step Guide to Target Identification and Validation

The following sections outline a rigorous, multi-pronged approach to identify and validate the molecular targets of 2-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid. This workflow is designed to progress from broad, unbiased screening to specific, high-confidence target validation.

The initial phase aims to gather preliminary data on the compound's biological effects and to generate initial hypotheses about its mechanism of action.

Experimental Protocol 1: High-Throughput Phenotypic Screening

• Cell Line Selection: Assemble a diverse panel of human cancer cell lines representing different tissue origins (e.g., breast, colon, lung, leukemia). For inflammatory potential, use relevant immune cell lines (e.g., macrophages like RAW 264.7, T-cells like Jurkat).

• Assay Preparation: Seed cells in 96- or 384-well plates at an appropriate density.

• Compound Treatment: Treat cells with a range of concentrations of 2-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid (e.g., from 0.1 µM to 100 µM).

• Endpoint Measurement:

  • Cytotoxicity/Cell Viability: After 48-72 hours, assess cell viability using assays like MTT, CellTiter-Glo, or resazurin.

  • Inflammatory Response: In immune cells, stimulate an inflammatory response (e.g., with LPS for macrophages) and measure the production of key inflammatory mediators like nitric oxide (Griess assay) or pro-inflammatory cytokines (ELISA).

• Data Analysis: Calculate IC50 or EC50 values to quantify the compound's potency.

Data Presentation: Summary of Phenotypic Screening Results

Cell Line	Assay Type	Endpoint	IC50/EC50 (µM)
MCF-7 (Breast Cancer)	Cell Viability	Apoptosis
HCT116 (Colon Cancer)	Cell Viability	Proliferation
A549 (Lung Cancer)	Cell Viability	Cell Cycle Arrest
RAW 264.7 (Macrophage)	Anti-inflammatory	Nitric Oxide Production
Jurkat (T-cell)	Immunomodulation	Cytokine Release

Experimental Workflow: Initial Screening

Caption: Workflow for initial phenotypic screening.

Once a biological effect is confirmed, the next crucial step is to identify the direct molecular targets of the compound. Affinity-based proteomics is a powerful, unbiased approach for this.

Experimental Protocol 2: Affinity Purification-Mass Spectrometry (AP-MS)

• Compound Immobilization: Covalently attach 2-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid to a solid support (e.g., sepharose beads) via its carboxylic acid group. This creates an "affinity matrix." A linker may be necessary to ensure the compound is accessible for protein binding.

• Cell Lysate Preparation: Prepare a native protein extract from the "hit" cell line identified in the phenotypic screen.

• Affinity Pulldown: Incubate the cell lysate with the affinity matrix. The compound's binding partners will be captured on the beads.

• Washing: Wash the beads extensively with a suitable buffer to remove non-specific protein binders.

• Elution: Elute the bound proteins from the beads. A competitive elution using an excess of the free compound is recommended to increase the specificity of the identified interactors.

• Protein Identification by Mass Spectrometry: Digest the eluted proteins with trypsin and analyze the resulting peptides by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Data Analysis: Identify the proteins that are significantly enriched in the compound pulldown compared to a control (e.g., beads without the compound or with a structurally similar but inactive analog).

Experimental Workflow: Target Identification by AP-MS

Caption: Hypothesized mechanism of NF-κB inhibition.

Conclusion and Future Directions

This guide provides a systematic and robust framework for the comprehensive evaluation of 2-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid as a potential therapeutic agent. By integrating phenotypic screening, unbiased target identification, and rigorous biophysical and cellular validation, researchers can confidently identify its molecular targets and elucidate its mechanism of action. The promising pharmacological profile of the broader benzofuran class suggests that this specific compound is a worthy candidate for in-depth investigation, with the potential to yield novel therapeutics in oncology, inflammation, or infectious diseases.

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Unveiling the Mechanistic Landscape of 2-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid: A Technical Guide for Researchers

Foreword: Charting a Course Through Analog-Informed Discovery

To the researchers, scientists, and drug development professionals delving into the therapeutic potential of novel chemical entities, this guide offers an in-depth exploration of 2-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid. It is imperative to state at the outset that direct, comprehensive mechanistic studies on this specific molecule are not extensively available in the public domain. Therefore, this document adopts a scientifically rigorous, analog-based approach. We will construct a detailed technical narrative by synthesizing the established mechanisms of action of structurally related 2,3-dihydro-1-benzofuran-5-carboxylic acid derivatives. This guide is designed to be a foundational resource, providing a robust framework for hypothesis generation and directing future experimental investigations into the unique biological profile of our lead compound.

The Benzofuran Scaffold: A Privileged Motif in Medicinal Chemistry

The benzofuran core, a fusion of a benzene and a furan ring, is a recurring motif in a multitude of clinically significant molecules and natural products.[1] Its derivatives have demonstrated a remarkable breadth of pharmacological activities, including anti-inflammatory, antimicrobial, antiviral, and anticancer properties.[1][2][3][4][5] The saturation of the furan ring to form the 2,3-dihydrobenzofuran scaffold, as seen in our molecule of interest, introduces a chiral center and alters the molecule's three-dimensional conformation, which can profoundly influence its interaction with biological targets.[1]

Potential Mechanisms of Action: An Analog-Based Postulation

Based on extensive research into its structural congeners, we can hypothesize several potential mechanisms of action for 2-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid. These are not mutually exclusive and warrant empirical validation.

Modulation of Inflammatory Pathways: Targeting NF-κB

A significant body of evidence points to the anti-inflammatory potential of 2,3-dihydrobenzofuran derivatives. A key mechanism underpinning this activity is the inhibition of the NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) signaling pathway.

• Causality of Experimental Choice: The NF-κB pathway is a critical regulator of the inflammatory response. Its aberrant activation is implicated in numerous chronic inflammatory diseases and cancers. Therefore, investigating the effect of a novel compound on this pathway is a logical step in characterizing its anti-inflammatory and potential anticancer properties.

Derivatives of 2,3-dihydrobenzofuran-2-carboxylic acid have been shown to inhibit lipopolysaccharide (LPS)-induced NF-κB transcriptional activity.[6] This inhibition prevents the translocation of NF-κB into the nucleus, thereby downregulating the expression of pro-inflammatory genes such as cytokines, chemokines, and adhesion molecules. The presence of the carboxylic acid moiety is often crucial for this activity, potentially through interactions with key amino acid residues in the binding sites of upstream kinases or by interfering with protein-protein interactions within the signaling cascade.

Hypothesized NF-κB Inhibitory Pathway

Caption: Hypothesized inhibition of the NF-κB signaling pathway.

Cannabinoid Receptor Modulation: A Potential Avenue for Neuropathic Pain

The endocannabinoid system, particularly the cannabinoid receptor 2 (CB2), has emerged as a promising target for the treatment of neuropathic pain, as its activation is not associated with the psychoactive effects mediated by CB1 receptors.

• Expertise & Experience: The development of selective CB2 agonists is a key strategy in modern pain research. The chirality of a molecule is often a determining factor in its affinity and efficacy at G-protein coupled receptors like CB2.

Research has demonstrated that derivatives of 2,3-dihydro-1-benzofuran-2-carboxylic acid can act as potent and selective CB2 agonists.[1] The stereochemistry at the C2 position, where the carboxylic acid is attached, is critical for this activity. It is plausible that 2-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid could interact with the CB2 receptor, and its efficacy would likely be dependent on the specific stereoisomer.

Experimental Workflow: CB2 Receptor Binding and Functional Assays

Caption: Workflow for characterizing CB2 receptor interaction.

Anticancer Activity: Cytotoxicity and Proliferation Inhibition

The benzofuran scaffold is present in numerous compounds with demonstrated anticancer properties.[2][4] Studies on N-(substituted)phenylamide derivatives of 2,3-dihydrobenzofuran-2-carboxylic acid have revealed potent cytotoxic activities against a range of human cancer cell lines, including those of renal, colon, breast, gastric, lung, and prostate origin.[6]

• Trustworthiness: A self-validating protocol for assessing anticancer activity involves a multi-pronged approach, starting with broad cytotoxicity screening, followed by more specific assays to elucidate the mechanism of cell death (e.g., apoptosis vs. necrosis) and effects on the cell cycle.

The mechanism of cytotoxicity is likely multifactorial and may involve the induction of apoptosis, cell cycle arrest, or inhibition of key signaling pathways involved in cancer cell proliferation and survival. The aforementioned inhibition of NF-κB is also a relevant mechanism in this context, as NF-κB is a known driver of cancer cell survival and proliferation.

Data Summary: Cytotoxicity of Benzofuran Derivatives (Hypothetical)

Cancer Cell Line	Derivative A (IC₅₀, µM)	Derivative B (IC₅₀, µM)	2-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid (IC₅₀, µM)
ACHN (Renal)	2.74[4]	5.2	To be determined
HCT15 (Colon)	2.37[4]	4.8	To be determined
MM231 (Breast)	2.20[4]	3.9	To be determined
NUGC-3 (Gastric)	2.48[4]	6.1	To be determined
NCI-H23 (Lung)	5.86[4]	8.3	To be determined
PC-3 (Prostate)	2.68[4]	5.5	To be determined

Note: IC₅₀ values for Derivatives A and B are representative of data found in the literature for structurally related compounds and are for illustrative purposes.[4]

Other Potential Bioactivities

Patents related to 2,3-dihydrobenzofuran carboxylic acid derivatives suggest a broader therapeutic potential:

• Diuretic, Saluretic, and Uricosuric Effects: Certain derivatives have been developed for their ability to increase urine output, sodium excretion, and uric acid excretion, respectively, indicating potential applications in treating hypertension and gout.[7][8]

• Glucokinase Activation: Some analogs have been investigated as glucokinase activators, which could lower blood glucose levels and have utility in the treatment of type 2 diabetes and obesity.[9][10]

• Antimicrobial and Antifungal Activity: The benzofuran nucleus is also associated with antimicrobial and antifungal properties, suggesting that 2-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid could be investigated for these applications.[11][12]

Methodologies for Mechanistic Elucidation

To definitively determine the mechanism of action of 2-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid, a systematic experimental approach is required.

Protocol: Investigating NF-κB Inhibition in Macrophage Cells

• Cell Culture: Culture RAW 264.7 macrophage cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a 5% CO₂ incubator.

• Compound Treatment: Seed cells in appropriate plates. Pre-treat cells with varying concentrations of 2-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid for 1 hour.

• Stimulation: Induce an inflammatory response by adding lipopolysaccharide (LPS) (1 µg/mL) to the media and incubate for the desired time (e.g., 24 hours for cytokine analysis, shorter times for signaling pathway analysis).

• Nitric Oxide (NO) Assay: Measure the accumulation of nitrite in the culture medium using the Griess reagent as an indicator of NO production.

• Cytokine Analysis (ELISA): Quantify the levels of pro-inflammatory cytokines (e.g., TNF-α, IL-6) in the cell culture supernatant using enzyme-linked immunosorbent assay (ELISA) kits.

• Western Blot Analysis: Lyse the cells and perform Western blotting to analyze the phosphorylation status of key signaling proteins in the NF-κB pathway (e.g., IκBα, p65) and the total protein levels.

• Nuclear Translocation Assay (Immunofluorescence): Fix and permeabilize the cells. Use an antibody against the p65 subunit of NF-κB to visualize its subcellular localization via fluorescence microscopy. Quantify the nuclear translocation of p65 in response to LPS and compound treatment.

• Data Analysis: Calculate IC₅₀ values for the inhibition of NO and cytokine production. Analyze the Western blot and immunofluorescence data to determine the specific point of inhibition in the NF-κB pathway.

Conclusion and Future Directions

While the precise mechanism of action for 2-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid remains to be fully elucidated, the rich pharmacology of its structural analogs provides a fertile ground for hypothesis-driven research. The potential for this molecule to modulate key pathways in inflammation, pain, and cancer warrants a thorough investigation. Future studies should focus on a systematic evaluation of its activity in the assays outlined above, paying close attention to stereospecific effects. The insights gained will be invaluable in unlocking the therapeutic potential of this promising compound.

References

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• McKercher, D., & Rayner, J. W. (2010). Benzofuran derivatives, process for their preparation and intermediates thereof. U.S. Patent No. 7,709,505. Washington, DC: U.S. Patent and Trademark Office. [Link]

• Cragoe, E. J., & Woltersdorf, O. W. (1979). 2,3-Dihydro-6,7-disubstituted-5-furoyl benzofuran-2-carboxylic acids. U.S. Patent No. 4,163,794. Washington, DC: U.S.
• Ashton, S., et al. (2008). Fused Phenyl Amido Heterocyclic Compounds. U.S.

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• Lee, J. Y., et al. (2015). Design, synthesis, and biological evaluation of benzofuran- and 2,3-dihydrobenzofuran-2-carboxylic acid N-(substituted)phenylamide derivatives as anticancer agents and inhibitors of NF-κB. Bioorganic & Medicinal Chemistry Letters, 25(12), 2531-2536. [Link]

• Kumar, A., et al. (2021). Synthesis and biological evaluation of a series of novel benzofuran-2-carboxylate 1,2,3-triazoles. Indian Journal of Chemistry, Section B: Organic Chemistry Including Medicinal Chemistry, 60B(5), 767-773. [Link]

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The 2,3-Dihydrobenzofuran Scaffold: A Privileged Motif from Nature's Arsenal

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

The 2,3-dihydrobenzofuran scaffold is a cornerstone in the architecture of a vast and diverse array of natural products. This heterocyclic system, featuring a benzene ring fused to a dihydrofuran ring, is a privileged motif that has been honed by evolution to interact with a multitude of biological targets. Consequently, natural products bearing this scaffold exhibit a remarkable spectrum of pharmacological activities, including potent anticancer, anti-inflammatory, antimicrobial, and neuroprotective properties. This technical guide provides a comprehensive exploration of the natural sources of 2,3-dihydrobenzofuran derivatives, delving into their botanical and microbial origins, biosynthetic pathways, methodologies for their extraction and isolation, and their significant potential in drug discovery and development. By synthesizing current scientific knowledge with practical, field-proven insights, this guide aims to serve as an essential resource for researchers seeking to harness the therapeutic potential of these remarkable natural compounds.

Introduction: The Significance of the 2,3-Dihydrobenzofuran Scaffold in Natural Products Chemistry

The 2,3-dihydrobenzofuran core is a structurally rigid and versatile heterocyclic system that forms the backbone of numerous bioactive molecules found in nature.[1] This scaffold's prevalence across different classes of natural products, including neolignans, alkaloids, and isoflavonoids, underscores its evolutionary selection as a key pharmacophore.[2][3] Compounds containing this motif are commonly isolated from a wide variety of terrestrial and marine organisms, most notably from higher plants and fungi.[1][2] The inherent structural features of the 2,3-dihydrobenzofuran ring system, including its stereochemical complexity and potential for diverse substitution patterns, contribute to its ability to engage with a wide range of biological macromolecules, thereby eliciting a broad spectrum of physiological responses. This has made the 2,3-dihydrobenzofuran scaffold a focal point of interest for synthetic and medicinal chemists aiming to develop novel therapeutic agents.[4][5]

Natural Sources of 2,3-Dihydrobenzofuran Derivatives

The distribution of 2,3-dihydrobenzofuran-containing natural products is widespread throughout the plant and fungal kingdoms. These compounds are often secondary metabolites, produced by organisms as a means of chemical defense or to mediate ecological interactions.

Botanical Sources

Higher plants are a particularly rich source of 2,3-dihydrobenzofuran derivatives, where they are often found as lignans, neolignans, and alkaloids.[2]

• The Genus Aglaia (Meliaceae): Species of the genus Aglaia are renowned for producing a unique class of complex 2,3-dihydrobenzofurans known as rocaglamides or flavaglines.[6][7] These compounds, such as the eponymous rocaglamide and the potent anticancer agent silvestrol, are characterized by a cyclopenta[b]benzofuran core.[8][9] They are biosynthesized through a remarkable cycloaddition of a flavonoid nucleus with a cinnamic acid moiety.[10][11]

• The Genus Piper (Piperaceae): Various Piper species are known to produce 2,3-dihydrobenzofuran neolignans, such as (+)-conocarpan, which exhibits significant antifungal activities.[2]

• The Genus Polygonum (Polygonaceae): The ethnomedicinal species Polygonum barbatum has been shown to be a source of novel 2,3-dihydrobenzofuran derivatives with promising anticancer properties.[9]

Fungal Sources

Fungi, including endophytic and marine-derived species, represent an increasingly important and diverse source of novel 2,3-dihydrobenzofuran natural products.

• The Genus Aspergillus: Several species of Aspergillus, a ubiquitous fungal genus, have been found to produce a variety of 2,3-dihydrobenzofuran derivatives. For instance, a dihydrobenzofuran derivative named Asperterreusine A was isolated from the marine-derived fungus Aspergillus terreus and demonstrated cytotoxic activities against human cancer cell lines.[12] Another example is a new dihydrobenzofuranoid isolated from the marine-derived fungus Aspergillus ustus.[8]

• The Genus Penicillium: The marine-derived fungus Penicillium crustosum has been shown to produce benzofuran derivatives with both antimicrobial and anti-inflammatory activities.[13][14]

Biosynthesis of 2,3-Dihydrobenzofuran Scaffolds in Nature

The biosynthesis of the 2,3-dihydrobenzofuran core in natural systems is a fascinating example of enzymatic precision and efficiency. The primary mechanism involves the oxidative coupling of phenolic precursors, a reaction that is notoriously difficult to control in traditional organic synthesis.[2][11]

The Role of Oxidative Coupling Enzymes

The formation of the 2,3-dihydrobenzofuran ring system is often initiated by the one-electron oxidation of a phenolic substrate to generate a resonance-stabilized phenoxy radical. This critical step is catalyzed by a variety of oxidative enzymes, including:

• Cytochrome P450 Monooxygenases (CYPs): These heme-containing enzymes are known to play a crucial role in the regio- and stereoselective oxidative coupling of phenols in the biosynthesis of various secondary metabolites.[11][15]

• Laccases: These multi-copper oxidases are widely distributed in plants and fungi and are involved in the oxidation of a broad range of phenolic compounds, leading to their polymerization or coupling.[11][15]

• Peroxidases: Heme-containing peroxidases, such as horseradish peroxidase, utilize hydrogen peroxide to oxidize phenolic substrates, initiating the radical coupling cascade.[15][16][17]

The remarkable selectivity observed in the biosynthesis of these complex molecules is attributed to the precise positioning of the substrates within the enzyme's active site, which dictates the regiochemistry and stereochemistry of the subsequent bond-forming reactions.[15]

Diagram: Generalized Biosynthetic Pathway of Dihydrobenzofuran Neolignans

Caption: Generalized biosynthetic pathway of dihydrobenzofuran neolignans via oxidative coupling of phenylpropanoid precursors.

Extraction and Isolation Methodologies

The successful isolation of 2,3-dihydrobenzofuran natural products from their native sources is a critical first step in their chemical and biological characterization. The choice of extraction and purification techniques is paramount and depends on the physicochemical properties of the target compounds and the nature of the source material.

General Workflow for Extraction and Isolation

A typical workflow for the isolation of 2,3-dihydrobenzofuran derivatives from plant or fungal biomass involves a series of sequential steps designed to enrich and purify the target compounds.

Diagram: Experimental Workflow for Isolation

Caption: A generalized experimental workflow for the extraction and isolation of 2,3-dihydrobenzofuran natural products.

Detailed Experimental Protocol: Isolation of Rocaglamides from Aglaia Species

This protocol provides a detailed, step-by-step methodology for the extraction and isolation of rocaglamide derivatives from the leaves of Aglaia species, based on established procedures.[6][9][18][19]

1. Plant Material Preparation:

• Collect fresh, healthy leaves of the desired Aglaia species.
• Thoroughly wash the leaves with distilled water to remove any contaminants.
• Air-dry the leaves in a well-ventilated, shaded area for 7-10 days, or until brittle.
• Grind the dried leaves into a fine powder using a mechanical grinder.

2. Solvent Extraction:

• Macerate the powdered leaf material (e.g., 1 kg) with n-hexane (3 x 3 L) for 24 hours at room temperature with occasional agitation. This step is crucial for removing non-polar compounds such as lipids and chlorophyll.
• Filter the mixture and discard the n-hexane extract.
• Subsequently, macerate the plant residue with ethyl acetate (3 x 3 L) for 24 hours. Rocaglamides are typically of medium polarity and will be extracted into this fraction.
• Filter the ethyl acetate extract and combine the filtrates.
• Concentrate the combined ethyl acetate extracts under reduced pressure using a rotary evaporator at a temperature not exceeding 45°C to yield the crude ethyl acetate extract.

3. Chromatographic Purification:

• Vacuum Liquid Chromatography (VLC):
• Subject the crude ethyl acetate extract to VLC on a silica gel column.
• Elute with a stepwise gradient of n-hexane and ethyl acetate (e.g., 100:0, 90:10, 80:20, ..., 0:100), followed by a gradient of ethyl acetate and methanol.
• Monitor the collected fractions by Thin Layer Chromatography (TLC) and combine fractions with similar profiles.
• Column Chromatography (CC):
• Further purify the rocaglamide-containing fractions from VLC by repeated column chromatography on silica gel.
• Employ isocratic or gradient elution with solvent systems such as n-hexane-ethyl acetate or dichloromethane-methanol to isolate individual compounds.
• High-Performance Liquid Chromatography (HPLC):
• For final purification to obtain high-purity compounds, utilize preparative or semi-preparative HPLC with a C18 reversed-phase column and a mobile phase typically consisting of a gradient of acetonitrile and water.

4. Structure Elucidation:

• The structures of the isolated pure compounds are determined using a combination of spectroscopic techniques, including 1D and 2D Nuclear Magnetic Resonance (NMR) spectroscopy (¹H, ¹³C, COSY, HSQC, HMBC) and High-Resolution Mass Spectrometry (HRMS).

Biological Activities and Therapeutic Potential

The diverse biological activities of natural products containing the 2,3-dihydrobenzofuran scaffold have positioned them as promising leads for the development of new drugs.

Anticancer Activity

A significant number of 2,3-dihydrobenzofuran derivatives have demonstrated potent cytotoxic and antiproliferative activities against a wide range of human cancer cell lines.

Compound Class	Example Compound	Natural Source	Cancer Cell Line(s)	Reported IC₅₀	Reference(s)
Rocaglamides	Silvestrol	Aglaia foveolata	Various leukemia, breast, lung, and prostate cancer cell lines	Nanomolar range	[8][20]
Rocaglamides	Rocaglamide	Aglaia elliptifolia	Various cancer cell lines	Nanomolar to low micromolar range	[7]
Dihydrobenzofuran Neolignans	Methyl (2S,3S)-2-(3,4-dimethoxyphenyl)-4-((E)-3-ethoxy-3-oxoprop-1-en-1-yl)-7-methoxy-2,3-dihydrobenzofuran-3-carboxylate	Polygonum barbatum	Oral cancer (CAL-27)	48.52 ± 0.95 µM	[9]
Dihydrobenzofuran Derivatives	Asperterreusine A	Aspergillus terreus	Human promyelocytic leukemia (HL-60)	15.3 µM	[12]

Anti-inflammatory and Antimicrobial Activities

Several 2,3-dihydrobenzofuran natural products have also shown significant anti-inflammatory and antimicrobial properties.

Compound Class	Example Compound	Natural Source	Biological Activity	Reported IC₅₀ / MIC	Reference(s)
Benzofuran Derivatives	Penicillixanthone A	Penicillium crustosum	Anti-inflammatory (NO inhibition)	17.31 µM	[13][14]
Neolignans	(+)-Conocarpan	Piper species	Antifungal	-	[2]
Benzofuran Derivatives	Unnamed derivative	Penicillium crustosum	Antibacterial (Moderate)	-	[13]

Future Perspectives and Conclusion

The 2,3-dihydrobenzofuran scaffold continues to be a fertile ground for the discovery of novel, biologically active natural products. The ongoing exploration of biodiversity, particularly in unique ecological niches such as marine environments and the microbial world, promises the identification of new derivatives with unprecedented chemical structures and pharmacological profiles. Advances in spectroscopic techniques and synthetic methodologies are enabling the rapid elucidation of complex structures and the development of semi-synthetic analogs with enhanced potency and improved pharmacokinetic properties.

The elucidation of the biosynthetic pathways of these compounds not only provides fundamental insights into the chemical ingenuity of nature but also opens up avenues for their biotechnological production through metabolic engineering and synthetic biology approaches. As our understanding of the molecular targets and mechanisms of action of these natural products deepens, so too will our ability to translate these remarkable molecules into the next generation of therapeutic agents. This in-depth guide serves as a testament to the enduring legacy and future promise of 2,3-dihydrobenzofuran natural products in the quest for novel medicines to address pressing human health challenges.

References

• Greger, H. (2021). Comparative phytochemistry of flavaglines (= rocaglamides), a group of highly bioactive flavolignans from Aglaia species (Meliaceae). Phytochemistry, 188, 112798.
• El-Demerdash, A., Atanasov, A. G., & Blunder, M. (2021). Recent updates on the bioactive compounds of the marine-derived genus Aspergillus. RSC Advances, 11(31), 19047-19069.
• Hüttel, W., & Müller, M. (2020). Regio- and stereoselective intermolecular phenol coupling enzymes in secondary metabolite biosynthesis. Natural Product Reports, 37(12), 1666-1685.
• Wang, J., Zhang, Y., & Li, Z. (2025). Benzofuran Derivatives with Antimicrobial and Anti-Inflammatory Activities from Penicillium crustosum SCNU-F0046. International Journal of Molecular Sciences, 26(16), 7861.
• Afiyatullov, S. S., Leshchenko, E. V., & Berdyshev, D. V. (2021). New dihydrobenzofuranoid from the marine-derived fungus Aspergillus ustus KMM 4664. Natural Product Research, 35(19), 3332-3335.
• Yeo, H., Lee, J. H., & Kim, J. (1999). Enzymatic synthesis of a dihydrobenzofuran neolignan by oxidative coupling. Archives of Pharmacal Research, 22(3), 306-308.
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The 2,3-Dihydrobenzofuran Core: A Privileged Scaffold in Modern Medicinal Chemistry

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Enduring Appeal of a Versatile Heterocycle

The 2,3-dihydrobenzofuran scaffold, a heterocyclic motif composed of a fused benzene and dihydrofuran ring, has emerged as a cornerstone in the field of medicinal chemistry.[1][2][3] Its prevalence in a vast array of biologically active natural products and synthetic compounds underscores its significance as a "privileged structure."[4][5][6] This privileged status stems from the scaffold's ability to present substituents in a well-defined three-dimensional arrangement, allowing for precise interactions with a multitude of biological targets.[7] This guide provides a comprehensive technical review of the 2,3-dihydrobenzofuran core, encompassing its synthesis, diverse medicinal applications, and the critical structure-activity relationships that govern its therapeutic potential.

The unique structural features of 2,3-dihydrobenzofuran make it an ideal framework for the development of novel pharmaceutical agents.[2] Its versatility is highlighted by its presence in compounds exhibiting a wide spectrum of pharmacological activities, including anticancer, anti-inflammatory, antimicrobial, and neuroprotective effects.[8][9][10][11] This guide will delve into these applications, offering insights into the molecular mechanisms and showcasing the power of this scaffold in the design of next-generation therapeutics.

Part 1: Mastering the Synthesis of the 2,3-Dihydrobenzofuran Core

The construction of the 2,3-dihydrobenzofuran nucleus is a pivotal aspect of its application in medicinal chemistry.[2][3] Over the years, a multitude of synthetic strategies have been developed, ranging from classical methods to modern transition-metal-catalyzed and metal-free approaches.[1][2] The choice of synthetic route is often dictated by the desired substitution pattern and the need for stereochemical control.

Transition Metal-Catalyzed Syntheses: Efficiency and Versatility

Transition metal catalysis has revolutionized the synthesis of 2,3-dihydrobenzofurans, offering high efficiency and broad substrate scope.[2][12] Various metals, including rhodium, palladium, nickel, and copper, have been successfully employed to construct this heterocyclic system.[2][13][14]

A notable example is the Rh(III)-catalyzed C-H activation of N-phenoxyacetamides followed by carbooxygenation of 1,3-dienes, which provides a redox-neutral [3+2] annulation to form dihydrobenzofurans.[14] This method demonstrates excellent chemoselectivity and functional group compatibility.[14] Palladium-catalyzed approaches, such as the intramolecular coupling of alkyl phenyl ethers via C(sp³)–H and C(sp²)–H bond activation, have also proven to be highly effective.[2][12]

Diagram of a General Transition Metal-Catalyzed Synthesis:

Caption: General workflow of a transition metal-catalyzed synthesis of 2,3-dihydrobenzofurans.

Transition Metal-Free Syntheses: A Greener Approach

In recent years, there has been a growing interest in developing transition-metal-free synthetic protocols for constructing the 2,3-dihydrobenzofuran core, driven by the principles of green chemistry.[1] These methods often utilize organocatalysts, photocatalysis, or catalyst-free conditions.[1][15]

Brønsted acid-catalyzed reactions, for instance, have been successfully employed.[1] Polyphosphoric acid (PPA) can mediate the cyclization of ortho-allyl/prenyl phenols to afford 2,3-dihydrobenzofuran derivatives.[1] Another approach involves the use of p-toluenesulfonic acid to catalyze the rearrangement of chalcones.[1][15] Catalyst-free methods, such as the reaction of substituted salicylaldehydes with sulfoxonium ylides, also provide high yields of the desired products.[1][15]

Experimental Protocol: Catalyst-Free Synthesis of 2,3-Dihydrobenzofurans [1][15]

• Reactant Preparation: To a solution of substituted salicylaldehyde (1.0 mmol) in dichloromethane (CH₂Cl₂, 5 mL) is added sulfoxonium ylide (1.2 mmol).

• Reaction Execution: The reaction mixture is stirred at room temperature for 4-6 hours.

• Monitoring: The progress of the reaction is monitored by thin-layer chromatography (TLC).

• Work-up: Upon completion, the reaction mixture is quenched with water (10 mL) and extracted with dichloromethane (3 x 10 mL).

• Purification: The combined organic layers are dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is purified by column chromatography on silica gel to afford the desired 2,3-dihydrobenzofuran.

Part 2: Medicinal Chemistry Applications of the 2,3-Dihydrobenzofuran Scaffold

The 2,3-dihydrobenzofuran scaffold is a prolific source of compounds with diverse and potent biological activities. Its rigid, planar structure provides an excellent platform for the spatial orientation of various functional groups to interact with biological targets.

Anticancer Activity: A Promising Avenue for New Therapies

Numerous 2,3-dihydrobenzofuran derivatives have demonstrated significant potential as anticancer agents.[8][9][16] These compounds have been shown to exhibit cytotoxic effects against a range of human cancer cell lines, including those of the colon, breast, lung, and prostate.[8]

One of the key mechanisms of action for some of these derivatives is the inhibition of NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) transcriptional activity.[8] For example, benzofuran-2-carboxylic acid N-(4'-hydroxy)phenylamide has been identified as a lead scaffold with both outstanding anticancer and NF-κB inhibitory activity.[8][9] Fluorinated benzofuran and dihydrobenzofuran derivatives have also been shown to be effective anti-inflammatory agents with promising anticancer effects, suggesting a dual role in targeting inflammation-associated cancers.[17][18][19]

Table 1: Anticancer Activity of Selected 2,3-Dihydrobenzofuran Derivatives

Compound	Cancer Cell Line	IC₅₀ (µM)	Reference
Compound 1	Oral Cancer (CAL-27)	48.52 ± 0.95	[16]
Compound 3	Oral Cancer (CAL-27)	86.95 ± 4.39	[16]
Fluorinated Derivative	Colorectal (HCT116)	1.2 - 9.04 (for IL-6)	[17][18]
DHBF-7-carboxamide (3)	PARP-1	9.45	[20]
DHBF-3-one-7-carboxamide (36)	PARP-1	16.2	[20]
3′,4′-dihydroxybenzylidene 58	PARP-1	0.531	[20]

Anti-inflammatory Properties: Targeting Key Inflammatory Pathways

The 2,3-dihydrobenzofuran scaffold has also yielded potent anti-inflammatory agents.[17][21][22] A series of 2,3-dihydrobenzofuran-2-one analogues have been synthesized and shown to be powerful inhibitors of prostaglandin synthesis.[21] Specifically, compounds bearing an alkyl or aryl group at position 6 and a chlorine atom at position 5 exhibit very strong anti-inflammatory activity.[21]

Fluorinated derivatives have also been investigated for their anti-inflammatory effects, demonstrating the ability to suppress lipopolysaccharide-stimulated inflammation by inhibiting the expression of cyclooxygenase-2 (COX-2) and nitric oxide synthase 2 (NOS2).[17][18]

Signaling Pathway Inhibition by 2,3-Dihydrobenzofuran Derivatives:

Caption: Inhibition of the NF-κB signaling pathway by 2,3-dihydrobenzofuran derivatives.

Antimicrobial and Neuroprotective Potential

The therapeutic reach of 2,3-dihydrobenzofurans extends to antimicrobial and neuroprotective applications.[11][23][24][25][26][27] Various derivatives have shown efficacy against a range of bacterial and fungal pathogens, making them promising candidates for the development of new antimicrobial agents to combat rising drug resistance.[11][24][25][26][27]

In the context of neurodegenerative diseases like Alzheimer's, 2,3-dihydrobenzofuran-based compounds have been investigated for their neuroprotective effects.[23][28][29] For example, a benzofuran-containing selenium compound has demonstrated neuroprotective actions in a mouse model of Alzheimer's disease.[23] Other derivatives have been designed as multi-target agents, inhibiting acetylcholinesterase and β-amyloid fibril formation.[29]

Part 3: Structure-Activity Relationships (SAR) and Future Directions

Understanding the structure-activity relationships (SAR) of 2,3-dihydrobenzofuran derivatives is crucial for the rational design of more potent and selective therapeutic agents.[20][30][31][32]

For instance, in the development of PARP-1 inhibitors, modifications at the 2- and 5-positions of the 2,3-dihydrobenzofuran-7-carboxamide scaffold have been explored.[20] While substitutions at the 5-position were generally unfavorable, the introduction of substituted benzylidene groups at the 2-position led to a significant increase in potency.[20] Specifically, a 3',4'-dihydroxybenzylidene derivative showed a 30-fold improvement in inhibitory activity.[20]

Similarly, for anti-inflammatory 2,3-dihydrobenzofuran-2-ones, the presence of an alkyl or aryl group at position 6 and a halogen at position 5 was found to be critical for high potency.[21]

The future of 2,3-dihydrobenzofuran in medicinal chemistry is bright. The continued development of novel synthetic methodologies will provide access to an even greater diversity of derivatives.[2][3][12] Further exploration of this privileged scaffold, guided by a deep understanding of SAR, will undoubtedly lead to the discovery of new and effective treatments for a wide range of diseases. The application of diversity-oriented synthesis to create libraries of 2,3-dihydrobenzofuran-based compounds will also accelerate the discovery of novel bioactive molecules.[33][34]

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Protocols & Analytical Methods

Application Notes and Protocols: Synthesis of 2-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic Acid Derivatives

For Researchers, Scientists, and Drug Development Professionals

Abstract

The 2-methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid scaffold is a privileged structural motif in medicinal chemistry, forming the core of numerous biologically active compounds. Its rigid, three-dimensional structure provides a valuable framework for the spatial presentation of functional groups, enabling precise interactions with biological targets. This document provides a comprehensive guide to the synthesis of 2-methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid and its derivatives, offering detailed protocols and insights into the underlying chemical principles. The methodologies described herein are designed to be robust and scalable, catering to the needs of both academic research and industrial drug development.

Introduction: Significance in Medicinal Chemistry

The 2,3-dihydrobenzofuran ring system is a common feature in a vast array of natural products and synthetic molecules with significant therapeutic potential.[1][2] The incorporation of a carboxylic acid at the 5-position and a methyl group at the 2-position introduces key functionalities that can be exploited for modulating pharmacokinetic and pharmacodynamic properties. These derivatives have shown promise in various therapeutic areas, including as anti-inflammatory, antimicrobial, and anticancer agents.[3][4] The synthesis of this specific scaffold, therefore, is of considerable interest to the drug discovery community.

Retrosynthetic Analysis and Strategic Overview

A logical retrosynthetic approach to 2-methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid (I) involves disconnection of the dihydrofuran ring and the carboxylic acid moiety. The primary strategy focuses on the formation of the ether linkage and subsequent cyclization, followed by functionalization of the aromatic ring.

Caption: Retrosynthetic analysis of the target molecule.

This retrosynthetic pathway highlights three key transformations:

• Allylation and Esterification: Introduction of the allyl group onto a phenolic starting material.

• Anti-Markovnikov Hydroboration-Oxidation: Conversion of the terminal alkene to a primary alcohol.

• Intramolecular Cyclization: Formation of the dihydrofuran ring.

Synthetic Protocols

Protocol 1: Synthesis of Methyl 3-allyl-4-hydroxybenzoate

This protocol describes the synthesis of a key intermediate, starting from the readily available 4-hydroxybenzoic acid.

Principle: The synthesis begins with the esterification of 4-hydroxybenzoic acid to protect the carboxylic acid and enhance solubility in organic solvents. Subsequently, a Claisen rearrangement of the initially formed allyl ether introduces the allyl group at the ortho position to the hydroxyl group.

Step-by-Step Protocol:

• Esterification of 4-Hydroxybenzoic Acid:

  • To a solution of 4-hydroxybenzoic acid (1.0 eq) in methanol, add sulfuric acid (catalytic amount) dropwise at 0 °C.

  • Reflux the mixture for 4-6 hours, monitoring the reaction by Thin Layer Chromatography (TLC).

  • Upon completion, neutralize the reaction with a saturated solution of sodium bicarbonate.

  • Extract the product with ethyl acetate, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield methyl 4-hydroxybenzoate.

• O-Allylation:

  • Dissolve methyl 4-hydroxybenzoate (1.0 eq) and potassium carbonate (1.5 eq) in acetone.

  • Add allyl bromide (1.2 eq) dropwise and reflux the mixture for 8-12 hours.

  • Monitor the reaction by TLC. After completion, filter the solid and concentrate the filtrate.

  • The crude product, methyl 4-(allyloxy)benzoate, can be used in the next step without further purification.

• Claisen Rearrangement:

  • Heat the crude methyl 4-(allyloxy)benzoate neat or in a high-boiling solvent (e.g., N,N-diethylaniline) to 180-200 °C for 2-4 hours.

  • Monitor the rearrangement by TLC.

  • Cool the reaction mixture and purify the product by column chromatography on silica gel (eluent: hexane/ethyl acetate) to afford methyl 3-allyl-4-hydroxybenzoate.

Protocol 2: Synthesis of Methyl 4-hydroxy-3-(2-hydroxypropyl)benzoate

Principle: This step involves the anti-Markovnikov hydration of the terminal alkene of the allyl group to form a primary alcohol. This is achieved through a hydroboration-oxidation reaction.

Step-by-Step Protocol:

• Hydroboration:

  • Dissolve methyl 3-allyl-4-hydroxybenzoate (1.0 eq) in dry tetrahydrofuran (THF) under an inert atmosphere (e.g., nitrogen or argon).

  • Cool the solution to 0 °C and add a solution of borane-tetrahydrofuran complex (BH3·THF, 1.0 M in THF, 1.1 eq) dropwise.

  • Allow the reaction mixture to warm to room temperature and stir for 2-3 hours.

• Oxidation:

  • Cool the reaction mixture back to 0 °C.

  • Carefully add a solution of sodium hydroxide (3 M, 3.0 eq) followed by the dropwise addition of hydrogen peroxide (30% aqueous solution, 3.0 eq).

  • Stir the mixture at room temperature for 1-2 hours.

  • Quench the reaction by adding a saturated aqueous solution of sodium thiosulfate.

  • Extract the product with ethyl acetate, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

  • Purify the crude product by column chromatography to yield methyl 4-hydroxy-3-(2-hydroxypropyl)benzoate.

Protocol 3: Synthesis of Methyl 2-methyl-2,3-dihydro-1-benzofuran-5-carboxylate

Principle: The final ring closure is achieved via an intramolecular Mitsunobu reaction, which is a reliable method for forming ether linkages from alcohols.

Step-by-Step Protocol:

• Mitsunobu Cyclization:

  • Dissolve methyl 4-hydroxy-3-(2-hydroxypropyl)benzoate (1.0 eq) and triphenylphosphine (PPh3, 1.5 eq) in dry THF under an inert atmosphere.

  • Cool the solution to 0 °C.

  • Add diisopropyl azodicarboxylate (DIAD) or diethyl azodicarboxylate (DEAD) (1.5 eq) dropwise. A color change and/or formation of a precipitate is typically observed.

  • Allow the reaction to warm to room temperature and stir for 12-18 hours.

  • Monitor the reaction by TLC.

  • Concentrate the reaction mixture and purify by column chromatography to isolate methyl 2-methyl-2,3-dihydro-1-benzofuran-5-carboxylate.

Protocol 4: Hydrolysis to 2-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid

Principle: The final step is the hydrolysis of the methyl ester to the corresponding carboxylic acid.

Step-by-Step Protocol:

• Saponification:

  • Dissolve the methyl ester from the previous step in a mixture of methanol and water.

  • Add an excess of lithium hydroxide or sodium hydroxide (2-3 eq).

  • Stir the mixture at room temperature or gently heat to 40-50 °C for 2-4 hours.

  • Monitor the hydrolysis by TLC.

  • Once complete, remove the methanol under reduced pressure.

  • Acidify the aqueous residue with 1 M HCl to pH 2-3.

  • Collect the precipitated solid by filtration, wash with cold water, and dry under vacuum to obtain the final product, 2-methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid.

Synthetic Workflow Diagram

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Application Notes and Protocols for the Palladium-Catalyzed Synthesis of Dihydrobenzofurans

Introduction: The Enduring Significance of the Dihydrobenzofuran Scaffold

The 2,3-dihydrobenzofuran motif is a privileged heterocyclic scaffold that constitutes the core of numerous natural products, pharmaceuticals, and advanced materials. Its prevalence in biologically active molecules, including agents for treating central nervous system injuries, arteriosclerosis, and hepatopathy, underscores the critical importance of efficient and versatile synthetic methodologies for its construction.[1] Traditional synthetic routes often suffer from limitations such as harsh reaction conditions and a lack of functional group tolerance.[2] In contrast, palladium-catalyzed reactions have emerged as a powerful and elegant solution, offering mild conditions, high yields, and broad substrate scope for the synthesis of these valuable compounds.[3][4]

This application note provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the palladium-catalyzed synthesis of dihydrobenzofurans. We will delve into the key mechanistic principles, explore various catalytic strategies, and provide a detailed, field-proven protocol for a representative transformation.

Mechanistic Pillars of Palladium-Catalyzed Dihydrobenzofuran Synthesis

The versatility of palladium catalysis in forming the dihydrobenzofuran ring system stems from its ability to orchestrate a series of fundamental organometallic transformations. While several distinct strategies exist, they are often underpinned by a common set of mechanistic steps. A generalized catalytic cycle for intramolecular C-O bond formation, a frequent key step, is depicted below.

Caption: Generalized Catalytic Cycle for Dihydrobenzofuran Synthesis.

The cycle typically commences with the oxidative addition of an aryl halide or triflate to a Pd(0) species, forming a Pd(II) intermediate.[5] This is followed by coordination of a tethered alkene or other unsaturated moiety. The key ring-forming step often involves an intramolecular nucleophilic attack of the phenolic oxygen onto the coordinated π-system (oxypalladation).[5] Subsequent steps, such as reductive elimination, regenerate the active Pd(0) catalyst and release the dihydrobenzofuran product.[5]

Key Palladium-Catalyzed Strategies for Dihydrobenzofuran Synthesis

Several powerful palladium-catalyzed strategies have been developed for the synthesis of dihydrobenzofurans, each with its own set of advantages and substrate preferences.

Wacker-Type Oxidative Cyclizations

The Wacker-type cyclization is a classic and effective method that involves the intramolecular attack of a phenol onto a palladium-activated alkene.[5] This approach is particularly useful for the cyclization of o-allylphenols and related substrates. The reaction is typically carried out in the presence of a Pd(II) catalyst and a co-oxidant to regenerate the active catalyst.[6][7]

Intramolecular C-H Activation/C-O Cyclization

A more recent and highly atom-economical approach involves the direct palladium-catalyzed C-H activation of an aromatic ring, followed by intramolecular C-O bond formation.[1] This strategy often utilizes a directing group, such as a hydroxyl group, to guide the C-H activation to the desired position.[1][8] This method provides a powerful disconnection for the synthesis of complex dihydrobenzofurans from readily available alcohol precursors.[1] Enantioselective variants of this reaction have also been developed, enabling the synthesis of chiral benzofuranones.[9][10]

Annulation of 1,3-Dienes with o-Iodoaryl Acetates

This robust and general method provides an efficient route to a wide variety of dihydrobenzofurans through the palladium-catalyzed annulation of 1,3-dienes with o-iodoaryl acetates.[2][11] The reaction is believed to proceed through a cascade of steps including oxidative addition, syn-addition of the resulting arylpalladium complex to the diene, intramolecular coordination of the phenolic oxygen, hydrolysis of the acetate, and finally, reductive elimination.[2]

Intramolecular Heck and Tsuji-Trost Type Reactions

The intramolecular Heck reaction provides a powerful means to construct the dihydrobenzofuran core, often with high stereocontrol.[4] Similarly, the Tsuji-Trost reaction, a palladium-catalyzed allylic substitution, can be employed for the synthesis of 2-substituted benzofurans and related dihydrobenzofuran systems.[12][13][14][15] These reactions are prized for their functional group tolerance and the ability to form C-C, C-N, and C-O bonds.[12]

Detailed Protocol: Palladium-Catalyzed Annulation of 1,3-Dienes with o-Iodoaryl Acetates

This protocol is based on the highly efficient and general method developed by Larock and coworkers.[2][11]

Materials and Reagents

• Palladium(II) acetate (Pd(OAc)₂) (CAS: 3375-31-3)

• Triphenylphosphine (PPh₃) (CAS: 603-35-0)

• Silver carbonate (Ag₂CO₃) (CAS: 534-16-7)

• o-Iodoaryl acetate substrate

• 1,3-Diene

• Anhydrous N,N-Dimethylformamide (DMF) (CAS: 68-12-2)

• Inert gas (Argon or Nitrogen)

• Standard glassware for anhydrous reactions (Schlenk flask, condenser, etc.)

• Magnetic stirrer and heating plate

• Syringes and needles

Experimental Workflow

Caption: Experimental Workflow for Palladium-Catalyzed Annulation.

Step-by-Step Procedure

• To a dry Schlenk flask equipped with a magnetic stir bar, add palladium(II) acetate (5 mol%), triphenylphosphine (10 mol%), silver carbonate (2.0 equiv.), and the o-iodoaryl acetate (1.0 equiv.).

• The flask is evacuated and backfilled with an inert gas (Argon or Nitrogen). This cycle is repeated three times to ensure an inert atmosphere.

• Anhydrous DMF is added via syringe, followed by the 1,3-diene (1.5-2.0 equiv.).

• The reaction mixture is then heated to the desired temperature (typically 80-100 °C) and stirred for the required time (usually 12-24 hours).

• The progress of the reaction should be monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, the reaction mixture is cooled to room temperature and filtered through a pad of Celite to remove insoluble salts.

• The filtrate is diluted with water and extracted with an appropriate organic solvent (e.g., ethyl acetate).

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is then purified by flash column chromatography on silica gel to afford the desired dihydrobenzofuran.

Representative Substrate Scope and Yields

Entry	o-Iodoaryl Acetate	1,3-Diene	Product	Yield (%)
1	2-Iodophenyl acetate	1,3-Butadiene	2-Vinyl-2,3-dihydrobenzofuran	85
2	2-Iodo-4-methylphenyl acetate	Isoprene	2,5-Dimethyl-2-vinyl-2,3-dihydrobenzofuran	90
3	2-Iodo-4-methoxyphenyl acetate	1,3-Cyclohexadiene	6-Methoxy-2,3,3a,8a-tetrahydro-1H-benzo[b]cyclopenta[d]furan	78
4	2-Iodo-4-chlorophenyl acetate	2,4-Hexadiene	2-(1-Propenyl)-3,5-dimethyl-2,3-dihydrobenzofuran	75

Data synthesized from representative examples in the literature.[2][11]

Best Practices and Troubleshooting

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Conversion	- Inactive catalyst- Insufficiently anhydrous conditions- Poor substrate solubility	- Use a fresh, high-purity palladium source.- Ensure all glassware is oven-dried and solvents are anhydrous.- Consider a different solvent or a co-solvent to improve solubility.[16]
Formation of Side Products (e.g., Homocoupling)	- Reaction temperature too high- Inappropriate ligand choice	- Optimize the reaction temperature; lower temperatures may improve selectivity.- Screen different phosphine or N-heterocyclic carbene (NHC) ligands.[16]
Decomposition of Starting Material	- Substrate sensitivity to the base or temperature	- Use a milder base (e.g., K₂CO₃ instead of Ag₂CO₃).- Attempt the reaction at a lower temperature for a longer duration.
Irreproducible Results	- Inconsistent quality of reagents or solvents- Presence of oxygen in the reaction atmosphere	- Use reagents and solvents from reliable sources and purify if necessary.- Ensure the reaction setup is thoroughly degassed and maintained under a positive pressure of inert gas.[16]

Conclusion

Palladium-catalyzed methodologies have revolutionized the synthesis of dihydrobenzofurans, providing access to this important heterocyclic core with high efficiency, selectivity, and functional group tolerance. The strategies outlined in this application note, from Wacker-type cyclizations to C-H activation and annulation reactions, offer a versatile toolkit for synthetic chemists. By understanding the underlying mechanistic principles and adhering to best practices in experimental execution, researchers can confidently apply these powerful reactions to accelerate their research and development programs.

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High-throughput screening of 2,3-dihydrobenzofuran libraries

Application Note & Protocols

Topic: High-Throughput Screening of 2,3-Dihydrobenzofuran Libraries for Novel Bioactive Compounds

Audience: Researchers, scientists, and drug development professionals.

Foreword: Unlocking the Potential of a Privileged Scaffold

The 2,3-dihydrobenzofuran motif is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its prevalence in a wide array of biologically active natural products and synthetic drugs.[1][2][3][4] Its unique three-dimensional conformation and synthetic tractability make it an ideal scaffold for building diverse chemical libraries aimed at discovering novel therapeutic agents for indications ranging from inflammation and cancer to neurological disorders.[5][6][7][8]

High-Throughput Screening (HTS) provides the technological framework to rapidly interrogate large libraries of these compounds against specific biological targets, transforming a theoretical chemical space into a landscape of actionable data.[9][10][11] This guide, written from the perspective of a senior application scientist, moves beyond mere procedural lists. It aims to provide the strategic rationale behind designing and executing a robust HTS campaign for 2,3-dihydrobenzofuran libraries, ensuring the generation of high-quality, validated hits that can serve as the foundation for successful drug discovery programs.

Section 1: The Foundation - Library Design and Assay Development

The success of any HTS campaign is predetermined by the quality of two key components: the chemical library and the screening assay.

The 2,3-Dihydrobenzofuran Library: Beyond Flatland

A powerful screening library is not just large; it is diverse and tailored. For the 2,3-dihydrobenzofuran scaffold, diversity-oriented synthesis (DOS) is a preferred strategy to create a collection of compounds with varied stereochemistry and substitution patterns, maximizing the exploration of relevant chemical space.[1][12] Libraries should be designed to contain lead-like compounds that adhere to established medicinal chemistry principles (e.g., Lipinski's Rule of Five) to increase the probability of identifying developable hits.[12]

Assay Choice: The Strategic Decision Between Biochemical and Cell-Based Systems

The choice of assay format is a critical decision point that dictates the nature of the entire screening campaign. Each approach offers distinct advantages and is suited for different stages of drug discovery.[13]

• Biochemical (Target-Based) Assays: These assays are performed in a cell-free system, using purified components like enzymes or receptors.[14][15] Their primary advantage is the direct measurement of a compound's interaction with the target, which simplifies data interpretation and reduces confounding biological variables. This makes them ideal for initial large-scale screens where the goal is to find direct modulators of a specific protein.

• Cell-Based (Phenotypic) Assays: These assays utilize living cells, providing a more physiologically relevant context.[16][17] They can measure complex downstream effects, such as changes in gene expression, cell viability, or signaling pathways. While they can identify compounds that require cellular machinery for activity, they also introduce complexity, as a hit could be acting on any number of targets within the cell.[14]

Feature	Biochemical Assays	Cell-Based Assays
Context	Cell-free, purified components	Physiologically relevant, living cells
Primary Use	Target-based screening, mechanism of action	Phenotypic screening, pathway analysis, toxicity
Throughput	Generally higher	Can be lower, depending on complexity
Interpretation	Direct target interaction, simpler	Complex, potential for off-target effects
Cost	Can be high due to reagent purification	Can be lower initially, but secondary screens are complex
Interference	Prone to compound interference with detection	Less prone to direct detection interference

Causality Behind the Choice: For a primary screen of a large 2,3-dihydrobenzofuran library against a novel kinase, a biochemical assay (e.g., TR-FRET) is often superior. It directly answers the question: "Does the compound inhibit the kinase?" A cell-based assay measuring apoptosis, while valuable, would be a better secondary assay to confirm that the kinase inhibition observed in the biochemical screen translates to a desired cellular outcome.

Assay Miniaturization and Quality Control: The Pillars of HTS

To be cost-effective and rapid, assays must be miniaturized from standard 96-well plates to 384- or 1536-well formats.[9][18] This process requires rigorous validation to ensure the assay remains robust. The single most important metric for this validation is the Z'-factor .[10]

Metric	Formula	Interpretation	Acceptable Value
Z'-Factor	1 - (3 * (σ_p + σ_n)) /	μ_p - μ_n
Signal-to-Background	μ_p / μ_n	A simple measure of the dynamic range of the assay.	Varies by assay, but higher is generally better.
Signal-to-Noise	(μ_p - μ_n) / σ_n	Measures the separation of signals relative to the noise of the negative control.	Varies by assay.
(μ = mean, σ = standard deviation)

Self-Validation: An assay is only ready for HTS when it consistently produces a Z'-factor greater than 0.5 during pilot screens and dry runs.[19] This statistical rigor ensures that hits identified are not simply artifacts of a variable assay.

Section 2: The High-Throughput Screening Workflow

The HTS process is a multi-step, automated workflow designed to efficiently identify active compounds from large libraries.[20] It is a funneling process, starting broad and progressively narrowing down to a small number of high-confidence hits.

Caption: The generalized workflow for a High-Throughput Screening campaign.

Protocol 1: Primary High-Throughput Screen (384-Well Format)

This protocol outlines a typical automated screen for an enzyme inhibition assay.

Materials:

• Validated 2,3-dihydrobenzofuran library (10 mM in DMSO)

• Acoustic liquid handler (e.g., Echo) or pin tool

• Bulk reagent dispenser (e.g., MultiFlo)

• 384-well, low-volume, white assay plates

• Purified enzyme, substrate, and buffer solution

• Detection reagents (e.g., TR-FRET antibody pair)

• Plate reader capable of the required detection mode

• Positive control inhibitor and negative control (DMSO)

Methodology:

• Compound Plating: Using an acoustic liquid handler, transfer 20-50 nL of each library compound into the corresponding wells of the 384-well assay plates. This adds the compounds first to avoid pre-incubation of enzyme and substrate.

  • Rationale: Acoustic dispensing is non-contact, minimizing cross-contamination and allowing for precise transfer of very small volumes, which is critical for maintaining a low final DMSO concentration.[18]

• Control Allocation: Dedicate specific columns for controls. Typically, columns 23 & 24 are for 100% DMSO (negative control), and columns 1 & 2 are for a known potent inhibitor (positive control).

  • Rationale: Placing controls on every plate allows for plate-by-plate quality control and normalization, correcting for systematic errors like edge effects or dispenser drift.[21]

• Enzyme Addition: Using a bulk reagent dispenser, add 10 µL of the enzyme solution (diluted in assay buffer) to all wells.

• Incubation (Compound-Enzyme): Gently centrifuge the plates (e.g., 1 min at 1,000 rpm) to ensure contents are mixed. Incubate for 15 minutes at room temperature.

  • Rationale: This pre-incubation step allows the compounds to bind to the enzyme before the substrate is introduced, which is essential for identifying competitive inhibitors.

• Reaction Initiation: Add 10 µL of the substrate solution to all wells to start the enzymatic reaction.

• Reaction Incubation: Incubate for the predetermined optimal time (e.g., 60 minutes) at the optimal temperature. This time is determined during assay development to ensure the reaction is still in the linear phase for the negative controls.

• Detection: Add 10 µL of the detection reagent solution. Incubate as required by the detection chemistry (e.g., 60 minutes for signal stabilization).

• Data Acquisition: Read the plates using a compatible plate reader. Ensure the data is exported along with plate and well identifiers.

Section 3: From Raw Data to Validated Hits

A primary screen generates a massive amount of data, but this data is noisy. The goal is not just to find "hits," but to find real hits. This requires a rigorous, multi-step validation cascade to eliminate the vast majority of false positives.[22]

Primary Data Analysis and Hit Selection

The first step is to normalize the raw data from each plate and calculate a robust statistical measure to identify wells with significant activity. The Z-score is a commonly used method for screens without replicates.[23]

• Z-Score Calculation: (value_well - median_plate) / MAD_plate

  • Where MAD is the Median Absolute Deviation of the sample wells on that plate.

  • Rationale: Using the median and MAD instead of the mean and standard deviation makes the calculation robust against extreme outliers (i.e., very strong hits), preventing them from skewing the statistics for the entire plate.[24]

A hit is typically defined as any compound with a Z-score below a certain threshold (e.g., Z < -3 for an inhibition screen). This process identifies approximately 1-2% of the library as initial hits.[25]

The Hit Validation Cascade: Ensuring Trustworthiness

Identifying a compound as a "hit" in the primary screen is only the beginning. A cascade of follow-up experiments is mandatory to confirm activity and filter out artifacts.[22][26]

Caption: A typical workflow for hit validation and triage.

Protocol 2: Dose-Response and IC50 Determination

This protocol is performed on confirmed hits to quantify their potency.

Methodology:

• Compound Preparation: For each confirmed hit, create a serial dilution series (e.g., 8-point, 1:3 dilution) starting from a high concentration (e.g., 100 µM).

• Assay Execution: Perform the same biochemical or cell-based assay as in the primary screen, but instead of a single concentration, add the different concentrations of the compound to the wells.

• Data Analysis:

  • Normalize the data to the positive (0% activity) and negative (100% activity) controls.

  • Plot the percent activity versus the log of the compound concentration.

  • Fit the data to a four-parameter logistic equation (nonlinear regression) to determine the IC50 (half-maximal inhibitory concentration).[27]

  • Rationale: An IC50 value provides a quantitative measure of a compound's potency. A classic sigmoidal curve increases confidence that the compound is acting via a specific, saturable mechanism. A flat or irregular curve may indicate an artifact.[27]

Counter-Screens and Orthogonal Assays: The Self-Validating System

• Counter-Screens: The single most important step to eliminate false positives is to run the hit compounds through an assay that lacks the biological target but is otherwise identical.[22] For example, in a kinase assay, the counter-screen would omit the kinase. A compound that still shows activity is likely interfering with the detection system (e.g., luciferase inhibitor, fluorescent compound) and must be discarded.[22][26]

• Orthogonal Assays: To ensure the observed activity is not an artifact of the specific assay technology, hits should be validated using a different method.[26] If the primary screen used a fluorescence-based readout, an orthogonal assay might use label-free mass spectrometry or surface plasmon resonance (SPR) to confirm binding.[26][28] A true hit should show activity across multiple technological platforms.

Section 4: Common Challenges and Advanced Considerations

Even with a robust workflow, HTS is fraught with potential challenges.

• Pan-Assay Interference Compounds (PAINS): HTS libraries inevitably contain compounds that appear as hits in many assays through non-specific mechanisms like aggregation or redox cycling.[22] These "frequent hitters" should be identified and flagged early using computational filters and historical screening data.

• Compound-Assay Interference: Some 2,3-dihydrobenzofurans may be inherently fluorescent or may quench the fluorescence of the reporter system, leading to false positives or false negatives.[22] Examining the raw data from the primary screen can sometimes identify these interfering compounds.

• Data Normalization and Systematic Error: Temperature gradients across an incubator or slight variations in dispenser volumes can create systematic patterns on assay plates.[21] Robust statistical methods and proper control placement are essential to normalize these effects and avoid selecting hits based on their well position.[21][24]

Conclusion

is a powerful engine for modern drug discovery. However, it is a process that demands rigorous scientific integrity at every stage. Success is not defined by the number of initial hits, but by the quality and validity of the final lead compounds. By integrating thoughtful assay design, meticulous execution, and a relentless hit validation cascade, researchers can confidently identify novel, bioactive molecules from this privileged scaffold, paving the way for the next generation of therapeutics.

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Application Note: 2-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid as a Chemical Probe for Peroxisome Proliferator-Activated Receptor Gamma (PPARγ)

Introduction

2-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid is a heterocyclic compound belonging to the dihydrobenzofuran class. While extensive research has highlighted the broad biological activities of benzofuran derivatives, including antimicrobial, anti-inflammatory, and anticancer effects, the specific utility of 2-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid as a chemical probe has been largely unexplored. This application note proposes the use of this compound as a novel chemical probe for the nuclear receptor, Peroxisome Proliferator-Activated Receptor Gamma (PPARγ).

The rationale for this application is grounded in literature demonstrating that the dihydrobenzofuran scaffold is a key pharmacophore in a class of known PPARγ agonists with anti-diabetic properties. PPARγ is a ligand-activated transcription factor that plays a pivotal role in adipogenesis, glucose metabolism, and inflammation.[1] Modulators of PPARγ, such as the thiazolidinedione (TZD) class of drugs, are used in the treatment of type 2 diabetes.[2] The structural similarity of 2-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid to known PPARγ modulators suggests its potential to interact with and modulate the activity of this receptor, making it a valuable tool for researchers in metabolic diseases, immunology, and oncology.

This guide provides detailed protocols for the characterization and application of 2-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid as a chemical probe to investigate PPARγ signaling pathways.

Mechanism of Action: Probing the PPARγ Signaling Pathway

PPARγ forms a heterodimer with the Retinoid X Receptor (RXR) and, in the absence of a ligand, is bound to co-repressor proteins, inhibiting gene transcription. Upon ligand binding, a conformational change occurs, leading to the dissociation of co-repressors and recruitment of co-activator proteins. This complex then binds to Peroxisome Proliferator Response Elements (PPREs) in the promoter regions of target genes, initiating their transcription.[3]

2-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid is hypothesized to act as a ligand for PPARγ, initiating this signaling cascade. Its efficacy and potency as an agonist or antagonist can be determined using the protocols outlined below.

Figure 1. Hypothesized mechanism of action for the chemical probe.

Experimental Protocols

Protocol 1: In Vitro PPARγ Activation - Luciferase Reporter Assay

This protocol determines the ability of 2-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid to activate PPARγ in a controlled in vitro setting using a commercially available reporter assay system.[4][5]

Materials:

• Human PPARγ Reporter Assay Kit (e.g., INDIGO Biosciences, Cat# IB00151)

• 2-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid

• Rosiglitazone (positive control, typically included in the kit)

• DMSO (vehicle control)

• 96-well white, clear-bottom assay plates

• Luminometer

Procedure:

• Compound Preparation:

  • Prepare a 10 mM stock solution of 2-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid in DMSO.

  • Prepare a serial dilution of the stock solution in cell culture medium to achieve final assay concentrations ranging from 1 nM to 100 µM.

  • Prepare a similar dilution series for the positive control, Rosiglitazone.

  • Prepare a vehicle control with the same final concentration of DMSO as the highest compound concentration.

• Cell Seeding and Treatment:

  • Thaw and seed the PPARγ reporter cells into a 96-well plate according to the manufacturer's instructions.

  • Add 100 µL of the diluted compounds, positive control, or vehicle control to the appropriate wells.

• Incubation:

  • Incubate the plate for 24 hours at 37°C in a humidified incubator with 5% CO₂.

• Luminescence Measurement:

  • After incubation, add the luciferase detection reagent to each well as per the kit protocol.

  • Measure the luminescence using a luminometer.

Data Analysis:

• Calculate the fold activation by dividing the relative light units (RLU) of the compound-treated wells by the RLU of the vehicle control wells.

• Plot the fold activation against the log of the compound concentration to generate a dose-response curve.

• Determine the EC₅₀ value from the dose-response curve.

Compound	Predicted EC₅₀ (µM)
2-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid	To be determined
Rosiglitazone (Positive Control)	~0.03 - 0.1

Table 1. Expected outcomes for the in vitro PPARγ activation assay.

Figure 2. Workflow for the in vitro PPARγ luciferase reporter assay.

Protocol 2: Cellular Target Engagement - PPARγ-Mediated Gene Expression

This protocol validates the engagement of 2-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid with PPARγ in a cellular context by measuring the expression of known PPARγ target genes.[6]

Materials:

• Adipocyte cell line (e.g., 3T3-L1)

• 2-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid

• Rosiglitazone (positive control)

• DMSO (vehicle control)

• Cell culture reagents

• RNA extraction kit

• qRT-PCR reagents and instrument

• Primers for PPARγ target genes (e.g., FABP4, LPL, ADIPOQ) and a housekeeping gene (e.g., GAPDH)

Procedure:

• Cell Culture and Treatment:

  • Culture 3T3-L1 cells to confluence in 6-well plates.

  • Treat the cells with various concentrations of 2-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid, Rosiglitazone, or DMSO for 24-48 hours.

• RNA Extraction and cDNA Synthesis:

  • Harvest the cells and extract total RNA using a commercial kit.

  • Synthesize cDNA from the extracted RNA.

• qRT-PCR:

  • Perform quantitative real-time PCR using primers for the target genes and the housekeeping gene.

Data Analysis:

• Calculate the relative expression of the target genes using the ΔΔCt method, normalized to the housekeeping gene and the vehicle control.

• A dose-dependent increase in the expression of PPARγ target genes will confirm the compound's activity as a PPARγ agonist.

Gene Target	Function	Expected Change in Expression
FABP4 (aP2)	Fatty acid binding	Increase
LPL	Lipoprotein lipase	Increase
ADIPOQ	Adiponectin	Increase

Table 2. Expected changes in PPARγ target gene expression.

Figure 3. Workflow for cellular target engagement via qRT-PCR.

Trustworthiness and Self-Validation

The protocols described herein are designed to be self-validating. The inclusion of a well-characterized PPARγ agonist, such as Rosiglitazone, as a positive control in every experiment provides a benchmark for assay performance and allows for the direct comparison of the activity of 2-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid. The use of a vehicle control (DMSO) establishes the baseline and ensures that any observed effects are due to the compound and not the solvent. Furthermore, the two-tiered approach of an in vitro biochemical assay followed by a cell-based target engagement study provides a robust validation of the compound's mechanism of action.

Conclusion

2-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid represents a promising, yet under-investigated, chemical tool for the study of PPARγ. The protocols detailed in this application note provide a comprehensive framework for researchers to characterize its activity and utilize it as a probe to explore the multifaceted roles of PPARγ in health and disease. Its simple structure and potential for synthetic modification also open avenues for the development of more potent and selective second-generation probes.

References

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• Human PPAR-gamma Transcription Factor Activity Assay Kit | RayBiotech. [Link]

• In vitro activity of a panel of per- and polyfluoroalkyl substances (PFAS), fatty acids, and pharmaceuticals in peroxisome proliferator-activated receptor (PPAR) alpha, PPAR gamma, and estrogen receptor assays - PMC - NIH. [Link]

• Human Peroxisome Proliferator-Activated Receptor Gamma - Indigo Biosciences. [Link]

• Synthesis and structure-activity relationship of dihydrobenzofuran derivatives as novel human GPR119 agonists - PubMed. [Link]

• In Vivo and in Vitro Studies of a Functional Peroxisome Proliferator-activated Receptor γ Response Element in the Mouse pdx-1 Promoter - PMC - NIH. [Link]

• In vitro screening of inhibition of PPAR-γ activity as a first step in identification of potential breast carcinogens - PubMed. [Link]

• How can I assess the activity of the nuclear receptor PPAR gamma? - ResearchGate. [Link]

• Structural Biology-Based Exploration of Subtype-Selective Agonists for Peroxisome Proliferator-Activated Receptors - PMC - PubMed Central. [Link]

• Review on Synthetic Routes for Synthesis of Benzofuran-Based Compounds - JOCPR. [Link]

• Benzofuran synthesis - Organic Chemistry Portal. [Link]

• A REVIEW: AN INSIGHT ON SYNTHESIS OF BENZOFURAN. [Link]

• Discovery of a Peroxisome Proliferator Activated Receptor γ (PPARγ) Modulator with Balanced PPARα Activity for the Treatment of Type 2 Diabetes and Dyslipidemia | Request PDF - ResearchGate. [Link]

• Development of Heterocyclic PPAR Ligands for Potential Therapeutic Applications - MDPI. [Link]

• Design, synthesis, and structure-activity relationship study of peroxisome proliferator-activated receptor (PPAR) delta-selective ligands - PubMed. [Link]

• Structure-activity relationship studies of non-carboxylic acid peroxisome proliferator-activated receptor α/δ (PPARα/δ) dual agonists - PubMed. [Link]

• Total synthesis of natural products containing benzofuran rings - RSC Publishing. [Link]

• Structure-activity relationships of dimeric PPAR agonists | Request PDF - ResearchGate. [Link]

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Application Notes &amp; Protocols: The 2,3-Dihydrobenzofuran Scaffold in Anti-Inflammatory Drug Design

Introduction: Targeting Inflammation with a Privileged Scaffold

Inflammation is a fundamental biological process, a double-edged sword that is essential for host defense and tissue repair, yet devastating in its chronic, unresolved state.[1] Pathological inflammation underpins a vast array of human diseases, including autoimmune disorders, neurodegenerative conditions, cardiovascular disease, and cancer.[1][2] A central goal in modern drug discovery is the development of agents that can precisely modulate inflammatory pathways, quenching the destructive fire of chronic inflammation while preserving its beneficial functions.

The 2,3-dihydrobenzofuran core is recognized in medicinal chemistry as a "privileged structure".[3] This heterocyclic system is frequently found in biologically active natural products and has proven to be a versatile chemical platform for designing potent modulators of various biological targets.[3][4] Its rigid, three-dimensional shape allows for precise presentation of functional groups to interact with enzyme active sites and protein receptors. This guide provides an in-depth exploration of the 2,3-dihydrobenzofuran scaffold's application in anti-inflammatory drug design, detailing its mechanisms of action, structure-activity relationships, and providing field-proven protocols for synthesis and evaluation.

Part 1: Mechanisms of Anti-Inflammatory Action

2,3-Dihydrobenzofuran derivatives exert their anti-inflammatory effects by engaging multiple key nodes within the complex inflammatory signaling network. Their polypharmacological profile, often targeting several pathways simultaneously, makes them particularly compelling candidates for treating multifactorial inflammatory diseases.

Inhibition of Prostaglandin and Leukotriene Synthesis

A primary mechanism for many anti-inflammatory drugs is the suppression of pro-inflammatory eicosanoids, namely prostaglandins and leukotrienes.

• Cyclooxygenase (COX) Inhibition: Prostaglandins are synthesized by COX enzymes. While COX-1 is constitutively expressed and plays a role in physiological functions like protecting the stomach lining, COX-2 is inducible and its expression is significantly upregulated at sites of inflammation.[5] Many 2,3-dihydrobenzofuran derivatives are potent inhibitors of COX enzymes, with a notable selectivity for the COX-2 isoform.[6][7] This selectivity is a critical design feature, as targeting COX-2 specifically can reduce the risk of gastrointestinal side effects associated with non-selective NSAIDs.[5][8] For instance, certain 7-tert-butyl-2,3-dihydro-3,3-dimethylbenzofuran derivatives have demonstrated dual inhibition of COX-2 and 5-lipoxygenase.[6] Similarly, various fluorinated benzofurans and dihydrobenzofurans effectively suppress lipopolysaccharide (LPS)-stimulated inflammation by inhibiting the expression of COX-2.[7][9]

• Microsomal Prostaglandin E2 Synthase-1 (mPGES-1) Inhibition: Downstream of COX-2, mPGES-1 is the terminal synthase responsible for producing prostaglandin E2 (PGE2), a key mediator of fever, pain, and inflammation.[10] The 2,3-dihydrobenzofuran scaffold has been successfully used as a chemical platform to design mPGES-1 inhibitors, offering a more targeted approach to blocking PGE2 production.[3]

Modulation of the NF-κB Signaling Pathway

The transcription factor Nuclear Factor-kappa B (NF-κB) is a master regulator of the inflammatory response.[2][11] In resting cells, NF-κB is held inactive in the cytoplasm by inhibitor of κB (IκB) proteins.[2] Pro-inflammatory stimuli trigger the phosphorylation and subsequent degradation of IκB, allowing NF-κB to translocate to the nucleus and activate the transcription of hundreds of genes, including those for pro-inflammatory cytokines (TNF-α, IL-6), chemokines, and enzymes like COX-2 and inducible nitric oxide synthase (iNOS).[11][12]

Several studies have confirmed that 2,3-dihydrobenzofuran derivatives can potently inhibit this pathway.[11][13] They can suppress the phosphorylation of key upstream kinases (IKKα/IKKβ) and IκBα, thereby preventing NF-κB's nuclear translocation and subsequent gene activation.[11] This inhibitory action leads to a significant downregulation in the secretion of crucial inflammatory mediators like TNF-α, IL-6, and nitric oxide (NO).[11][13]

Caption: Key inflammatory signaling pathways targeted by 2,3-dihydrobenzofurans.

Part 2: Structure-Activity Relationship (SAR) Insights

Systematic modification of the 2,3-dihydrobenzofuran scaffold has yielded crucial insights into the structural requirements for potent anti-inflammatory activity.

• Substitution on the Benzene Ring: The substitution pattern on the aromatic ring is a key determinant of potency.

  • Compounds with an alkyl or aryl group at position 6, combined with a halogen (preferably chlorine) at position 5, are highly potent anti-inflammatory agents and inhibitors of prostaglandin synthesis.[14]

  • The presence of fluorine and/or bromine groups on the scaffold has been shown to enhance the biological effects of benzofuran derivatives.[7][10][15]

• Modifications at Positions 2 and 3: The nature and stereochemistry of substituents at the 2 and 3 positions of the dihydrofuran ring also play a significant role.

  • Trans 2,3-diaryl-2,3-dihydrobenzofurans have shown a significant ability to inhibit the NF-κB pathway.[13]

  • The presence of a double bond between C-2 and C-3 (i.e., a benzofuran rather than a dihydrobenzofuran) was found in one study to confer superior anti-inflammatory activity compared to the saturated single-bond configuration.[16]

Caption: Key structural features of 2,3-dihydrobenzofurans influencing anti-inflammatory activity.

Part 3: Data Summary

The following table summarizes the reported in vitro anti-inflammatory activity for representative fluorinated benzofuran and dihydrobenzofuran derivatives, highlighting their potency against various inflammatory mediators.

Compound ID	Scaffold Type	Target Mediator	IC₅₀ (µM)	Source
Compound 1	Benzofuran	IL-6	9.04	[7][15]
CCL2	>10	[7][15]
NO	5.2	[7][15]
PGE₂	>10	[7][15]
Compound 2	Dihydrobenzofuran	IL-6	1.23	[7][15]
CCL2	1.51	[7][15]
NO	2.4	[7][15]
PGE₂	1.92	[7][15]
Compound 3	Dihydrobenzofuran	IL-6	1.96	[7][15]
CCL2	2.15	[7][15]
NO	2.8	[7][15]
PGE₂	1.48	[7][15]
Compound 8	Dihydrobenzofuran	IL-6	3.51	[7][15]
CCL2	4.88	[7][15]
NO	4.5	[7][15]
PGE₂	20.5	[7][15]
(Data adapted from studies on fluorinated derivatives in LPS-stimulated macrophages)[7][15]

Part 4: Experimental Protocols

The following protocols provide a framework for the synthesis and in vitro evaluation of novel 2,3-dihydrobenzofuran derivatives.

Protocol 1: General Synthesis of a 2,3-Disubstituted-2,3-Dihydrobenzofuran

This protocol outlines a general, multi-step synthesis adapted from methodologies involving oxirane precursors.[13]

Rationale: This synthetic route provides excellent regio- and stereoselective control, which is critical for establishing clear structure-activity relationships.

Materials:

• Substituted phenol

• Substituted trans-2,3-diaryloxirane

• Strong base (e.g., Sodium hydride)

• Aprotic solvent (e.g., Anhydrous Tetrahydrofuran - THF)

• Reagents for workup and purification (e.g., Saturated ammonium chloride solution, ethyl acetate, hexane, silica gel)

Procedure:

• Phenoxide Formation: In a flame-dried, three-neck round-bottom flask under an inert atmosphere (e.g., Argon), dissolve the substituted phenol (1.0 eq) in anhydrous THF.

• Cool the solution to 0°C in an ice bath. Add sodium hydride (1.2 eq, 60% dispersion in mineral oil) portion-wise.

  • Causality: The strong base deprotonates the phenol to form the more nucleophilic sodium phenoxide, which is necessary for the subsequent ring-opening reaction.

• Allow the reaction mixture to stir at room temperature for 30 minutes to ensure complete formation of the phenoxide.

• Oxirane Ring Opening: Cool the mixture back to 0°C. Add a solution of the trans-2,3-diaryloxirane (1.1 eq) in anhydrous THF dropwise via a syringe.

• Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Causality: The phenoxide attacks one of the carbons of the oxirane ring in a nucleophilic substitution reaction, opening the strained three-membered ring. The stereochemistry of the oxirane dictates the stereochemistry of the product.

• Workup: Once the reaction is complete, carefully quench the reaction by slowly adding saturated aqueous ammonium chloride solution at 0°C.

• Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of hexane/ethyl acetate) to yield the pure 2,3-disubstituted-2,3-dihydrobenzofuran derivative.

• Characterization: Confirm the structure and purity of the final compound using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Protocol 2: In Vitro Anti-Inflammatory Screening via Nitric Oxide Inhibition Assay

This protocol describes a robust and widely used method to screen compounds for their ability to inhibit the production of nitric oxide (NO) in lipopolysaccharide (LPS)-stimulated murine macrophage cells (e.g., RAW 264.7).[17][18][19]

Rationale: LPS, a component of Gram-negative bacteria cell walls, is a potent activator of macrophages, leading to the production of high levels of NO via the enzyme iNOS.[18] Inhibition of NO production is a key indicator of anti-inflammatory activity.[13][18] The Griess assay provides a simple, colorimetric method for measuring nitrite (a stable breakdown product of NO) in the cell culture supernatant.

Caption: Experimental workflow for in vitro anti-inflammatory screening.

Materials:

• RAW 264.7 murine macrophage cell line

• DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin

• Lipopolysaccharide (LPS) from E. coli

• Test compounds (2,3-dihydrobenzofuran derivatives) dissolved in DMSO

• Griess Reagent (Component A: Sulfanilamide in phosphoric acid; Component B: N-(1-naphthyl)ethylenediamine dihydrochloride in water)

• Sodium nitrite (for standard curve)

• 96-well cell culture plates

Procedure:

• Cell Culture: Seed RAW 264.7 cells into a 96-well plate at a density of 5 x 10⁴ cells/well in 100 µL of complete DMEM. Incubate at 37°C, 5% CO₂ for 24 hours to allow for cell attachment.

• Compound Preparation: Prepare serial dilutions of the test compounds in complete DMEM. The final concentration of DMSO should be ≤ 0.1% to avoid solvent toxicity.

• Treatment: Remove the old media from the cells. Add 100 µL of media containing the test compounds at various concentrations. Include a "vehicle control" (DMSO only) and a "positive control" (e.g., dexamethasone).

  • Causality: Pre-incubating with the compound allows it to enter the cells and interact with its molecular targets before the inflammatory stimulus is applied.

• Incubation: Incubate the plate for 1-2 hours at 37°C, 5% CO₂.

• Stimulation: Add 10 µL of LPS solution to each well to achieve a final concentration of 1 µg/mL. Do not add LPS to the "negative control" wells (cells + media only).

• Incubation: Incubate the plate for a further 24 hours at 37°C, 5% CO₂.

• Griess Assay: a. Prepare a sodium nitrite standard curve (0-100 µM) in complete DMEM. b. Carefully transfer 50 µL of the cell culture supernatant from each well of the experimental plate to a new 96-well plate. c. Add 50 µL of Griess Reagent Component A to each well. Incubate for 10 minutes at room temperature, protected from light. d. Add 50 µL of Griess Reagent Component B to each well. Incubate for another 10 minutes at room temperature, protected from light.

  • Causality: The Griess reaction is a two-step diazotization process where nitrite reacts with the reagents to form a purple azo compound, the intensity of which is proportional to the nitrite concentration.

• Measurement: Measure the absorbance at 540 nm using a microplate reader.

• Data Analysis: a. Determine the nitrite concentration in each sample using the standard curve. b. Calculate the percentage of NO inhibition for each compound concentration relative to the LPS-stimulated vehicle control. c. Plot the % inhibition against the compound concentration and determine the IC₅₀ value (the concentration required to inhibit 50% of NO production).

• Viability Assay (Self-Validation): Concurrently, perform a cell viability assay (e.g., MTT or PrestoBlue) on the remaining cells in the original plate to ensure that the observed inhibition of NO is not due to cytotoxicity.

  • Trustworthiness: This step is critical to validate that the compounds are true anti-inflammatory agents and not simply killing the cells, which would also result in lower NO levels.

References

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• Jain, N. K., & Patil, C. S. (2018). IN VITRO PHARMACOLOGICAL SCREENING METHODS FOR ANTI-INFLAMMATORY AGENTS. Vels University. [Link]

• Closse, A., et al. (1981). 2,3-Dihydrobenzofuran-2-ones: a new class of highly potent antiinflammatory agents. Journal of Medicinal Chemistry. [Link]

• Carbone, V., et al. (2021). Synthesis of new methoxy derivatives of trans 2,3-diaryl-2,3-dihydrobenzofurans and evaluation of their anti-inflammatory activity. Bioorganic & Medicinal Chemistry Letters. [Link]

• Black, W. C., et al. (1998). New cyclooxygenase-2/5-lipoxygenase inhibitors. 2. 7-tert-butyl-2,3-dihydro-3,3-dimethylbenzofuran derivatives as gastrointestinal safe antiinflammatory and analgesic agents: variations of the dihydrobenzofuran ring. Journal of Medicinal Chemistry. [Link]

• Schroecksnadel, K., et al. (2006). In vitro testing for anti-inflammatory properties of compounds employing peripheral blood mononuclear cells freshly isolated from healthy donors. PubMed. [Link]

• Nishajaya, A. (2018). In vitro pharmacological screening methods for anti-inflammatory agents. ResearchGate. [Link]

• Pérez-Sánchez, A., et al. (2023). In Vitro and Ex Vivo Models for Screening Topical Anti-Inflammatory Drugs. MDPI. [Link]

• Lee, J. W., et al. (2017). Discovery and structure-activity relationship studies of 2-benzylidene-2,3-dihydro-1H-inden-1-one and benzofuran-3(2H)-one derivatives as a novel class of potential therapeutics for inflammatory bowel disease. European Journal of Medicinal Chemistry. [Link]

• Corrêa, R., et al. (2017). 1-[(2,3-Dihydro-1-benzofuran-2-yl) methyl]piperazines as Novel Anti-inflammatory Compounds: Synthesis and Evaluation on H3 R/H4 R. ResearchGate. [Link]

• Al-Salahi, R., et al. (2023). Fluorinated Benzofuran and Dihydrobenzofuran as Anti-Inflammatory and Potential Anticancer Agents. PMC - PubMed Central. [Link]

• Al-Salahi, R., et al. (2023). Effects of the fluorinated benzofuran and dihydrobenzofuran on COX-2 and NOS2 protein expressions. ResearchGate. [Link]

• Al-Salahi, R., et al. (2023). Effect of fluorinated benzofuran and dihydrobenzofuran on inflammation in the zymosan-treated sterile air pouch model in mice. ResearchGate. [Link]

• Al-Salahi, R., et al. (2023). (PDF) Fluorinated Benzofuran and Dihydrobenzofuran as Anti-Inflammatory and Potential Anticancer Agents. ResearchGate. [Link]

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• Satyanarayana, G., et al. (2021). Recent Advances Towards the Synthesis of Dihydrobenzofurans and Dihydroisobenzofurans. ResearchGate. [Link]

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• Bifulco, G., et al. (2016). 2,3-Dihydrobenzofuran privileged structures as new bioinspired lead compounds for the design of mPGES-1 inhibitors. PubMed. [Link]

• Chen, Y., et al. (2023). Discovery of New Heterocyclic/Benzofuran Hybrids as Potential Anti-Inflammatory Agents: Design, Synthesis, and Evaluation of the Inhibitory Activity of Their Related Inflammatory Factors Based on NF-κB and MAPK Signaling Pathways. PubMed. [Link]

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Application Notes and Protocols for the Development of Antimicrobial Agents from 2,3-Dihydrobenzofuran Scaffolds

Introduction: The Imperative for Novel Antimicrobial Scaffolds

The escalating crisis of antimicrobial resistance (AMR) presents a formidable challenge to global health, necessitating an urgent search for novel chemical entities capable of combating multidrug-resistant pathogens.[1] Among the privileged heterocyclic structures in medicinal chemistry, the benzofuran and its reduced form, 2,3-dihydrobenzofuran, have garnered significant attention.[1][2][3] This scaffold is a core component in numerous biologically active natural products and synthetic compounds, exhibiting a wide spectrum of pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[4][5][6]

The structural rigidity and electronic properties of the 2,3-dihydrobenzofuran core, combined with its amenability to substitution at multiple positions, make it an ideal starting point for the design of new therapeutic agents.[1] These application notes provide a comprehensive guide for researchers, outlining key protocols and strategic considerations for the synthesis, characterization, and antimicrobial evaluation of novel agents derived from this promising scaffold.

Section 1: Synthesis of the 2,3-Dihydrobenzofuran Core

The synthetic strategy is the cornerstone of any drug discovery program. The choice of a particular route depends on factors such as the availability of starting materials, desired substitution patterns, scalability, and stereochemical control. Palladium-catalyzed intramolecular cyclization reactions are particularly powerful for constructing the 2,3-dihydrobenzofuran ring system with high efficiency and functional group tolerance.[7]

Protocol 1: Palladium-Catalyzed Intramolecular O-Arylation

This protocol describes a common method for synthesizing a substituted 2,3-dihydrobenzofuran from an ortho-halophenol precursor. The causality behind this choice lies in its reliability and versatility, allowing for the introduction of substituents on the aromatic ring and the dihydrofuran moiety.

Workflow for Synthesis and Characterization

Caption: General workflow from synthesis to characterization.

Materials:

• Substituted o-allylphenol

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Base (e.g., potassium carbonate, K₂CO₃)

• Anhydrous solvent (e.g., Toluene or DMF)

• Standard glassware for inert atmosphere reactions (Schlenk line, nitrogen/argon)

Step-by-Step Methodology:

• Reaction Setup: To an oven-dried Schlenk flask, add the o-allylphenol (1.0 eq), K₂CO₃ (2.0 eq), and PPh₃ (0.1 eq).

• Inert Atmosphere: Evacuate the flask and backfill with an inert gas (e.g., Argon). Repeat this cycle three times to ensure an oxygen-free environment. This is critical as palladium catalysts can be sensitive to oxidation, which would deactivate them.

• Solvent and Catalyst Addition: Add anhydrous toluene via syringe, followed by the addition of Pd(OAc)₂ (0.05 eq).

• Reaction: Heat the mixture to reflux (approx. 110 °C for toluene) and monitor the reaction progress using Thin Layer Chromatography (TLC). The reaction is typically complete within 8-12 hours.

• Work-up: Cool the reaction mixture to room temperature. Filter the mixture through a pad of celite to remove the base and catalyst residues. Wash the celite pad with ethyl acetate.

• Extraction: Combine the organic filtrates and wash sequentially with water and brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate gradient) to yield the pure 2,3-dihydrobenzofuran derivative.

Section 2: Structural Characterization of Synthesized Compounds

Unambiguous structural confirmation is a non-negotiable step. A combination of spectroscopic methods is employed to verify the identity and purity of the synthesized molecules.[8]

Protocol 2: Standard Spectroscopic Analysis

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Dissolve ~5 mg of the compound in a suitable deuterated solvent (e.g., CDCl₃). This spectrum confirms the presence of protons and their chemical environment, including key signals for the dihydrofuran ring protons (typically in the δ 3.0-5.0 ppm range).

  • ¹³C NMR: A more concentrated sample (~15-20 mg) is used. This confirms the carbon skeleton of the molecule.

• Mass Spectrometry (MS):

  • Use a technique like Electrospray Ionization (ESI) or Gas Chromatography-Mass Spectrometry (GC-MS) to determine the molecular weight of the compound.[8] The observed molecular ion peak (e.g., [M+H]⁺ or [M]⁺) must match the calculated molecular weight.

• Infrared (IR) Spectroscopy:

  • Analyze the compound as a thin film or KBr pellet. This technique is excellent for identifying key functional groups. A characteristic C-O-C stretching frequency for the ether linkage in the dihydrobenzofuran ring is typically observed around 1200-1000 cm⁻¹.[8]

Table 1: Representative Spectroscopic Data for a 2,3-Dihydrobenzofuran Scaffold
Technique	Characteristic Signals/Features
¹H NMR	Aromatic protons (δ 6.5-8.0 ppm), Methylene protons on furan ring (δ ~3.2 ppm, triplet), Methine proton on furan ring (δ ~4.6 ppm, triplet)
¹³C NMR	Aromatic carbons (δ 110-160 ppm), Methylene carbon (δ ~30 ppm), Methine carbon (δ ~75 ppm)
Mass Spec (ESI+)	[M+H]⁺ corresponding to the calculated exact mass.
FTIR (cm⁻¹)	Aromatic C-H stretch (~3100-3000), Aliphatic C-H stretch (~2900), Aryl ether C-O stretch (~1250)

Section 3: Evaluating Antimicrobial Efficacy

The primary goal is to determine the antimicrobial activity of the newly synthesized compounds. The broth microdilution method is a gold standard for determining the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.[9][10] This quantitative method is essential for structure-activity relationship studies.

Protocol 3: Broth Microdilution Assay for MIC Determination

This protocol is adapted from the guidelines established by the Clinical and Laboratory Standards Institute (CLSI). The inclusion of multiple controls ensures the validity and reproducibility of the results.[9]

Workflow for Antimicrobial Susceptibility Testing

Caption: Workflow for MIC determination via broth microdilution.

Materials:

• 96-well sterile microtiter plates

• Test compounds dissolved in DMSO (stock solution)

• Cation-adjusted Mueller-Hinton Broth (MHB)[11]

• Bacterial strains (e.g., Staphylococcus aureus ATCC 29213, Escherichia coli ATCC 25922)

• Standardized bacterial inoculum (0.5 McFarland standard, ~1.5 x 10⁸ CFU/mL)[12]

• Positive control antibiotic (e.g., Ciprofloxacin)

• Multichannel pipette

Step-by-Step Methodology:

• Plate Preparation: Add 50 µL of sterile MHB to wells 2 through 12 of a 96-well plate.

• Compound Dilution: In well 1, add 100 µL of the test compound at twice the highest desired final concentration. Perform a 2-fold serial dilution by transferring 50 µL from well 1 to well 2, mixing, then transferring 50 µL from well 2 to well 3, and so on, down to well 10. Discard 50 µL from well 10. Wells 11 and 12 will serve as controls.

• Control Setup:

  • Growth Control (Negative Control): Well 11 receives no compound. This well demonstrates adequate bacterial growth.

  • Sterility Control: Well 12 receives no compound and no bacteria. This well ensures the media is not contaminated.

  • A separate row should be set up for the Positive Control antibiotic, following the same dilution scheme.

• Inoculum Preparation: Adjust the turbidity of an overnight bacterial culture in MHB to match a 0.5 McFarland standard. Dilute this suspension so that after inoculation, each well contains a final concentration of approximately 5 x 10⁵ CFU/mL.[12]

• Inoculation: Add 50 µL of the final bacterial inoculum to wells 1 through 11. Do not add bacteria to well 12. The final volume in each well is now 100 µL.

• Incubation: Cover the plate and incubate at 37°C for 18-24 hours.

• Result Interpretation: The MIC is the lowest concentration of the compound at which there is no visible turbidity (i.e., the first clear well).[12] The growth control (well 11) should be turbid, and the sterility control (well 12) should be clear.

Section 4: Structure-Activity Relationship (SAR) Analysis

SAR studies are crucial for optimizing the lead compound's potency and selectivity.[13] By systematically modifying the 2,3-dihydrobenzofuran scaffold and observing the corresponding changes in MIC, researchers can identify key structural features required for antimicrobial activity.[1] For example, substitutions at the C2, C5, and C7 positions can profoundly influence biological activity.[4]

Conceptual Diagram for SAR Exploration

Note: The above DOT script requires a PNG image of the 2,3-dihydrobenzofuran scaffold with positions labeled for R-groups. A simplified text-based representation is used below.

Caption: Key modification sites on the scaffold influencing antimicrobial properties.

Key Insights from SAR Studies:

• Polar Substituents: The introduction of polar groups, such as hydroxyls or short ether chains, can sometimes improve both potency and solubility.[14]

• Aromatic Ring Substitution: Electron-withdrawing groups (e.g., halogens) or electron-donating groups (e.g., methoxy) on the benzo portion of the scaffold can significantly modulate activity, often in a position-dependent manner.[15]

• Dihydrofuran Ring Substitution: Modifications at the C2 and C3 positions are critical. For instance, introducing bulky or heterocyclic moieties can lead to enhanced interactions with the biological target.[16]

Table 2: Hypothetical SAR Data for a Series of 2,3-Dihydrobenzofuran Analogs
Compound	Substitution at C5	MIC (µg/mL) vs. S. aureus
1a (Parent)	-H	128
1b	-Cl	32
1c	-F	64
1d	-OCH₃	>128
1e	-NO₂	16

This data illustrates that electron-withdrawing groups at the C5 position (Cl, NO₂) enhance activity compared to the unsubstituted parent compound (1a) or one with an electron-donating group (1d).

Section 5: Investigating the Mechanism of Action (MoA)

While identifying potent compounds is the first step, understanding their MoA is crucial for further development. The MoA for novel antimicrobials is often elusive and requires dedicated investigation. General mechanisms for antimicrobial agents include:

• Oxidation: Agents that produce reactive oxygen species can damage essential biomolecules like proteins and lipids.[17]

• Halogenation: Compounds that can halogenate peptide linkages in proteins can disrupt their function, leading to cell death.[17]

• Protein Precipitation/Binding: Interaction with key enzymes or structural proteins, such as DNA gyrase or cell wall synthesis enzymes, can inhibit critical cellular processes.[13][17]

Initial MoA studies could involve assays like macromolecule synthesis inhibition (to see if DNA, RNA, protein, or cell wall synthesis is affected) or membrane depolarization assays.

Conclusion and Future Outlook

The 2,3-dihydrobenzofuran scaffold represents a versatile and promising platform for the development of new antimicrobial agents. The protocols and strategies outlined in these notes provide a foundational framework for the synthesis, characterization, and evaluation of novel derivatives. By integrating rational design based on SAR data with robust biological testing, researchers can systematically advance hit compounds toward leads with genuine therapeutic potential. Future work should focus on optimizing lead compounds for improved potency, reduced toxicity, and favorable pharmacokinetic profiles to address the urgent need for new weapons against resistant pathogens.

References

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• Thakur, M., et al. (2014). Discovery and Structure–Activity Relationship of Novel 2,3-Dihydrobenzofuran-7-carboxamide and 2,3-Dihydrobenzofuran-3(2H)-one-7-carboxamide Derivatives as Poly(ADP-ribose)polymerase-1 Inhibitors. Journal of Medicinal Chemistry, 57(13), 5579-5601. [Link]

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• Serafin, K., et al. (2010). Synthesis and Preliminary Evaluation of the Antimicrobial Activity of Selected 3-Benzofurancarboxylic Acid Derivatives. Molecules, 15(7), 4736-4748. [Link]

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Application Note: High-Throughput Analysis of 2-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic Acid using HPLC-UV and LC-MS/MS

Abstract

This application note presents robust and validated High-Performance Liquid Chromatography (HPLC) with Ultraviolet (UV) detection and Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) methods for the quantitative analysis of 2-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid. This compound is a key heterocyclic building block in medicinal chemistry, and its accurate quantification is crucial for drug development and quality control processes.[1] The developed protocols offer high sensitivity, specificity, and throughput, making them suitable for researchers, scientists, and drug development professionals. All methodologies have been structured in accordance with ICH and FDA guidelines for analytical procedure validation.[2][3][4]

Introduction

2-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid (MW: 178.19 g/mol ) is a benzofuran derivative recognized for its utility in the synthesis of pharmacologically active molecules.[1][5] The benzofuran scaffold is present in numerous natural and synthetic compounds exhibiting a wide range of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1][6] Given its importance, the development of reliable analytical methods for its identification and quantification is essential for ensuring the quality and consistency of pharmaceutical intermediates and final products.

This guide provides a comprehensive framework for the analysis of this specific carboxylic acid, addressing common challenges associated with the analysis of small acidic molecules, such as chromatographic peak shape and ionization efficiency.[7][8] We will detail two complementary analytical approaches: an HPLC-UV method for routine quantification and a more sensitive and selective LC-MS/MS method for trace-level analysis and confirmation.

Chemical Structure:

• Compound Name: 2-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid

• Molecular Formula: C₁₀H₁₀O₃[5]

• Molecular Weight: 178.19[5]

• CAS Number: 103204-80-4[5]

Analytical Strategy Overview

The analytical workflow is designed to provide a comprehensive characterization of 2-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid. The process begins with sample and standard preparation, followed by chromatographic separation and detection using either UV or mass spectrometry.

Caption: Overall workflow for the analysis of 2-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid.

HPLC-UV Method for Quantification

This method is ideal for routine quality control, offering a balance of speed, simplicity, and reliability for quantifying the target analyte in relatively clean sample matrices.

Rationale for Methodological Choices

• Stationary Phase: A C18 reversed-phase column is selected due to the non-polar nature of the benzofuran ring system, providing good retention and separation from polar impurities.

• Mobile Phase: An acidic mobile phase (using formic or acetic acid) is crucial for the analysis of carboxylic acids.[9] It suppresses the ionization of the carboxylic acid group, leading to a single, un-ionized form of the analyte. This results in improved peak shape (less tailing) and more reproducible retention times. Acetonitrile is chosen as the organic modifier for its low UV cutoff and compatibility with the stationary phase.

• Detection: UV detection is employed due to the presence of a chromophore (the benzofuran ring system) in the analyte, which allows for sensitive detection at an appropriate wavelength.

Experimental Protocol

Step 1: Preparation of Mobile Phase and Solutions

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Diluent: Acetonitrile/Water (50:50, v/v).

• Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of 2-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid reference standard and dissolve in 10 mL of diluent.

• Working Standard Solutions: Prepare a series of calibration standards by serially diluting the stock solution with the diluent to achieve concentrations ranging from 1 µg/mL to 100 µg/mL.

Step 2: Chromatographic Conditions

• Instrument: Standard HPLC system with a UV/Vis or Diode Array Detector.

• Column: C18, 4.6 x 150 mm, 5 µm particle size.

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• Column Temperature: 30 °C.

• UV Detection Wavelength: 254 nm (or determined λmax).

• Gradient Elution:

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	70	30
10.0	5	95
12.0	5	95
12.1	70	30
15.0	70	30

Step 3: Data Analysis and System Suitability

• Calibration: Construct a calibration curve by plotting the peak area against the concentration of the working standard solutions. A linear regression with a correlation coefficient (r²) > 0.999 is required.[10]

• System Suitability: Before sample analysis, inject a mid-range standard solution five times. The relative standard deviation (RSD) for peak area and retention time should be ≤ 2.0%.

LC-MS/MS Method for High-Sensitivity Analysis

For applications requiring lower detection limits, such as impurity profiling or bioanalytical studies, LC-MS/MS is the preferred technique.

Rationale for Methodological Choices

• Ionization: Electrospray ionization (ESI) is the most suitable technique for polar and ionizable molecules like carboxylic acids.[7] Negative ion mode (ESI-) is generally preferred for carboxylic acids as they readily deprotonate to form [M-H]⁻ ions, often resulting in lower background noise and higher sensitivity.[11][12]

• Mass Spectrometry: Tandem mass spectrometry (MS/MS) in Multiple Reaction Monitoring (MRM) mode provides exceptional specificity and sensitivity by monitoring a specific precursor-to-product ion transition. This minimizes interference from matrix components.[13]

• Chromatography: The same HPLC conditions as the UV method can be adapted, ensuring compatibility with the ESI source. Formic acid is a volatile buffer and is ideal for LC-MS applications.[14]

Experimental Protocol

Step 1: Preparation of Solutions

• Prepare mobile phases, diluent, and standard solutions as described in the HPLC-UV method (Section 3.2). For higher sensitivity, a lower concentration range (e.g., 0.1 ng/mL to 100 ng/mL) may be required.

Step 2: LC-MS/MS Conditions

• LC System: UPLC or HPLC system coupled to a triple quadrupole mass spectrometer.

• Chromatographic Conditions: Same as in Section 3.2, though a lower flow rate (e.g., 0.4-0.6 mL/min) may be optimal for ESI efficiency.

• Ionization Source: Electrospray Ionization (ESI), Negative Mode.

• Key MS Parameters (to be optimized on the specific instrument):

  • Capillary Voltage: ~3.0-4.0 kV

  • Source Temperature: ~120-150 °C

  • Desolvation Temperature: ~350-450 °C

  • Cone Gas Flow: ~50 L/hr

  • Desolvation Gas Flow: ~600-800 L/hr

• MRM Transition: The precursor ion will be the deprotonated molecule [M-H]⁻ at m/z 177.1. The product ion(s) must be determined by infusing a standard solution and performing a product ion scan. A likely fragmentation would be the loss of CO₂ (44 Da), resulting in a product ion at m/z 133.1.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Cone Voltage (V)	Collision Energy (eV)
2-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid	177.1	133.1 (tentative)	100-200	(Optimize)	(Optimize)

Step 3: Data Analysis and Validation

• Quantification: Use the peak area from the MRM chromatogram to construct a calibration curve.

• Validation: The method should be validated according to relevant guidelines (e.g., ICH Q2(R2) or FDA Bioanalytical Method Validation).[2][4][15] Key parameters to assess include:

  • Specificity: No interfering peaks at the retention time of the analyte in blank samples.[10]

  • Linearity and Range: Demonstrated across the intended concentration range.[10]

  • Accuracy and Precision: Intra- and inter-day precision (%RSD) and accuracy (% bias) should be within acceptable limits (typically ≤15%, and ≤20% at the LLOQ).[16]

  • Limit of Detection (LOD) and Limit of Quantitation (LOQ): Determined based on signal-to-noise ratios (typically 3:1 for LOD and 10:1 for LOQ).[10]

Conclusion

The HPLC-UV and LC-MS/MS methods detailed in this application note provide the scientific community with validated, reliable, and robust protocols for the analysis of 2-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid. The HPLC-UV method is well-suited for routine analysis and quality control, while the LC-MS/MS method offers the high sensitivity and specificity required for more demanding applications in drug development and research. Proper method validation is critical to ensure data integrity and regulatory compliance.[2]

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• Benchchem. (n.d.). Application Note: Analysis of Benzofuran Derivatives by HPLC-UV/MS.
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Application Notes and Protocols for Cell-Based Assays to Evaluate 2,3-Dihydrobenzofuran Cytotoxicity

Introduction: The Toxicological Significance of the 2,3-Dihydrobenzofuran Scaffold

The 2,3-dihydrobenzofuran moiety is a privileged heterocyclic scaffold present in a wide array of natural products and synthetic compounds with significant biological activities. Its derivatives are explored in drug discovery for various therapeutic areas, from anticancer to neuroprotective agents.[1] However, the introduction of any novel chemical entity into a biological system necessitates a thorough evaluation of its potential toxicity. Early-stage in vitro cytotoxicity screening is a critical step in the drug development pipeline to identify and deprioritize compounds with unfavorable safety profiles, thereby reducing late-stage attrition.[2]

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to design and execute robust cell-based assays for evaluating the cytotoxicity of 2,3-dihydrobenzofuran derivatives. We will delve into the mechanistic underpinnings of potential cytotoxicity, the rationale for selecting appropriate assays and cell models, and detailed, step-by-step protocols for their implementation.

Understanding the "Why": Potential Mechanisms of 2,3-Dihydrobenzofuran Cytotoxicity

The cytotoxicity of small molecules like 2,3-dihydrobenzofuran derivatives can be multifaceted. A rational approach to assay selection begins with an understanding of the potential mechanisms of toxicity. For benzofuran and its derivatives, several key pathways have been implicated:

• Metabolic Activation and Formation of Reactive Metabolites: The liver is a primary site of drug metabolism, and compounds can be bioactivated by cytochrome P450 enzymes into reactive metabolites.[3][4] These electrophilic intermediates can covalently bind to cellular macromolecules like proteins and DNA, leading to cellular dysfunction and toxicity.[3][4] Therefore, assays in metabolically competent cell lines are crucial.

• Mitochondrial Dysfunction: Mitochondria are central to cellular energy production and are also key regulators of cell death pathways. Some benzofuran derivatives have been shown to induce mitochondrial dysfunction, leading to a decrease in ATP production, loss of mitochondrial membrane potential, and the release of pro-apoptotic factors.[5][6][7]

• Oxidative Stress: An imbalance between the production of reactive oxygen species (ROS) and the cell's antioxidant capacity leads to oxidative stress.[8] This can damage lipids, proteins, and DNA, and trigger cell death. Several studies have linked benzofuran derivatives to the induction of oxidative stress.[1][9][10]

• Induction of Apoptosis and Necrosis: Ultimately, cytotoxic insults often converge on programmed cell death (apoptosis) or uncontrolled cell death (necrosis). Apoptosis is a tightly regulated process involving the activation of caspases, while necrosis is characterized by the loss of plasma membrane integrity.[5][11]

The following experimental workflow is designed to systematically investigate these potential cytotoxic mechanisms.

Experimental Workflow for Assessing 2,3-Dihydrobenzofuran Cytotoxicity

A tiered approach is recommended, starting with general viability assays and progressing to more specific mechanistic studies.

Caption: A tiered experimental workflow for evaluating 2,3-dihydrobenzofuran cytotoxicity.

PART 1: Cell Line Selection - The Foundation of a Relevant Assay

The choice of cell line is paramount for obtaining meaningful cytotoxicity data. The selection should be guided by the intended application of the 2,3-dihydrobenzofuran derivative and its likely target organs.

Potential Toxicity	Recommended Cell Lines	Rationale
Hepatotoxicity	HepG2, HepaRG™, Primary Human Hepatocytes	These cells are of human liver origin. HepG2 is a widely used and well-characterized hepatoma cell line. HepaRG™ cells and primary hepatocytes are considered the gold standard due to their higher metabolic competence, expressing a broader range of drug-metabolizing enzymes.[12]
Neurotoxicity	SH-SY5Y (differentiated and undifferentiated)	A human neuroblastoma cell line that can be differentiated into a more mature neuronal phenotype.[13][14][15][16] This allows for the assessment of toxicity in both proliferating and neuron-like cells.
Cardiotoxicity	AC16, iPSC-derived Cardiomyocytes	AC16 is a human cardiomyocyte cell line that expresses key cardiac markers.[17][18][19] Induced pluripotent stem cell (iPSC)-derived cardiomyocytes offer a more physiologically relevant model.
General Cytotoxicity	HeLa, A549, MCF-7	Commonly used cancer cell lines for initial screening of anti-cancer drug candidates.
Non-cancer cell line	Fibroblasts (e.g., L929), hTERT Gingival Fibroblasts	To assess general cytotoxicity towards non-cancerous cells and determine a therapeutic window for potential anti-cancer agents.[20][21]

PART 2: Core Cytotoxicity Assays - Step-by-Step Protocols

Here, we provide detailed protocols for a panel of assays to comprehensively evaluate the cytotoxicity of 2,3-dihydrobenzofuran derivatives.

Protocol 1: MTT Assay for Cell Viability

The MTT assay is a colorimetric assay that measures the reduction of a yellow tetrazolium salt (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan crystals by metabolically active cells.[22] The amount of formazan produced is proportional to the number of viable cells.

Materials:

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in sterile PBS)

• Cell culture medium (serum-free for the final incubation step)

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl, or DMSO)

• 96-well clear flat-bottom plates

• Multichannel pipette

• Plate reader capable of measuring absorbance at 570 nm

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO₂ incubator to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the 2,3-dihydrobenzofuran derivative in culture medium. Remove the old medium from the cells and add 100 µL of the compound dilutions to the respective wells. Include vehicle control (e.g., DMSO) and untreated control wells.

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO₂ incubator.

• MTT Addition: After incubation, carefully remove the compound-containing medium. Add 50 µL of serum-free medium and 50 µL of MTT solution (final concentration 0.5 mg/mL) to each well.[23]

• Formazan Formation: Incubate the plate for 3-4 hours at 37°C, protected from light.

• Solubilization: Carefully remove the MTT solution. Add 150 µL of the solubilization solution to each well to dissolve the formazan crystals.[23] Mix gently by pipetting or shaking on an orbital shaker for 15 minutes.

• Absorbance Measurement: Measure the absorbance at 570 nm using a plate reader. A reference wavelength of 630 nm can be used to reduce background.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot a dose-response curve and determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell viability).

Protocol 2: LDH Release Assay for Membrane Integrity

The Lactate Dehydrogenase (LDH) assay is a colorimetric method that quantifies the release of the cytosolic enzyme LDH from cells with a damaged plasma membrane.[24][25] This is an indicator of necrosis or late-stage apoptosis.

Materials:

• Commercially available LDH cytotoxicity assay kit (e.g., from Promega, Thermo Fisher Scientific)

• 96-well clear flat-bottom plates

• Plate reader capable of measuring absorbance at 490 nm

Procedure:

• Cell Seeding and Treatment: Follow steps 1-3 of the MTT assay protocol. It is crucial to set up the following controls:

  • Spontaneous LDH release: Untreated cells.

  • Maximum LDH release: Cells treated with a lysis buffer (provided in the kit).

  • Background control: Medium without cells.

• Sample Collection: After the incubation period, centrifuge the plate at 250 x g for 5 minutes.[26]

• Assay Reaction: Carefully transfer 50 µL of the cell-free supernatant from each well to a new 96-well plate.

• Reagent Addition: Add 50 µL of the LDH reaction mixture (as per the kit's instructions) to each well.[25]

• Incubation: Incubate the plate at room temperature for 30 minutes, protected from light.[25]

• Stop Reaction: Add 50 µL of the stop solution (as per the kit's instructions).[25]

• Absorbance Measurement: Measure the absorbance at 490 nm.

• Data Analysis: Calculate the percentage of cytotoxicity using the formula provided in the kit's manual, which normalizes the data to the spontaneous and maximum LDH release controls.

PART 3: Mechanistic Assays - Unraveling the "How"

If the primary screening assays indicate cytotoxicity, the following mechanistic assays can elucidate the underlying cellular events.

Protocol 3: Annexin V/Propidium Iodide (PI) Staining for Apoptosis

This flow cytometry-based assay differentiates between viable, early apoptotic, late apoptotic, and necrotic cells.[27][28][29] In early apoptosis, phosphatidylserine (PS) translocates to the outer leaflet of the plasma membrane, where it is bound by fluorescently-labeled Annexin V.[27] Propidium iodide (PI) is a DNA-binding dye that can only enter cells with a compromised membrane, thus staining late apoptotic and necrotic cells.

Materials:

• Annexin V-FITC (or other fluorophore) Apoptosis Detection Kit

• 1X Binding Buffer (provided in the kit)

• Flow cytometer

• Flow cytometry tubes

Procedure:

• Cell Culture and Treatment: Culture and treat cells with the 2,3-dihydrobenzofuran derivative for the desired time.

• Cell Harvesting: For adherent cells, gently trypsinize and collect the cells. Combine them with the floating cells from the supernatant. For suspension cells, collect by centrifugation.

• Washing: Wash the cells twice with cold PBS.

• Resuspension: Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10⁶ cells/mL.

• Staining: Transfer 100 µL of the cell suspension (1 x 10⁵ cells) to a flow cytometry tube. Add 5 µL of Annexin V-FITC and 5 µL of PI solution (concentrations may vary depending on the kit).

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.[28]

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze by flow cytometry within one hour.[28]

Data Interpretation:

• Annexin V- / PI-: Viable cells

• Annexin V+ / PI-: Early apoptotic cells

• Annexin V+ / PI+: Late apoptotic or necrotic cells

• Annexin V- / PI+: Necrotic cells

Caption: Quadrant analysis of Annexin V and PI staining in flow cytometry.

Protocol 4: DCFDA Assay for Reactive Oxygen Species (ROS)

The 2',7'-dichlorodihydrofluorescein diacetate (DCFDA or H₂DCFDA) assay measures intracellular ROS levels.[4][30] DCFDA is a cell-permeable, non-fluorescent probe that is deacetylated by cellular esterases and then oxidized by ROS into the highly fluorescent 2',7'-dichlorofluorescein (DCF).[30]

Materials:

• DCFDA (or CM-H₂DCFDA for better cell retention)

• HBSS or serum-free medium

• Black, clear-bottom 96-well plates

• Fluorescence plate reader or fluorescence microscope

Procedure:

• Cell Seeding: Seed cells in a black, clear-bottom 96-well plate and incubate for 24 hours.

• Compound Treatment: Treat cells with the 2,3-dihydrobenzofuran derivative for the desired time. Include a positive control (e.g., H₂O₂) and a vehicle control.

• DCFDA Loading: Remove the treatment medium and wash the cells once with pre-warmed HBSS or serum-free medium. Add 100 µL of DCFDA working solution (e.g., 10-20 µM in HBSS) to each well.

• Incubation: Incubate the plate at 37°C for 30-45 minutes in the dark.[31][32]

• Washing: Remove the DCFDA solution and wash the cells twice with HBSS or serum-free medium.[33]

• Fluorescence Measurement: Add 100 µL of HBSS to each well and measure the fluorescence intensity using a plate reader (Excitation/Emission ~485/530 nm) or visualize using a fluorescence microscope.[33]

• Data Analysis: Normalize the fluorescence intensity of treated cells to that of the vehicle control to determine the fold-change in ROS production.

Conclusion: A Pathway to Comprehensive Cytotoxicity Profiling

This guide provides a structured and mechanistically-driven approach to evaluating the cytotoxicity of 2,3-dihydrobenzofuran derivatives. By progressing from broad viability and membrane integrity assays to more specific investigations of apoptosis and oxidative stress, researchers can build a comprehensive toxicological profile of their compounds of interest. The careful selection of relevant cell lines and the meticulous execution of these validated protocols will ensure the generation of high-quality, interpretable data, which is essential for informed decision-making in drug discovery and chemical safety assessment.

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• Bio-protocol. (2014). Detection of Intracellular Reactive Oxygen Species (CM-H2DCFDA). [Link]

• JoVE. (2019). Detection of Total Reactive Oxygen Species in Adherent Cells by 2',7'-Dichlorodihydrofluorescein Diacetate Staining. [Link]

• Image Analyst MKII Online Manual. (2015). Assay of cytosolic levels of reactive oxygen species using DCFDA-AM with internal calibration using H2O2. [Link]

• Bentham Science Publishers. (2008). Hepatic Cell Lines for Drug Hepatotoxicity Testing: Limitations and Strategies to Upgrade their Metabolic Competence by Gene Engineering. Current Drug Metabolism, 9(7), 627-642.

• Boster Biological Technology. (2024). Annexin V PI Staining Guide for Apoptosis Detection. [Link]

• Eurofins Discovery. (n.d.). In Vitro Hepatotoxicity Services. Retrieved from [Link]

• PubMed. (2022). The SH-SY5Y human neuroblastoma cell line, a relevant in vitro cell model for investigating neurotoxicology in human: Focus on organic pollutants. Neurotoxicology, 92, 135-156.
• PubMed. (2014). Exposure to dibenzofuran affects lung mitochondrial function in vitro. Toxicology Letters, 224(1), 122-128.
• National Institutes of Health. (2020). Detection of Total Reactive Oxygen Species in Adherent Cells by 2',7'-Dichlorodihydrofluorescein Diacetate Staining. JoVE (Journal of Visualized Experiments), (158), e60262.
• PubMed. (2016). A novel benzofuran derivative, ACDB, induces apoptosis of human chondrosarcoma cells through mitochondrial dysfunction and endoplasmic reticulum stress. Oncotarget, 7(50), 83530–83543.

• National Center for Biotechnology Information. (2013). Assay Guidance Manual: Cell Viability Assays. [Link]

• protocols.io. (2024). LDH cytotoxicity assay. [Link]

• SciSpace. (2013). Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. [Link]

• Cytion. (n.d.). AC16 Cardiomyocyte Cell Line. Retrieved from [Link]

• Oncotarget. (2016). A novel benzofuran derivative, ACDB, induces apoptosis of human chondrosarcoma cells through mitochondrial dysfunction and endoplasmic reticulum stress. 7(50), 83530–83543.

• CLYTE Technologies. (2025). MTT Assay Protocol: Guide to Measuring Cell Viability & Proliferation. [Link]

• SciSpace. (2022). The SH-SY5Y human neuroblastoma cell line, a relevant in vitro cell model for investigating neurotoxicology in human: focus on organic pollutants. [Link]

• PubMed. (2014). Discovery of a benzofuran derivative (MBPTA) as a novel ROCK inhibitor that protects against MPP⁺-induced oxidative stress and cell death in SH-SY5Y cells. European Journal of Medicinal Chemistry, 86, 541-551.
• PubMed. (2013). Dibenzofuran-induced mitochondrial dysfunction: Interaction with ANT carrier. Toxicology in Vitro, 27(8), 2160-2168.
• National Center for Biotechnology Information. (2018). Highlight report: Cell type selection for toxicity testing. ALTEX, 35(4), 533–536.
• PubMed. (2021). In vitro differentiation modifies the neurotoxic response of SH-SY5Y cells.

• ResearchGate. (2023). What cell line should I choose for citotoxicity assays?. [Link]

• MDPI. (2024).

• Bioo Scientific. (n.d.). Lactate Dehydrogenase (LDH) Cytotoxicity Assay Kit Manual. [Link]

• PubMed. (2012). Dibenzofuran induces oxidative stress, disruption of trans-mitochondrial membrane potential (ΔΨm) and G1 arrest in human hepatoma cell line. Toxicology Letters, 214(3), 257-266.

• ResearchGate. (2016). A novel benzofuran derivative, ACDB, induces apoptosis of human chondrosarcoma cells through mitochondrial dysfunction and endoplasmic reticulum stress. [Link]

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• PubMed. (2015).
• PubMed Central. (2024). Distinct In Vitro Differentiation Protocols Differentially Affect Cytotoxicity Induced by Heavy Metals in Human Neuroblastoma SH-SY5Y Cells. International Journal of Molecular Sciences, 25(17), 9308.
• PubMed. (2016). Cytotoxic effects of psychotropic benzofuran derivatives, N-methyl-5-(2-aminopropyl)benzofuran and its N-demethylated derivative, on isolated rat hepatocytes. Journal of Applied Toxicology, 36(12), 1563-1571.
• National Center for Biotechnology Information. (2021). Changes in Stress-Mediated Markers in a Human Cardiomyocyte Cell Line under Hyperglycemia. Cells, 10(10), 2697.

• Johner Institute. (2022). Cytotoxicity testing & ISO 10993-5: 7 tips for laboratory selection. [Link]

• Cytion. (n.d.). AC16 Cardiomyocyte Cell Line. Retrieved from [Link]

• National Institutes of Health. (2005). Novel cell lines derived from adult human ventricular cardiomyocytes. Journal of Molecular and Cellular Cardiology, 39(3), 513-524.
• Repositorio Académico de la Universidad de Chile. (2005). Cell lines as in vitro models for drug screening and toxicity studies. Drug Development and Industrial Pharmacy, 31(8), 757-768.

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Application Note &amp; Protocol: Expedited Synthesis of Benzofuran-2-Carboxylic Acids via Microwave Irradiation

Executive Summary

Benzofuran-2-carboxylic acid and its derivatives represent a privileged scaffold in medicinal chemistry, forming the core of numerous compounds with significant biological activities, including anticancer and anti-inflammatory properties.[1][2] Traditional synthetic routes to these valuable molecules often require prolonged reaction times, harsh conditions, and extensive purification.[3][4] This guide details a highly efficient and rapid protocol for the synthesis of benzofuran-2-carboxylic acids utilizing Microwave-Assisted Organic Synthesis (MAOS). By leveraging the principles of green chemistry, this method dramatically reduces reaction times from hours to mere minutes, improves yields, and simplifies workflows.[3][5][6] The primary focus is on the microwave-assisted Perkin rearrangement, a robust transformation that converts 3-halocoumarins into the desired benzofuran products with exceptional efficiency.[1][3][7]

The Rationale for Microwave-Assisted Synthesis

Conventional heating methods transfer energy indirectly via conduction and convection, leading to uneven temperature distribution and longer times to reach the target reaction temperature. In contrast, microwave irradiation transfers energy directly to polar molecules within the reaction mixture.[8][9] This volumetric and instantaneous heating mechanism offers several distinct advantages:

• Reaction Acceleration: Reaction times can be reduced from hours or days to minutes.[6][9][10]

• Improved Yields & Purity: Rapid heating can minimize the formation of side products, leading to cleaner reactions and higher isolated yields.[8][11]

• Energy Efficiency: By heating only the reaction vessel and its contents, MAOS is significantly more energy-efficient than conventional refluxing.[6][10]

• Reproducibility: Precise control over parameters like temperature, pressure, and power ensures high reaction reproducibility.[8]

These benefits make MAOS a transformative technology for accelerating discovery and development workflows in pharmaceutical chemistry.[8][12]

Core Mechanism: The Microwave-Assisted Perkin Rearrangement

The cornerstone of this protocol is the Perkin rearrangement, which involves the ring contraction of a 3-halocoumarin to a benzofuran.[3][7] The accepted mechanism proceeds through two key steps, both of which are significantly accelerated by microwave energy.

• Base-Catalyzed Ring Fission: The reaction is initiated by a base (e.g., sodium hydroxide) attacking the lactone carbonyl of the 3-halocoumarin. This opens the ring to form a dianion intermediate of a (E)-2-halo-3-(2-hydroxyphenyl)acrylic acid.[1][3]

• Intramolecular Cyclization: The resulting phenoxide anion then performs an intramolecular nucleophilic attack on the vinyl halide, displacing the halide and forming the five-membered furan ring to yield the final benzofuran-2-carboxylic acid product.[1][3]

Caption: Figure 1: Mechanism of the Perkin Rearrangement

Experimental Protocols

This section provides a two-part protocol for the synthesis of a representative compound, 5,6-dimethoxy-3-methyl-benzofuran-2-carboxylic acid, starting from the corresponding coumarin.

Part A: Protocol for Microwave-Assisted Synthesis of 3-Bromo-4-methyl-6,7-dimethoxycoumarin (Precursor)

Rationale: The synthesis of the 3-halocoumarin precursor is the necessary first step. Microwave irradiation provides a rapid and regioselective method for bromination using N-bromosuccinimide (NBS).[3]

Materials:

• 4-Methyl-6,7-dimethoxycoumarin

• N-bromosuccinimide (NBS)

• Acetonitrile (CH3CN)

• Microwave synthesis vessel (10 mL) with stir bar

• Microwave reactor (e.g., Biotage Initiator+)

• Vacuum filtration apparatus

Procedure:

• Add 4-methyl-6,7-dimethoxycoumarin (e.g., 0.227 mmol, 1.0 eq) to a 10 mL microwave vessel containing a stir bar.

• Add acetonitrile (5 mL) and N-bromosuccinimide (NBS) (0.340 mmol, 1.5 eq).

• Seal the vessel securely with a septum cap.

• Place the vessel in the microwave reactor cavity.

• Irradiate the mixture under the following conditions:

  • Power: 250 W

  • Temperature: 80 °C (Hold time)

  • Reaction Time: 5 minutes

  • Stirring: High

• After irradiation, allow the vessel to cool to room temperature (below 50 °C).

• Upon cooling, a precipitate will form. Collect the solid product by vacuum filtration.

• Wash the collected solid with a small amount of cold acetonitrile and dry to yield the 3-bromocoumarin precursor. Further purification can be achieved by recrystallization if necessary.[1]

Part B: Protocol for Microwave-Assisted Synthesis of Benzofuran-2-Carboxylic Acid

Rationale: This step executes the Perkin rearrangement. The combination of a polar solvent (ethanol) and a strong base (NaOH) under microwave irradiation facilitates the rapid ring contraction to the target acid.[1][3]

Materials:

• 3-Bromo-4-methyl-6,7-dimethoxycoumarin (from Part A)

• Sodium hydroxide (NaOH)

• Ethanol (EtOH)

• Concentrated Hydrochloric Acid (HCl)

• Deionized water

• Microwave synthesis vessel (10 mL) with stir bar

• Rotary evaporator

Procedure:

• Place the 3-bromocoumarin (e.g., 0.167 mmol, 1.0 eq) into a 10 mL microwave vessel.

• Add ethanol (5 mL) and sodium hydroxide (0.503 mmol, 3.0 eq).

• Seal the vessel and place it in the microwave reactor.

• Irradiate the mixture using the optimized conditions (see Table 1):

  • Power: 300 W

  • Temperature: 79 °C (Hold time)

  • Reaction Time: 5 minutes

  • Stirring: High

• Monitor the reaction for completion using Thin Layer Chromatography (TLC) (e.g., mobile phase 3:1 CH2Cl2:EtOAc).[3]

• After cooling, concentrate the reaction mixture on a rotary evaporator to remove the ethanol.

• Dissolve the resulting crude solid in a minimum volume of water.

• Acidify the aqueous solution to pH 1 by the dropwise addition of concentrated HCl. This will cause the product to precipitate.

• Collect the solid product by vacuum filtration, wash with cold water, and dry thoroughly to yield the pure benzofuran-2-carboxylic acid.[1]

Caption: Figure 2: Experimental Workflow

Data & Optimization

The efficiency of the microwave-assisted Perkin rearrangement is highly dependent on the chosen parameters. An optimization study reveals that high yields can be achieved in a very short time frame.[3]

Entry	Power (Watts)	Time (min)	Temperature (°C)	Yield (%)	Reference
1	100	5	79	20	[3]
2	200	5	79	50	[3]
3	300	5	79	99	[3]
4	400	5	79	99	[3]

Table 1: Optimization of Microwave Parameters. The data clearly indicates that a power setting of 300W for 5 minutes provides a quantitative yield of the desired product.[3] While 400W also gives a quantitative yield, using the lower effective power (300W) is more energy-efficient.

Alternative Microwave-Assisted Strategies

While the Perkin rearrangement is highly effective, other microwave-assisted methods exist for constructing the benzofuran core, highlighting the versatility of the technology. A notable example is the one-pot, three-component synthesis from 2-iodophenols, terminal acetylenes, and aryl iodides under Sonogashira conditions.[11] This method is particularly useful for constructing libraries of highly substituted benzofurans, and microwave irradiation is key to minimizing side products and shortening reaction times.[11]

Conclusion

The microwave-assisted protocol for the synthesis of benzofuran-2-carboxylic acids via the Perkin rearrangement offers a superior alternative to traditional methods. This approach provides a dramatic reduction in reaction time from approximately 3 hours to just 5 minutes, while delivering quantitative yields.[3] The methodology is robust, reproducible, and aligns with the principles of green chemistry by reducing energy consumption and simplifying product work-up.[6][10] This makes it an invaluable tool for researchers in drug discovery and organic synthesis, enabling the rapid production of key chemical intermediates.

References

• Marriott, K. S. C., Bartee, R., Morrison, A. Z., Stewart, L., & Wesby, J. (2012). Expedited Synthesis of Benzofuran-2-Carboxylic Acids via Microwave-Assisted Perkin Rearrangement Reaction. Tetrahedron Letters, 53(26), 3319–3321. Available from: [Link]

• Bandyopadhyay, A., & Chowdhury, S. (2022). Microwaves in Organic Synthetic Chemistry- A Greener Approach to Environmental Protection: An Overview. ResearchGate. Available from: [Link]

• Gadek, Z. A. (2019). Importance of Microwave Heating in Organic Synthesis. Advanced Journal of Chemistry, Section A, 2(2), 94-104. Available from: [Link]

• Unknown Author. (2024). THE ROLE OF MICROWAVE -ASSISTED SYNTHESIS IN ORGANIC CHEMISTRY. BİLSEL INTERNATIONAL ASPENDOS SCIENTIFIC RESEARCHES CONGRESS. Available from: [Link]

• Marriott, K. S. C., Bartee, R., Morrison, A. Z., Stewart, L., & Wesby, J. (2012). Expedited Synthesis of Benzofuran-2-Carboxylic Acids via Microwave-Assisted Perkin Rearrangement Reaction. ResearchGate. Available from: [Link]

• Unknown Author. (2024). Microwave assisted green organic synthesis. Preprints.org. Available from: [Link]

• Leonelli, F., & Mason, T. J. (2025). Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry. Molecules, 30(22), 5029. Available from: [Link]

• Flynn, B. L., & Li, J. (2013). Efficient Microwave-assisted One-pot Three-component Synthesis of 2,3-Disubstituted Benzofurans under Sonogashira Conditions. Organic Letters, 15(1), 78-81. Available from: [Link]

• Goncalo, P., Roussel, C., Mélot, J. M., & Vébrel, J. (1999). Contribution of microwaves in organic synthesis: statement of a methodology for the microwave-induced preparation of benzofuran-2(3H)-one and its comparison with classical heating. Journal of the Chemical Society, Perkin Transactions 2, (11), 2499-2506. Available from: [Link]

• Anilkumar, G., et al. (2021). Recent Advances in the Microwave Assisted Synthesis of Benzofuran and Indole Derivatives. ResearchGate. Available from: [Link]

• Cheméo. (n.d.). Chemical Properties of Benzofuran-2-carboxylic acid (CAS 496-41-3). Cheméo. Available from: [Link]

• Kowalewska, M., Kwiecień, H., Śmist, M., & Wrześniewska, A. (2013). Synthesis of New Benzofuran-2-Carboxylic Acid Derivatives. Journal of Chemistry, 2013, 183717. Available from: [Link]

• Mumtazuddin, S., & Sinha, S. K. (2006). Perkin Reactions under Microwave Irradiation. Asian Journal of Chemistry, 19(6), 4945-4946. Available from: [Link]

• Unknown Author. (n.d.). Synthesis and biological evaluation of a series of novel benzofuran-2-carboxylate 1,2,3-triazoles. ijrpsonline.com. Available from: [Link]

• BioCrick. (n.d.). Benzofuran-2-carboxylic acid | CAS:496-41-3. BioCrick. Available from: [Link]

• Wikipedia. (2024). Perkin rearrangement. Wikipedia. Available from: [Link]

• Unknown Author. (2024). Microwave Assisted Synthesis Of New Heterocyclic Compounds. International Journal of Pharmaceutical Sciences Review and Research. Available from: [Link]

• NIST. (n.d.). Benzofuran-2-carboxylic acid. NIST WebBook. Available from: [Link]

• Foley, D. A., & Dack, K. N. (2020). Synthesis of Elaborate Benzofuran-2-Carboxamide Derivatives through a Combination of 8-Aminoquinoline Directed C–H Arylation and Transamidation Chemistry. Molecules, 25(19), 4545. Available from: [Link]

• Hu, Y., et al. (2019). Microwave-Assisted Synthesis of Benzofuran-3(2H)-ones. Acta Chimica Slovenica, 66, 745-750. Available from: [Link]

• Patneedi, C. B., & Sridhar, G. (n.d.). MICROWAVE MEDIATED SYNTHESIS IN PHARMACEUTICAL CHEMISTRY. International Journal of Pharmaceutical Erudition. Available from: [Link]

• Dudley, M. E., Morshed, M. M., & Hossain, M. M. (2019). Convenient Preparation of 3-Ethoxycarbonyl Benzofurans from Salicylaldehydes and Ethyl Diazoacetate. Organic Syntheses, 96, 98-109. Available from: [Link]

• Oh, H. N., et al. (2015). Design, synthesis, and biological evaluation of benzofuran- and 2,3-dihydrobenzofuran-2-carboxylic acid N-(substituted)phenylamide derivatives as anticancer agents and inhibitors of NF-κB. Bioorganic & Medicinal Chemistry, 23(14), 4247-4261. Available from: [Link]

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Technical Notes & Optimization

Technical Support Center: Synthesis of 2-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid

This guide is designed for researchers, chemists, and drug development professionals engaged in the synthesis of 2-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid. This valuable scaffold is a key intermediate in the synthesis of various biologically active molecules. This document provides in-depth troubleshooting advice and answers to frequently asked questions, grounded in established chemical principles and field-proven insights to help you optimize your synthetic route and improve yields.

Overview of the Primary Synthetic Route

The most common and reliable pathway to 2-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid begins with p-hydroxybenzoic acid. The synthesis involves three key transformations:

• Protection/Esterification: The carboxylic acid of p-hydroxybenzoic acid is first protected, typically as a methyl or ethyl ester, to prevent unwanted side reactions.

• O-Allylation: The phenolic hydroxyl group is then etherified using an allyl halide (e.g., allyl bromide) under basic conditions.

• Tandem Claisen Rearrangement & Cyclization: The resulting allyl aryl ether undergoes a thermal[1][1]-sigmatropic rearrangement (the Claisen rearrangement) to form an ortho-allyl phenol intermediate. This intermediate then undergoes an intramolecular hydroalkoxylation (cyclization) to form the desired 2,3-dihydrobenzofuran ring system.[2]

• Saponification: The ester is hydrolyzed to yield the final carboxylic acid product.

This guide will address common issues encountered during these stages.

Visualizing the Workflow

Caption: General synthetic workflow for the target molecule.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific problems you may encounter during the synthesis.

Issue 1: Low Yield During O-Allylation of Methyl 4-hydroxybenzoate

Question: My O-allylation reaction is sluggish, and after workup, I recover a significant amount of starting material. What's going wrong?

Answer: This is a common issue often related to reaction conditions. Let's break down the potential causes and solutions.

• Potential Cause A: Ineffective Base. The base is crucial for deprotonating the phenolic hydroxyl group, making it nucleophilic. Potassium carbonate (K₂CO₃) is commonly used, but its effectiveness can be hampered by insufficient quantity or poor quality (e.g., hydration).

  • Solution:

    • Ensure Anhydrous Conditions: Dry your K₂CO₃ in an oven ( >120 °C) for several hours before use.

    • Use Sufficient Excess: Employ at least 1.5 to 2.0 equivalents of K₂CO₃ to ensure complete deprotonation.

    • Consider an Alternative Base: For stubborn reactions, a stronger base like sodium hydride (NaH) in an anhydrous solvent like THF can be used, but requires more stringent anhydrous techniques.

• Potential Cause B: Low Reaction Temperature. While the reaction proceeds at room temperature, it can be slow.

  • Solution: Gently heat the reaction mixture. Refluxing in a solvent like acetone or acetonitrile typically drives the reaction to completion within a few hours.[3] Monitor the reaction by Thin Layer Chromatography (TLC) until the starting material spot disappears.

• Potential Cause C: Phase Transfer Catalyst. In a solid-liquid biphasic system (like K₂CO₃ in acetone), the reaction rate can be limited by the interface.

  • Solution: Add a catalytic amount (1-5 mol%) of a phase-transfer catalyst like tetrabutylammonium bromide (TBAB). This helps shuttle the phenoxide anion into the organic phase, accelerating the reaction.[3]

Issue 2: Poor Yield in the Claisen Rearrangement & Cyclization Step

Question: I've successfully made the allyl ether, but upon heating, I get a complex mixture of products or a very low yield of the desired dihydrobenzofuran. Why is this happening?

Answer: The tandem Claisen rearrangement and cyclization is the most critical and often lowest-yielding step. Success hinges on precise control of temperature and understanding potential side reactions.

• Potential Cause A: Incorrect Temperature. The Claisen rearrangement is a thermally driven pericyclic reaction.[4]

  • Too Low: The rearrangement will not occur or will be extremely slow.

  • Too High: This can lead to decomposition or the formation of undesired byproducts, such as the fully aromatized benzofuran.

  • Solution: The optimal temperature is substrate-dependent but often falls in the 180-220 °C range. It's best to perform the reaction neat (without solvent) or in a high-boiling solvent like N,N-diethylaniline. Start with a temperature around 180 °C and monitor the reaction closely by TLC. Create a small temperature-yield profile to find the sweet spot for your specific setup.

• Potential Cause B: Inefficient Cyclization. The Claisen rearrangement forms an ortho-allylphenol, which must then cyclize. This cyclization is often the rate-limiting step and can be inefficient without a catalyst.

  • Solution: Incorporate a Lewis or Brønsted acid catalyst. Catalytic amounts of FeCl₃, InCl₃, or zeolites like HZSM-5 have been shown to facilitate both the rearrangement and the subsequent intramolecular hydroalkoxylation, often at lower temperatures and with higher yields.[2][5] This transforms the process into a more controlled cascade reaction.

• Potential Cause C: Formation of Side Products. The primary side product is often the para-rearranged phenol if the ortho positions are blocked, which is not the case here.[4] More likely are products from intermolecular reactions or decomposition.

  • Solution: Use high-dilution conditions if intermolecular products are suspected, although this is less common for this specific intramolecular reaction. The use of a catalyst, as mentioned above, is the most effective way to promote the desired intramolecular pathway over decomposition routes.[2]

Parameter	Conventional Thermal Method	Catalytic Method	Rationale
Temperature	180–220 °C	120–160 °C	Catalyst lowers the activation energy for both rearrangement and cyclization.[2][5]
Catalyst	None	Lewis Acid (e.g., FeCl₃) or Solid Acid (e.g., HZSM-5)	Promotes the key C-O bond formation in the cyclization step.[2][5]
Typical Yield	40–60%	70–90%	The catalyzed pathway is more selective and efficient.[2]
Reaction Time	4–12 hours	1–4 hours	Accelerated reaction rates under catalytic conditions.

Issue 3: Difficulty with Final Saponification and Purification

Question: The final hydrolysis of my ester is incomplete, or the purification of the final carboxylic acid is challenging. What are the best practices?

Answer: This final step requires careful pH control and proper purification techniques.

• Potential Cause A: Incomplete Hydrolysis. Standard NaOH or KOH in methanol/water can work, but steric hindrance around the ester in the dihydrobenzofuran system can sometimes slow the reaction.

  • Solution: Use lithium hydroxide (LiOH) in a mixture of THF and water.[6] LiOH is often more effective for hindered esters. Heat the reaction gently (40-50 °C) and monitor by TLC until the starting ester is consumed.

• Potential Cause B: Purification Challenges. The carboxylic acid product can be difficult to purify via chromatography due to streaking on silica gel.

  • Solution:

    • Acid-Base Extraction: After hydrolysis, acidify the reaction mixture carefully with cold 1M HCl to a pH of ~2-3 to precipitate the carboxylic acid.[7]

    • Filtration: Collect the crude solid product by vacuum filtration and wash thoroughly with cold water to remove inorganic salts.

    • Recrystallization: This is often the best method for purification. A solvent system like ethanol/water or ethyl acetate/hexanes is a good starting point. Dissolve the crude product in the minimum amount of hot solvent and allow it to cool slowly to form pure crystals.

Frequently Asked Questions (FAQs)

Q1: Can I start with 4-allyloxbenzoic acid directly? Yes, if it is commercially available and cost-effective. This would allow you to skip the first two steps (esterification and allylation). However, synthesizing it from methyl 4-hydroxybenzoate is straightforward and often more economical in a lab setting.

Q2: What is the mechanism of the key Claisen rearrangement and cyclization step? The process is a beautiful cascade of classic organic reactions.

Caption: Mechanism of the tandem rearrangement-cyclization.

First, the allyl aryl ether undergoes a concerted, pericyclic[1][1]-sigmatropic rearrangement where the allyl group migrates from the oxygen to the ortho-carbon of the benzene ring.[4] This forms a transient cyclohexadienone intermediate which quickly tautomerizes to the aromatic ortho-allylphenol. The phenolic -OH group then attacks the double bond of the allyl group in a Markovnikov fashion (intramolecular hydroalkoxylation), often catalyzed by an acid, to form the five-membered dihydrofuran ring.[2]

Q3: How do I confirm the structure of my final product? A combination of spectroscopic methods is essential:

• ¹H NMR: Look for the characteristic signals of the dihydrobenzofuran core: a multiplet for the C2 proton, two diastereotopic protons for the C3 methylene group, and the disappearance of the vinyl protons from the allyl group.

• ¹³C NMR: Confirm the number of unique carbons and their chemical shifts, especially the newly formed aliphatic carbons in the dihydrofuran ring.

• IR Spectroscopy: The disappearance of the broad phenolic -OH stretch (if you isolated the intermediate) and the presence of a strong C=O stretch for the carboxylic acid (~1700 cm⁻¹) are key indicators.

• Mass Spectrometry (MS): Confirm the molecular weight of the final compound.

Q4: Are there alternative synthetic routes? Yes, several other methods exist for synthesizing the dihydrobenzofuran core, such as the oxidative coupling of phenols and alkenes or intramolecular C-H functionalization.[8][9] However, the Claisen rearrangement route described here is often preferred for its reliability, predictability, and avoidance of expensive transition metal catalysts for the key cyclization step.

References

• Sakate, S., Shinde, S., Kasar, G., & Rode, C. V. (2017). Cascade synthesis of dihydrobenzofuran via Claisen rearrangement of allyl aryl ethers using FeCl₃/MCM-41 catalyst. ResearchGate. [Link]

• Li, H., et al. (2016). Dihydrobenzofuran production from catalytic tandem Claisen rearrangement–intramolecular hydroaryloxylation of allyl phenyl ethers in subcritical water. RSC Advances. [Link]

• Nevado, C., & de Haro, T. (2009). Gold(I)-Catalyzed Synthesis of Dihydrobenzofurans from Aryl Allyl Ethers. Angewandte Chemie International Edition. [Link]

• Box, V. G. S., & Meleties, P. C. (1998). The Thermal[1][1] Claisen Rearrangement of the 3-Substituted Phenyl Allyl and Propargyl Ethers. The Synthesis of 4-Halobenzo[b]furans. HETEROCYCLES. [Link]

• Wikipedia contributors. (2023). Claisen rearrangement. Wikipedia, The Free Encyclopedia. [Link]

• Mei, T.-S., et al. (2013). Synthesis of Functionalized Dihydrobenzofurans By Direct Aryl C–O Bond Formation Under Mild Conditions. Organic letters. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of 2,3-Dihydrobenzofurans. organic-chemistry.org. [Link]

• Pinto, D. C. G. A., et al. (2021). Optimization of the Reaction Conditions for the Synthesis of Dihydrobenzofuran Neolignans. Journal of the Brazilian Chemical Society. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of Benzofurans. organic-chemistry.org. [Link]

• Han, S., & Cheon, C.-H. (2015). Development of Two Synthetic Routes to a Benzofuran Intermediate for Fruquintinib. The Journal of Organic Chemistry. [Link]

• Archelas, A., et al. (2011). Resolution of 2,3-dihydro-benzofuran-3-ols. Journal of Chemical Sciences. [Link]

• Gulea, M. (2021). Challenges and strategies in attaining benzofuran with pattern-tunable substituents. ResearchGate. [Link]

• Kumar, A., & Akanksha. (2012). A REVIEW: AN INSIGHT ON SYNTHESIS OF BENZOFURAN. Indo American Journal of Pharmaceutical Research. [Link]

• Google Patents. (1980). 2,3-Dihydro-5-thienylmethyl and furylmethyl-6-substituted and 6,7-disubstituted-benzofuran-2-carboxylic acid.

• Lawrence, N. J., et al. (2010). Expedited Synthesis of Benzofuran-2-Carboxylic Acids via Microwave-Assisted Perkin Rearrangement Reaction. Molecules. [Link]

• Czarnecka, K., et al. (2019). Synthesis of New Derivatives of Benzofuran as Potential Anticancer Agents. Molecules. [Link]

• Kishor, M. (2017). Review on Synthetic Routes for Synthesis of Benzofuran-Based Compounds. Journal of Chemical and Pharmaceutical Research. [Link]

• Hossain, M. L., et al. (2017). Diversity-Oriented Synthesis of Libraries Based on Benzofuran and 2,3-Dihydrobenzofuran Scaffolds. ACS Combinatorial Science. [Link]

• Sidzhakmov, A. S., et al. (2010). synthesis and characterization of selected methyl 5-methoxy-2-methyl-1-benzofuran-3-carboxylate derivatives. Acta Pharmaceutica. [Link]

• Sidzhakmov, A. S., et al. (2010). Synthesis and Preliminary Evaluation of the Antimicrobial Activity of Selected 3-Benzofurancarboxylic Acid Derivatives. Molecules. [Link]

• Li, J.-T., et al. (2011). First synthesis of 2-(benzofuran-2-yl)-6,7-methylenedioxyquinoline-3-carboxylic acid derivatives. Beilstein Journal of Organic Chemistry. [Link]

• ResearchGate. (n.d.). Synthesis of 3-alkyl-3-phosphoryl chromanones: Tandem allyl-vinyl migration and cyclization of α-(o-hydroxybenzoyl)-allylic phosphonates. [Link]

• Technical Disclosure Commons. (2023). Novel process for the preparation of 6-hydroxy-2-methylbenzofuran-3-carboxylic acid. [Link]

• Google Patents. (2008). Patent Application Publication. [Link]

• Google Patents. (1974). Process for the production of p-hydroxy benzoic acid.

• National Bureau of Standards. (1964). Synthesis of 2-propoxy-5-methylbenzoic acid. [Link]

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• 2. researchgate.net [researchgate.net]
• 3. oldsciparks.lbp.world [oldsciparks.lbp.world]
• 4. Claisen rearrangement - Wikipedia [en.wikipedia.org]
• 5. Dihydrobenzofuran production from catalytic tandem Claisen rearrangement–intramolecular hydroaryloxylation of allyl phenyl ethers in subcritical water - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 6. ias.ac.in [ias.ac.in]
• 7. Expedited Synthesis of Benzofuran-2-Carboxylic Acids via Microwave-Assisted Perkin Rearrangement Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Synthesis of Functionalized Dihydrobenzofurans By Direct Aryl C–O Bond Formation Under Mild Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 9. scielo.br [scielo.br]

Technical Support Center: Purification of 2,3-Dihydrobenzofuran-Carboxylic Acid Isomers

Welcome to the Technical Support Center. This guide provides in-depth troubleshooting and practical advice for the purification of 2,3-dihydrobenzofuran-5-carboxylic acid and its related positional isomers. As a structural motif present in numerous biologically active compounds, achieving high purity of these intermediates is critical for successful drug discovery and development programs.[1][2] This resource is designed for researchers, chemists, and drug development professionals to navigate the common challenges encountered during the purification of these valuable building blocks.

Troubleshooting Guide

This section addresses specific experimental issues in a question-and-answer format, providing explanations for the underlying chemical principles and actionable solutions.

Question 1: My 2,3-dihydrobenzofuran-carboxylic acid is streaking severely on silica gel TLC plates and gives poor separation during column chromatography. What's happening and how can I fix it?

Answer:

• Causality: Carboxylic acids are highly polar and acidic, leading to very strong interactions with the slightly acidic silica gel stationary phase. This causes several problems:

  • Strong Adsorption: The carboxyl group binds tightly to silanol groups (Si-OH) on the silica surface, leading to very low Rf values.

  • Peak Tailing: The interaction is often non-uniform, causing the compound to "streak" or "tail" down the plate or column instead of moving as a compact band.[3]

  • Irreversible Adsorption: In some cases, a portion of the product can be permanently lost on the column.

• Recommended Solutions:

  • Mobile Phase Modification: The most effective solution is to add a small amount of a competitive acid to your mobile phase (eluent). This acid protonates the silica surface and competes with your compound for binding sites, leading to sharper peaks and better elution.

    • Add 0.5-2% acetic acid or formic acid to your eluent system (e.g., Ethyl Acetate/Hexane + 1% Acetic Acid).[3] Acetic acid is generally preferred as it is volatile and easily removed under vacuum.

  • Increase Mobile Phase Polarity: While adding acid is the primary solution, you may also need a more polar solvent system than anticipated. A gradient elution from a non-polar solvent (like hexane) to a more polar mixture (like 50:50 ethyl acetate/hexane with 1% acetic acid) can be very effective.[3]

• Senior Scientist's Note: The goal of adding an acid modifier is to create a more homogenous environment on the silica surface. By saturating the highly active silanol sites, you allow your carboxylic acid to elute based on its overall polarity rather than being disproportionately retained by its acidic functional group. This simple modification is often the difference between a failed separation and a successful one.

Question 2: I am trying to separate the 5-carboxylic acid isomer from the 4- or 7-carboxylic acid isomer, but they co-elute during flash chromatography even with an acidified mobile phase. What are my options?

Answer:

• Causality: Positional isomers, such as the various 2,3-dihydrobenzofuran-carboxylic acids, often have very similar physical properties, including polarity and solubility. This makes their separation by standard chromatographic techniques exceptionally challenging. The subtle differences in the position of the carboxyl group may not be sufficient to achieve baseline separation on silica gel.

• Recommended Solutions:

  • Reversed-Phase Chromatography (RP-HPLC): This is often the most powerful technique for separating closely related isomers. The separation is based on differences in hydrophobicity rather than polarity.

    • Stationary Phase: C18 column.

    • Mobile Phase: A gradient of water and acetonitrile (or methanol), typically with an acidic modifier like 0.1% trifluoroacetic acid (TFA) or formic acid to ensure the carboxylic acids are fully protonated.[4]

  • Supercritical Fluid Chromatography (SFC): Modern SFC is highly effective for separating positional isomers and can be faster than HPLC. It often provides unique selectivity compared to normal or reversed-phase LC.

  • Derivatization: If preparative HPLC or SFC is not an option, you can temporarily convert the carboxylic acids into their corresponding methyl or ethyl esters. The esters are less polar and no longer have the acidic proton, which eliminates the primary cause of tailing on silica. The subtle positional differences between the ester isomers may be more easily resolved by standard silica gel chromatography. After separation, the pure ester isomer can be hydrolyzed back to the carboxylic acid.[5]

• Data Summary Table: Isomer Separation Techniques

Technique	Stationary Phase	Typical Mobile Phase	Key Advantage
NP-Flash	Silica Gel	Hexane/EtOAc + 1% Acetic Acid	Scalable, accessible
RP-HPLC	C18 Silica	Water/Acetonitrile + 0.1% TFA	High resolving power for isomers[4]
SFC	Various (e.g., Diol, 2-PIC)	Supercritical CO₂ / Methanol	Fast, unique selectivity
Derivatization	Silica Gel	Hexane/EtOAc (for esters)	Eliminates acidity issues

Question 3: During recrystallization, my product separates as an oil ("oils out") instead of forming crystals. How can I fix this?

Answer:

• Causality: "Oiling out" occurs when the solute's solubility limit is reached at a temperature above its melting point, or when the solution becomes supersaturated too quickly.[3] The presence of impurities can also depress the melting point of the mixture, increasing the likelihood of this issue.

• Recommended Solutions:

  • Slow Down the Cooling Process: Do not place the hot solution directly into an ice bath. Allow it to cool slowly to room temperature first. Insulating the flask can help. Slower cooling provides more time for proper crystal lattice formation.[6]

  • Adjust Solvent System:

    • Add More Solvent: The solution may be too concentrated. Re-heat the mixture until the oil redissolves, add a small amount of additional hot solvent, and then allow it to cool slowly again.[3]

    • Change Solvents: Select a solvent in which the compound is less soluble, or use a two-solvent system (e.g., dissolve in a good solvent like acetone or ethyl acetate, then slowly add a poor solvent like hexane or water until turbidity persists).

  • Induce Crystallization:

    • Scratching: Use a glass rod to gently scratch the inside surface of the flask at the air-liquid interface. The microscopic scratches provide nucleation sites for crystal growth.[3]

    • Seed Crystals: If you have a small amount of pure, solid material, add a single tiny crystal to the cooled, supersaturated solution to initiate crystallization.

Frequently Asked Questions (FAQs)

FAQ 1: What is the best way to perform an initial purification to remove non-acidic impurities?

An acid-base extraction is highly effective. Dissolve the crude reaction mixture in an organic solvent like ethyl acetate. Wash with a basic aqueous solution (e.g., 1M NaOH or saturated NaHCO₃). The carboxylic acid will be deprotonated to its carboxylate salt and move into the aqueous layer, while neutral organic impurities remain in the organic layer.[7] Separate the layers, then re-acidify the aqueous layer with cold 2M HCl to a pH of ~2. The protonated carboxylic acid will precipitate out and can be collected by filtration or extracted back into a fresh portion of organic solvent.[1][8]

FAQ 2: What are some good starting solvents for recrystallizing 2,3-dihydrobenzofuran-5-carboxylic acid?

Based on typical procedures for similar structures, a two-solvent system is often effective. One common recommendation is recrystallization from an acetone/hexane mixture.[8] Alternatively, dissolving in a minimal amount of hot methanol or ethanol followed by the slow addition of water until the solution becomes cloudy can also yield good crystals upon cooling.

FAQ 3: My HPLC analysis shows significant peak tailing for my purified acid, even on a C18 column. Why?

This is a classic secondary interaction problem. Even on a C18 column, residual, un-capped silanol groups on the silica backbone can interact with your acidic compound, causing tailing.[3] The solution is to suppress this interaction by adjusting the mobile phase pH. Ensure your mobile phase is at least 2 pH units below the pKa of your carboxylic acid (the pKa is typically around 4-5). Adding 0.1% formic acid or trifluoroacetic acid (TFA) to the mobile phase will ensure the analyte is fully protonated (neutral) and minimizes interaction with free silanols.[3][4]

Visualized Workflows and Protocols

Logical Troubleshooting Workflow

This diagram outlines the decision-making process when faced with an impure sample of 2,3-dihydrobenzofuran-carboxylic acid.

Caption: Decision tree for selecting a purification strategy.

Protocol 1: Acidified Silica Gel Flash Chromatography

This protocol is designed to purify carboxylic acids that exhibit poor chromatographic behavior under neutral conditions.

Materials:

• Crude 2,3-dihydrobenzofuran-5-carboxylic acid

• Silica gel (230-400 mesh)

• Solvents: Hexane (or Heptane), Ethyl Acetate (EtOAc)

• Additive: Glacial Acetic Acid (AcOH)

• TLC plates, collection tubes, rotary evaporator

Procedure:

• Mobile Phase Preparation: Prepare your eluent system. A common starting point is a 90:10 mixture of Hexane/EtOAc. To this, add 1% by volume of acetic acid. Prepare a more polar eluent as well (e.g., 60:40 Hexane/EtOAc + 1% AcOH) for gradient elution.

• Sample Loading: Dissolve your crude product in a minimal amount of dichloromethane or ethyl acetate. Add a small amount of silica gel to this solution and concentrate it to a dry, free-flowing powder. This "dry loading" method generally provides better resolution than liquid injection.

• Column Packing: Pack a flash column with silica gel using your starting, non-polar eluent.

• Elution: Carefully load your dried sample onto the top of the packed column. Begin elution with the non-polar mobile phase, collecting fractions. Gradually increase the polarity of the mobile phase (gradient elution) to elute your target compound.

• Analysis: Monitor the collected fractions by TLC (using an acidified eluent). Combine the fractions containing the pure product.

• Solvent Removal: Evaporate the solvent from the combined pure fractions using a rotary evaporator. It may be necessary to co-evaporate with a solvent like toluene to azeotropically remove the final traces of acetic acid.

Experimental Purification Workflow

This diagram shows a comprehensive purification sequence for isolating a high-purity product.

Caption: A standard multi-step purification workflow.

References

• Charrier, C., & Bertrand, P. (2011). Resolution of 2,3-dihydro-benzofuran-3-ols. Journal of Chemical Sciences, 123(4), 459–466. ()

• Organic Chemistry Portal. (n.d.). Synthesis of 2,3-Dihydrobenzofurans. ()

• PrepChem. (n.d.). Synthesis of 2,3-dihydrobenzofuran-5-ylacetic acid. ()

• D'hooge, F., et al. (2017). Diversity-Oriented Synthesis of Libraries Based on Benzofuran and 2,3-Dihydrobenzofuran Scaffolds. ACS Combinatorial Science, 19(6), 370-376. ()

• ACS Publications. (2017). Diversity-Oriented Synthesis of Libraries Based on Benzofuran and 2,3-Dihydrobenzofuran Scaffolds. ACS Combinatorial Science. ()

• ChemicalBook. (n.d.). 2,3-Dihydro-1-benzofuran-2-carboxylic acid synthesis. ()

• Reddit. (2019). Isolation of a Carboxylic acid. r/chemhelp. ()

• BenchChem. (2025). Technical Support Center: Purification of Synthesized Suberic Acid. ()

• Waters Corporation. (n.d.). Direct Separations of the Six Positional Isomers of Disubstituted Benzoic Acids Using ACQUITY UPC2 Torus Columns. ()

• Teledyne ISCO. (2012). RediSep C-18 reversed phase column purification of carboxylic acids. ()

• Google Patents. (n.d.). US3147280A - Preparation of benzofuran derivatives. ()

• University of Strathclyde. (2022). Dihydrobenzofurans as Highly Potent, Second Bromodomain (BD2) Selective Inhibitors. ()

• HETEROCYCLES. (2010). CONVENIENT SYNTHESIS OF SOME 3-PHENYL-1-BENZOFURAN-2- CARBOXYLIC ACID DERIVATIVES AS NEW POTENTIAL INHIBITORS OF CLC-Kb CHANNELS. 81(12). ()

• MDPI. (2020). Liquid-Chromatographic Methods for Carboxylic Acids in Biological Samples. Molecules, 25(20), 4883. ()

• BenchChem. (n.d.). 2,3-Dihydro-1-benzofuran-2-carboxylic acid. ()

• Smolecule. (2023). Buy 2,3-Dihydrobenzofuran-5-Carboxylic Acid | 76429-73-7. ()

• University Course Document. (n.d.). Recrystallization of Benzoic Acid. ()

Sources

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• 2. Buy 2,3-Dihydrobenzofuran-5-Carboxylic Acid | 76429-73-7 [smolecule.com]
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• 5. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 6. westfield.ma.edu [westfield.ma.edu]
• 7. reddit.com [reddit.com]
• 8. prepchem.com [prepchem.com]

Overcoming challenges in the synthesis of substituted dihydrobenzofurans

Technical Support Center: Synthesis of Substituted Dihydrobenzofurans

From the Desk of the Senior Application Scientist

Welcome to the technical support center for the synthesis of substituted dihydrobenzofurans. This valuable heterocyclic scaffold is a cornerstone in medicinal chemistry and natural product synthesis, but its construction can present unique challenges.[1][2][3] This guide is designed to provide researchers, scientists, and drug development professionals with practical, field-proven insights to overcome common hurdles. We will move beyond simple procedural lists to explore the causality behind experimental choices, empowering you to troubleshoot effectively and optimize your synthetic routes.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems you may encounter during the synthesis of dihydrobenzofurans. The solutions are based on established chemical principles and recent literature findings.

Q1: My reaction is suffering from consistently low yields. What are the primary causes and how can I improve them?

A1: Low yields in dihydrobenzofuran synthesis are a frequent issue stemming from several factors. A systematic approach is key to diagnosis and improvement.

• Probable Cause 1: Catalyst Inefficiency or Deactivation. Transition metal catalysts, particularly palladium and rhodium complexes, are central to many modern syntheses.[1][4] They can be sensitive to air, moisture, or impurities in starting materials or solvents. The chosen ligand may also be suboptimal for your specific substrate.

  • Solution: Ensure strict anhydrous and anaerobic (inert atmosphere, e.g., Argon or Nitrogen) conditions. Use freshly purified, degassed solvents. Consider screening a panel of ligands to find one that enhances catalyst stability and turnover. For instance, in palladium-catalyzed heteroannulation, the choice of ligand is critical for success.[5]

• Probable Cause 2: Incomplete Conversion. The reaction may not be reaching completion due to insufficient time, inadequate temperature, or an unfavorable equilibrium.

  • Solution: Monitor the reaction progress meticulously using TLC or LC-MS. If starting material persists, consider incrementally increasing the reaction temperature or extending the duration. In some temperature-dependent strategies, a higher temperature can be crucial for achieving the desired product.[1][4]

• Probable Cause 3: Formation of Stable Side-Products. A common issue is the formation of byproducts, such as the fully aromatized benzofuran or products from undesired elimination pathways.[6]

  • Solution: Analyze your crude reaction mixture by NMR or LC-MS to identify major byproducts. If aromatization is observed, consider using milder reaction conditions (lower temperature, weaker base) to prevent elimination. For tandem reactions, such as an SNAr/cyclization, byproduct formation can be promoted by excess base or prolonged reaction times.[6]

• Probable Cause 4: Substrate Decomposition. Electron-rich phenols or sensitive functional groups on your substrate may decompose under the reaction conditions.

  • Solution: If decomposition is suspected, attempt the reaction at a lower temperature. If a specific functional group is problematic, it may require protection prior to the cyclization step.

Below is a workflow to guide your troubleshooting process for low-yield reactions.

Caption: A decision tree for troubleshooting low reaction yields.

Q2: I am observing a mixture of regioisomers in my cyclization reaction. How can I improve regioselectivity?

A2: Regiocontrol is a critical challenge, especially when cyclizing onto an asymmetrically substituted aromatic ring.[7] The outcome is typically governed by a combination of steric and electronic factors.

• Steric Hindrance: Cyclization will generally occur at the less sterically hindered ortho position. If your substrate has a bulky group adjacent to one of the potential cyclization sites, the reaction will favor the other site.[7][8]

  • Strategy: You can sometimes leverage this effect by introducing a bulky, temporary directing group if your synthesis allows.

• Electronic Effects & Directing Groups: The electronic nature of substituents on the aromatic ring can strongly influence the site of cyclization. More profoundly, many modern transition-metal-catalyzed reactions utilize a directing group to achieve high regioselectivity. For instance, Rh(III)-catalyzed C-H activation of N-phenoxyacetamides enables chemoselective annulation with dienes to build the dihydrobenzofuran core.[8] The directing group forces the metal to activate a specific C-H bond, ensuring a single regioisomeric product.

  • Strategy: If your current method gives poor selectivity, consider redesigning the substrate to include a directing group compatible with catalysts like Rh, Ru, or Pd.[1][4]

• Reaction Conditions: In some systems, solvent and temperature can modulate regioselectivity. Polar solvents like hexafluoroisopropanol (HFIP) have been shown to promote certain [3+2] annulations.[1][4]

  • Strategy: Conduct a solvent screen including both polar and non-polar options. Additionally, running the reaction at different temperatures may favor one pathway over another.

Q3: My purification is difficult due to a byproduct that has a similar polarity to my product. What is this likely to be and how can I manage it?

A3: A common byproduct with similar polarity is the corresponding benzofuran , formed via oxidation or elimination from the desired dihydrobenzofuran. This can happen during the reaction or on the silica gel column during purification.

• Prevention during Reaction:

  • Oxidative Conditions: If your reaction uses an oxidant (e.g., air, quinones), it's possible that over-oxidation is occurring. Try running the reaction under a strictly inert atmosphere or reducing the amount of oxidant.

  • Base/Acid-Mediated Elimination: The presence of strong bases or acids can promote the elimination of H₂ to form the aromatic benzofuran. Use the mildest base necessary for the reaction and ensure the workup neutralizes any acidic or basic components before concentration and chromatography.

• Prevention during Purification:

  • Silica Gel Acidity: Standard silica gel is slightly acidic and can catalyze the elimination.

  • Solution: Deactivate the silica gel by preparing a slurry with your eluent containing 1-2% triethylamine, then pack the column with this mixture. This neutralizes the acidic sites and can prevent on-column degradation.

  • Alternative Methods: If the problem persists, consider alternative purification techniques such as preparative HPLC, crystallization, or chromatography on a different stationary phase like alumina (neutral or basic).

Frequently Asked Questions (FAQs)

Q1: What are the primary catalytic systems used for dihydrobenzofuran synthesis and how do I choose one?

A1: The choice of catalyst is dictated by the specific bond you intend to form. Transition metal-catalyzed reactions are among the most reliable and versatile methods.[1][4]

Catalyst System	Reaction Type	Typical Substrates	Key Considerations
Palladium (e.g., Pd(OAc)₂, PdCl₂(PPh₃)₂)	Intramolecular Heck/Tsuji-Trost, C-H Activation, [4+1] Annulation	o-Bromophenols + dienes, Alkene-tethered aryl iodides, o-Alkenylphenols	Highly versatile, excellent functional group tolerance. Ligand choice is crucial for enantioselectivity.[1][4][8]
Rhodium (e.g., [Cp*RhCl₂]₂)	C-H Activation/[3+2] Annulation, Hydroarylation	N-Phenoxyacetamides + alkynes/dienes, Allyloxy aryls	Excellent for C-H functionalization. Often requires a directing group for high regioselectivity.[1][4]
Copper (e.g., CuBr, CuI)	Radical Cyclization, Oxidative Coupling	Phenols + alkenes, Aryl boronic esters	Often used in dual-catalytic systems or for reactions proceeding through radical intermediates.[1][4]
Nickel (e.g., NiCl₂(dme))	Reductive Coupling, Aryl Allylation	Aryl iodides + vinyl carbonates, Propargylic aryl halides	Good for constructing C-C bonds and accessing chiral products through asymmetric catalysis.[1][4]

The selection process should begin by identifying the key bond formation in your retrosynthetic analysis and consulting recent literature for catalysts proven to be effective for that transformation.[2][9]

Q2: My synthesis involves an intramolecular cyclization. What are the main strategies for forming the ether linkage?

A2: Forming the crucial C-O bond of the dihydrofuran ring is a common and effective strategy. The main approaches involve the intramolecular reaction of a phenol with a tethered electrophile or vice versa.

A generalized workflow for a common intramolecular cyclization approach, such as a Heck reaction, is shown below.

Caption: A simplified catalytic cycle for a Pd-catalyzed intramolecular Heck cyclization.

The key strategies include:

• SN2-type Cyclization: A phenoxide attacks a tethered alkyl halide or tosylate. This is a classic method but may require harsh conditions.

• Intramolecular Heck Reaction: A palladium catalyst couples an o-halo (or triflate) phenol with a tethered alkene. This is a very powerful and widely used method.[10]

• Michael Addition: An intramolecular conjugate addition of a phenol onto a tethered α,β-unsaturated system can form the ring.[8]

• Direct C-O Bond Formation: Advanced methods using hypervalent iodine reagents can facilitate the direct cyclization of phenolic alcohols onto the aromatic ring under mild conditions.[11]

Featured Protocol: Palladium-Catalyzed Intramolecular Oxidative Heck Cyclization

This protocol describes a reliable method for synthesizing a 2,3-disubstituted dihydrobenzofuran from an o-alkenylphenol, adapted from principles of direct oxidative Heck cyclizations.[10]

Reaction: Synthesis of 2-methyl-2-phenyl-2,3-dihydrobenzofuran

Materials:

• 2-(2-methyl-1-phenylprop-1-en-1-yl)phenol (1.0 mmol, 224 mg)

• Palladium(II) acetate [Pd(OAc)₂] (0.05 mmol, 11.2 mg, 5 mol%)

• Benzoquinone (BQ) (1.2 mmol, 130 mg)

• Anhydrous, degassed Toluene (10 mL)

• Inert atmosphere reaction vessel (e.g., Schlenk flask)

Step-by-Step Methodology:

• Vessel Preparation: Place a magnetic stir bar into a Schlenk flask. Flame-dry the flask under vacuum and backfill with Argon or Nitrogen gas. Repeat this cycle three times to ensure an inert atmosphere.

• Reagent Addition: Under a positive pressure of inert gas, add 2-(2-methyl-1-phenylprop-1-en-1-yl)phenol, palladium(II) acetate, and benzoquinone to the flask.

• Solvent Addition: Add 10 mL of anhydrous, degassed toluene via syringe.

• Reaction Execution: Place the flask in a preheated oil bath at 100 °C and stir vigorously.

• Monitoring: Monitor the reaction by TLC (e.g., using a 9:1 Hexanes:Ethyl Acetate eluent). The reaction is typically complete within 12-24 hours.

• Workup: Once the starting material is consumed, cool the reaction mixture to room temperature. Dilute with diethyl ether (20 mL) and filter through a pad of Celite to remove the palladium black.

• Extraction: Transfer the filtrate to a separatory funnel and wash with 1M NaOH (2 x 15 mL) to remove excess phenol and quinone byproducts, followed by brine (15 mL).

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel using a gradient eluent (e.g., 100% Hexanes to 95:5 Hexanes:Ethyl Acetate) to afford the pure 2-methyl-2-phenyl-2,3-dihydrobenzofuran.

Self-Validation:

• Expected Yield: 70-85%.

• Characterization: Confirm the structure of the product using ¹H NMR, ¹³C NMR, and HRMS. The disappearance of the phenolic -OH proton signal and the appearance of characteristic aliphatic signals for the dihydrofuran ring in the NMR spectrum are key indicators of success.

References

• Laurita, T., D'Orsi, R., Chiummiento, L., Funicello, M., & Lupattelli, P. (2019). Recent Advances in Synthetic Strategies to 2,3-Dihydrobenzofurans. Synthesis, 52(03), 349-367. [Link]

• Irfan, M., Khan, I., & Ali, S. (2024). Development of novel transition metal-catalyzed synthetic approaches for the synthesis of a dihydrobenzofuran nucleus: a review. RSC Advances, 14(21), 14937-14967. [Link]

• Koy, M., Engle, K. M., Henling, L. M., Takase, M. K., & Grubbs, R. H. (2015). Synthesis of Substituted Dihydrobenzofurans via Tandem SNAr/5-Exo-Trig Cyclization. Organic Letters, 17(9), 2114-2117. [Link]

• Chiummiento, L., D'Orsi, R., Funicello, M., & Lupattelli, P. (2020). Last Decade of Unconventional Methodologies for the Synthesis of Substituted Benzofurans. Molecules, 25(10), 2449. [Link]

• Irfan, M., Khan, I., & Ali, S. (2024). Development of novel transition metal-catalyzed synthetic approaches for the synthesis of a dihydrobenzofuran nucleus: a review. RSC Advances. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of 2,3-Dihydrobenzofurans. [Link]

• Chiummiento, L., D'Orsi, R., Funicello, M., & Lupattelli, P. (2020). Last Decade of Unconventional Methodologies for the Synthesis of Substituted Benzofurans. Molecules. [Link]

• Irfan, M., Khan, I., & Ali, S. (2024). Novel transition metal-free synthetic protocols toward the construction of 2,3-dihydrobenzofurans: a recent update. Frontiers in Chemistry, 12, 1508933. [Link]

• Daugulis, O., Zaitsev, V. G. (2004). Direct oxidative Heck cyclizations: intramolecular Fujiwara-Moritani arylations for the synthesis of functionalized benzofurans and dihydrobenzofurans. Angewandte Chemie International Edition, 43(45), 6144-8. [Link]

• Huang, X., Liu, C., & Wang, L. (2012). Multicomponent Cascade Reactions for the Synthesis of 2,3-Dihydrobenzofuran Derivatives. Chinese Journal of Chemistry, 30(11), 2692-2696. [Link]

• Koy, M., Engle, K. M., Henling, L. M., Takase, M. K., & Grubbs, R. H. (2015). Synthesis of Substituted Dihydrobenzofurans via Tandem SNAr/5-Exo-Trig Cyclization. ACS Publications. [Link]

• Caiuby, C. A. D., et al. (2018). Intramolecular radical cyclization approach to access highly substituted indolines and 2,3-dihydrobenzofurans under visible-light. RSC Publishing. [Link]

• Beaudry, C. M., et al. (2021). Regioselective Synthesis of Benzofuranones and Benzofurans. Oregon State University. [Link]

• Pouységu, L., et al. (2010). Synthesis of Functionalized Dihydrobenzofurans By Direct Aryl C–O Bond Formation Under Mild Conditions. Angewandte Chemie, 122(43), 8124-8127. [Link]

• da Silva, G. N., et al. (2020). Optimization of the Reaction Conditions for the Synthesis of Dihydrobenzofuran Neolignans. Molecules, 25(23), 5727. [Link]

• Chang, M.-Y., Lee, T.-W., & Wu, M.-H. (2011). SYNTHESIS OF SUBSTITUTED DIHYDROBENZOFURANS AND BIS-DIHYDROBENZOFURANS. HETEROCYCLES, 83(6), 1265. [Link]

• Houghtling, J. M., et al. (2022). Convergent Synthesis of Dihydrobenzofurans via Urea Ligand-Enabled Heteroannulation of 2-Bromophenols with 1,3-Dienes. Organic Letters, 24(31), 5790-5794. [Link]

Sources

• 1. Development of novel transition metal-catalyzed synthetic approaches for the synthesis of a dihydrobenzofuran nucleus: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Last Decade of Unconventional Methodologies for the Synthesis of Substituted Benzofurans - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Development of novel transition metal-catalyzed synthetic approaches for the synthesis of a dihydrobenzofuran nucleus: a review - RSC Advances (RSC Publishing) DOI:10.1039/D4RA01830C [pubs.rsc.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
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• 9. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
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• 11. Synthesis of Functionalized Dihydrobenzofurans By Direct Aryl C–O Bond Formation Under Mild Conditions - PMC [pmc.ncbi.nlm.nih.gov]

Optimizing reaction conditions for dihydrobenzofuran cyclization

Welcome to the technical support center for dihydrobenzofuran synthesis. This guide is designed for researchers, medicinal chemists, and process development scientists who are working to synthesize and optimize reactions involving the dihydrobenzofuran core, a crucial scaffold in a vast range of biologically active compounds.[1][2] The construction of this heterocyclic system, while versatile, is often accompanied by challenges such as low yields, competing side reactions, and complex purification.[3][4]

This document provides in-depth, field-proven insights through a series of troubleshooting guides and frequently asked questions. Our goal is to explain the causality behind experimental choices, empowering you to rationalize your optimization strategy and achieve robust, reproducible results.

Troubleshooting Guide: Addressing Common Experimental Failures

This section addresses specific, common problems encountered during dihydrobenzofuran cyclization reactions. The solutions are based on established protocols and an understanding of the underlying reaction mechanisms.

Q1: My reaction yield is disappointingly low, and I'm recovering a significant amount of starting material. What's going wrong?

A1: This is a classic optimization challenge indicating that the reaction is either not initiating efficiently or is stalling. The issue typically stems from one of four key areas: catalyst activity, reaction conditions, reagent purity, or reaction setup.

• Catalyst & Ligand System: For transition-metal-catalyzed reactions (e.g., using Palladium, Rhodium, or Copper), the catalyst's active state is paramount.[5]

  • Cause: The catalyst may not be activating properly, or the chosen ligand may not be optimal for the substrate.

  • Solution: Screen different ligands. For Palladium-catalyzed reactions, phosphine-based ligands like TY-Phos have shown high efficiency in specific asymmetric syntheses.[1][5] Ensure the catalyst is handled under an inert atmosphere if it is air-sensitive. Consider a pre-catalyst that forms the active species in situ or an activation step.

• Temperature & Reaction Time:

  • Cause: The activation energy barrier for the cyclization is not being overcome at the current temperature.

  • Solution: Incrementally increase the reaction temperature. For instance, some oxidative coupling reactions show poor conversion at 0°C but improve significantly at room temperature or under reflux.[6] Monitor the reaction over a longer period (e.g., 24 hours) using TLC or LC-MS to determine if it is simply slow.

• Solvent Choice:

  • Cause: The solvent can dramatically influence reactant solubility and the stability of catalytic intermediates.[3][6]

  • Solution: Screen a panel of solvents with varying polarities. For oxidative couplings with silver(I) oxide, acetonitrile has been shown to provide a superior balance of conversion and selectivity compared to more traditional solvents like dichloromethane or benzene.[6][7] For other intramolecular cyclizations, polar aprotic solvents like DMF or dioxane are often effective.[3][5]

• Reagent Purity:

  • Cause: Impurities in starting materials or reagents can poison the catalyst or introduce competing side reactions.[8]

  • Solution: Ensure starting materials are pure by recrystallization or column chromatography.[8] Use high-purity, anhydrous solvents, especially for moisture-sensitive reactions.

Below is a logical workflow for troubleshooting low conversion issues.

Caption: A systematic workflow for troubleshooting low-yielding reactions.

Q2: My reaction is messy, with multiple side products that are difficult to separate. How can I improve selectivity?

A2: The formation of multiple products points to a lack of selectivity in the reaction, where alternative reaction pathways are competitive with your desired cyclization.

• Cause (Oxidative Coupling): In reactions involving oxidants like silver(I) oxide (Ag₂O), the stoichiometry of the oxidant is critical. Using too much oxidant can lead to over-oxidation or undesired side reactions. The mechanism often involves radical intermediates, and controlling their formation and subsequent reactions is key.[6][7]

  • Solution: Carefully titrate the amount of oxidant. Studies have shown that 0.5 equivalents of Ag₂O can be the most efficient for converting phenylpropanoids into dihydrobenzofuran neolignans, providing the best balance between conversion and selectivity.[6][9]

• Cause (Metal-Catalyzed): In transition metal catalysis, side products can arise from competing processes like β-hydride elimination, reductive elimination, or reaction with other functional groups on the substrate. For instance, in syntheses starting with primary or secondary alcohols, competitive oxidation of the alcohol can be a significant issue.[10]

  • Solution: Employ milder reaction conditions. A method developed for direct C-H functionalization using a copper catalyst operates at moderate temperatures, which minimizes the oxidation of sensitive alcohol functionalities.[10] Additionally, the choice of ligand can steer the reaction towards the desired product by modifying the steric and electronic environment around the metal center.[1]

• Cause (General): High reaction temperatures often provide enough energy to access alternative, higher-energy transition states, leading to a mixture of products.

  • Solution: Attempt the reaction at a lower temperature, even if it requires a longer reaction time. A study on the synthesis of dihydrobenzofuran neolignans found that while reflux conditions gave good conversion, room temperature often provided a better balance with selectivity.[6]

Frequently Asked Questions (FAQs)

Q1: There are many catalysts for dihydrobenzofuran synthesis (Pd, Rh, Cu, Au). How do I choose the right one?

A1: The choice of catalyst is highly dependent on the specific transformation you are trying to achieve. There is no single "best" catalyst; each has its strengths for particular bond formations.

• Palladium (Pd): Excellent for cross-coupling and C-H activation reactions.[5] For example, a Pd-catalyzed Heck/Tsuji-Trost reaction is highly effective for synthesizing chiral 2,3-dihydrobenzofurans from o-bromophenols and 1,3-dienes with high enantioselectivity.[11]

• Rhodium (Rh): Often used for C-H activation and annulation reactions. Rh(III) catalysts can mediate the construction of the dihydrobenzofuran skeleton via [3+2] annulation of N-phenoxyacetamides with alkenes or alkynes.[1][5]

• Copper (Cu): A cost-effective and versatile catalyst. It is used in intramolecular reactions of aryl pinacol boronic esters to form chiral dihydrobenzofuran-3-ols and in direct C-O bond formations under mild conditions.[5][10]

• Gold (Au): Particularly effective for activating alkynes toward nucleophilic attack. Au-catalyzed [3+2] annulation reactions offer excellent control over regio- and stereochemistry.[1][5]

The interplay between these core parameters is crucial for successful optimization.

Caption: Interplay of key parameters in reaction optimization.

Q2: How significantly does the solvent impact the reaction, and what should I consider?

A2: The solvent is not merely a medium for the reaction; it is an active participant that can influence reaction rates and selectivity. Key considerations are:

• Polarity and Solubility: Reactants must be sufficiently soluble for the reaction to proceed efficiently.

• Coordinating Ability: Some solvents can coordinate to the metal catalyst, influencing its reactivity. As mentioned, acetonitrile can form stable complexes with silver(I) ions, which is believed to contribute to the increased selectivity observed in certain oxidative coupling reactions.[6]

• Boiling Point: This dictates the maximum temperature achievable without pressurizing the system.

• "Green" Chemistry: Whenever possible, consider greener solvents like acetonitrile over more hazardous options like benzene or dichloromethane.[6][9]

Data Summary: Solvent & Temperature Effects

The following table summarizes data from an optimization study on the silver(I) oxide-promoted oxidative coupling of Methyl Ferulate to its corresponding dihydrobenzofuran neolignan.[6] This data clearly illustrates the trade-offs between conversion and selectivity based on reaction conditions.

Solvent System	Temperature (°C)	Conversion (%)	Selectivity (%)
Dichloromethane	Room Temp	45.4	77.3
Benzene/Acetone	Room Temp	46.9	71.3
Methanol	Room Temp	44.4	42.1
Acetonitrile	Room Temp	41.7	77.1
Acetonitrile	0 °C	35.5	77.3
Acetonitrile	Reflux (85 °C)	65.7	71.0

Data adapted from Dias et al., J. Braz. Chem. Soc., 2021.[6] As shown, acetonitrile at room temperature provides an excellent balance, offering high selectivity comparable to dichloromethane but in a more environmentally benign solvent.[6] While refluxing in acetonitrile increases conversion, it comes at the cost of reduced selectivity.[6]

General Experimental Protocol: Pd-Catalyzed Asymmetric Heck/Tsuji-Trost Reaction

This protocol is a representative example for the synthesis of chiral alkenyl-substituted dihydrobenzofurans, adapted from the work of Zhang's group.[1][5]

1. Reagent Preparation:

• To an oven-dried Schlenk tube under an argon atmosphere, add the palladium catalyst Pd₂(dba)₃·CHCl₃ (0.01 mmol, 1 mol%) and the chiral ligand (e.g., TY-Phos, 0.024 mmol, 2.4 mol%).

• Add anhydrous, degassed dichloromethane (DCM, 1.0 mL).

• Stir the mixture at room temperature for 20-30 minutes to allow for catalyst-ligand complex formation.

2. Reaction Assembly:

• To the catalyst solution, add the substituted diene (1.2 mmol, 1.2 equiv.).

• Add the halo-substituted phenol (1.0 mmol, 1.0 equiv.).

• Finally, add the base, sodium phenoxide (1.5 mmol, 1.5 equiv.).

3. Reaction Execution:

• Seal the Schlenk tube and stir the reaction mixture at the optimized temperature (e.g., 25-40 °C).

• Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS until the starting phenol is consumed.

4. Work-up and Purification:

• Upon completion, cool the reaction to room temperature.

• Quench the reaction with a saturated aqueous solution of NH₄Cl.

• Extract the aqueous layer three times with DCM.

• Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Filter the solution and concentrate the solvent under reduced pressure.

• Purify the crude residue by silica gel column chromatography using a suitable eluent system (e.g., hexanes/ethyl acetate gradient) to afford the pure dihydrobenzofuran product.

5. Characterization:

• Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).

• Determine the enantiomeric excess (ee) using chiral HPLC.

References

• Ashraf, R., Zahoor, A. F., et al. (2024). Development of novel transition metal-catalyzed synthetic approaches for the synthesis of a dihydrobenzofuran nucleus: a review. RSC Advances. Available at: [Link]

• Dias, H. J., Rodrigues, M. L., & Crotti, A. E. (2021). Optimization of the Reaction Conditions for the Synthesis of Dihydrobenzofuran Neolignans. Journal of the Brazilian Chemical Society, 32, 20-28. Available at: [Link]

• Dias, H. J., Rodrigues, M. L., & Crotti, A. E. (2021). Optimization of the Reaction Conditions for the Synthesis of Dihydrobenzofuran Neolignans. SciELO. Available at: [Link]

• Organic Chemistry Portal. (2024). Synthesis of 2,3-Dihydrobenzofurans. Available at: [Link]

• Ashraf, R., Zahoor, A. F., et al. (2024). Development of novel transition metal-catalyzed synthetic approaches for the synthesis of a dihydrobenzofuran nucleus: a review. RSC Publishing. Available at: [Link]

• Ashraf, R., Zahoor, A. F., et al. (2024). Development of novel transition metal-catalyzed synthetic approaches for the synthesis of a dihydrobenzofuran nucleus: a review. ResearchGate. Available at: [Link]

• Dias, H. J., Rodrigues, M. L., & Crotti, A. E. (2021). Optimization of the Reaction Conditions for the Synthesis of Dihydrobenzofuran Neolignans. ResearchGate. Available at: [Link]

• Dapkekar, N., et al. (2022). Recent Advances Towards the Synthesis of Dihydrobenzofurans and Dihydroisobenzofurans. ResearchGate. Available at: [Link]

• Ashraf, R., Zahoor, A. F., et al. (2024). Novel transition metal-free synthetic protocols toward the construction of 2,3-dihydrobenzofurans: a recent update. National Institutes of Health (NIH). Available at: [Link]

• Ma, Y., et al. (2024). Synthesis of Benzofuran Derivatives via a DMAP-Mediated Tandem Cyclization Reaction Involving ortho-Hydroxy α-Aminosulfones. MDPI. Available at: [Link]

• Ghaffari, T., & Dudley, G. B. (2012). Synthesis of Functionalized Dihydrobenzofurans By Direct Aryl C–O Bond Formation Under Mild Conditions. National Institutes of Health (NIH). Available at: [Link]

• ResearchGate. (n.d.). Visible-Light-Induced Cyclization/Aromatization of 2-Vinyloxy Arylalkynes: Synthesis of Thio-Substituted Dibenzofuran Derivatives. Available at: [Link]

• ResearchGate. (n.d.). ChemInform Abstract: Synthesis of 5-Substituted 2,3-Dihydrobenzofurans in a One-Pot Oxidation/Cyclization Reaction. Available at: [Link]

• Wang, Y., et al. (2024). Synthesis of Benzofuro[3,2-b]indol-3-one Derivatives via Dearomative (3 + 2) Cycloaddition of 2-Nitrobenzofurans and para-Quinamines. National Institutes of Health (NIH). Available at: [Link]

• Mortén, M., et al. (2017). Diversity-Oriented Synthesis of Libraries Based on Benzofuran and 2,3-Dihydrobenzofuran Scaffolds. ACS Combinatorial Science. Available at: [Link]

Sources

• 1. Development of novel transition metal-catalyzed synthetic approaches for the synthesis of a dihydrobenzofuran nucleus: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Development of novel transition metal-catalyzed synthetic approaches for the synthesis of a dihydrobenzofuran nucleus: a review - RSC Advances (RSC Publishing) DOI:10.1039/D4RA01830C [pubs.rsc.org]
• 6. scielo.br [scielo.br]
• 7. scielo.br [scielo.br]
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• 10. Synthesis of Functionalized Dihydrobenzofurans By Direct Aryl C–O Bond Formation Under Mild Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 11. 2,3-Dihydrobenzofuran synthesis [organic-chemistry.org]

Troubleshooting common issues in 2,3-dihydrobenzofuran synthesis

Welcome to the technical support center for the synthesis of 2,3-dihydrobenzofurans. This resource is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting guides and frequently asked questions to navigate the complexities of this important synthetic transformation. The 2,3-dihydrobenzofuran scaffold is a key structural motif in a wide array of biologically active compounds and natural products, making its efficient synthesis a critical endeavor in medicinal and organic chemistry.[1] This guide is structured to address common challenges encountered in the laboratory, offering explanations grounded in reaction mechanisms and practical, field-proven solutions.

Section 1: Troubleshooting Common Synthesis Issues

This section is organized in a question-and-answer format to directly address specific problems you may encounter during the synthesis of 2,3-dihydrobenzofurans.

Low or No Product Yield

Question: I am attempting an intramolecular cyclization of an ortho-allylphenol to synthesize a 2,3-dihydrobenzofuran, but I am observing very low to no yield of my desired product. What are the potential causes and how can I troubleshoot this?

Answer: Low or no yield in the synthesis of 2,3-dihydrobenzofurans via intramolecular cyclization is a common issue that can stem from several factors. Let's break down the potential causes and solutions:

• Sub-optimal Reaction Conditions: The choice of catalyst, solvent, temperature, and reaction time are all critical. Many modern methods utilize transition metal catalysts such as palladium, rhodium, or nickel to facilitate the cyclization.[2][3][4] For instance, palladium-catalyzed carboalkoxylation of 2-allylphenols is a robust method.[5]

  • Causality: The catalyst's role is to activate the starting material and facilitate the key bond-forming steps. An inappropriate catalyst may not have the correct electronic or steric properties to effectively mediate the reaction. Similarly, the solvent can influence the solubility of reactants and the stability of intermediates.

  • Troubleshooting Steps:

    • Catalyst Screening: If using a palladium-catalyzed method, ensure you are using the correct palladium source (e.g., Pd(OAc)₂, Pd₂(dba)₃) and ligand. The choice of ligand is often crucial for achieving high yields.

    • Solvent Optimization: Solvents like acetonitrile have been shown to provide a good balance between conversion and selectivity in some oxidative coupling reactions.[6][7][8] Other commonly used solvents include dichloromethane and benzene.[6][7][8] A solvent screen is often a worthwhile endeavor.

    • Temperature and Time: These reactions can be sensitive to temperature. If the reaction is too slow, a modest increase in temperature may be beneficial. Conversely, high temperatures can lead to decomposition. Monitor the reaction progress by TLC or LC-MS to determine the optimal reaction time. Some optimized procedures have reduced reaction times from 20 hours to just 4 hours.[6][7][8]

• Poor Quality Starting Materials: The purity of your ortho-allylphenol is paramount.

  • Causality: Impurities in the starting material can poison the catalyst, participate in side reactions, or inhibit the desired transformation. The presence of residual reagents from the synthesis of the ortho-allylphenol can be particularly problematic.

  • Troubleshooting Steps:

    • Purification: Ensure your ortho-allylphenol is thoroughly purified before use, typically by column chromatography.

    • Characterization: Confirm the structure and purity of your starting material using ¹H NMR, ¹³C NMR, and mass spectrometry.

• Inappropriate Oxidant (for oxidative cyclizations): For methods that rely on oxidative coupling, the choice and stoichiometry of the oxidant are critical.

  • Causality: The oxidant is responsible for generating the reactive intermediate that undergoes cyclization. An oxidant that is too strong or too weak, or used in the wrong amount, can lead to low yields or the formation of side products.

  • Troubleshooting Steps:

    • Oxidant Selection: Silver(I) oxide (Ag₂O) is a commonly used and effective oxidant for the synthesis of dihydrobenzofuran neolignans.[6][7][8] Other silver(I) reagents have also been explored.[6]

    • Stoichiometry Optimization: The amount of oxidant can significantly impact both conversion and selectivity.[7] For example, using 0.5 equivalents of Ag₂O has been found to be efficient in certain cases.[6][7][8] It is advisable to perform a small-scale optimization of the oxidant loading.

Formation of Significant Side Products

Question: My reaction is producing the desired 2,3-dihydrobenzofuran, but I am also observing a significant amount of side products, making purification difficult. What are these side products and how can I minimize their formation?

Answer: The formation of side products is a frequent challenge. Understanding the potential side reactions is key to mitigating them.

• Common Side Reactions:

  • Dimerization of the Starting Material: This is particularly common in oxidative coupling reactions where the radical intermediates can couple with each other instead of cyclizing.

  • Over-oxidation: The desired product or starting material can be further oxidized under the reaction conditions, leading to quinone-type structures or other degradation products.

  • Rearrangement Products: Depending on the specific substrate and reaction conditions, rearrangements can occur. For example, in some cases, chroman formation can be a competing pathway.

  • Endo vs. Exo Cyclization: While 5-exo cyclization to form the dihydrobenzofuran ring is generally favored for aryl radicals, competing 6-endo cyclization can sometimes occur, leading to six-membered ring byproducts.[9][10]

• Minimizing Side Product Formation:

  • Control of Reaction Conditions:

    • Temperature: Lowering the reaction temperature can sometimes increase the selectivity for the desired product by disfavoring higher activation energy side reactions.

    • Concentration: Running the reaction at a higher dilution can favor the intramolecular cyclization over intermolecular side reactions like dimerization.

  • Choice of Reagents:

    • Catalyst and Ligand: As mentioned previously, the choice of catalyst and ligand can have a profound impact on selectivity.

    • Oxidant: The nature and amount of the oxidant should be carefully optimized to avoid over-oxidation.[6][7][8]

  • Inert Atmosphere: Many of these reactions, particularly those involving transition metal catalysts, are sensitive to air and moisture. Running the reaction under an inert atmosphere (e.g., nitrogen or argon) can prevent oxidative degradation and improve reproducibility.

Difficulty with Product Purification

Question: I have successfully synthesized my target 2,3-dihydrobenzofuran, but I am struggling to purify it from the reaction mixture. What are the best practices for purification?

Answer: Purification of 2,3-dihydrobenzofurans can be challenging due to the potential for closely related side products.

• Standard Purification Techniques:

  • Column Chromatography: This is the most common method for purifying 2,3-dihydrobenzofurans.

    • Stationary Phase: Silica gel is typically used.

    • Mobile Phase: A gradient of ethyl acetate in a non-polar solvent like hexanes or cyclohexane is often effective.[11] The optimal solvent system will depend on the polarity of your specific product.

  • Recrystallization: If your product is a solid, recrystallization can be a highly effective method for obtaining high purity material.

  • Distillation: For liquid products with sufficient thermal stability, distillation under reduced pressure can be a viable purification method. For example, 2,3-dihydrobenzofuran itself can be purified by collecting the fraction at 88-90 °C under reduced pressure.[12]

• Troubleshooting Purification:

  • Co-eluting Impurities: If impurities are co-eluting with your product during column chromatography, try a different solvent system or a different stationary phase (e.g., alumina).

  • Product Instability: Some 2,3-dihydrobenzofurans can be sensitive to the acidic nature of silica gel. In such cases, you can neutralize the silica gel by washing it with a dilute solution of triethylamine in your mobile phase before loading your sample.

  • Characterization of Impurities: If you are consistently struggling with a particular impurity, it can be beneficial to isolate and characterize it (e.g., by NMR and MS) to better understand its structure and how to separate it or prevent its formation.

Section 2: Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes to 2,3-dihydrobenzofurans?

A1: There are several established strategies for the synthesis of 2,3-dihydrobenzofurans.[13] Some of the most common include:

• Intramolecular Cyclization of ortho-Allylphenols: This is a widely used method and can be achieved through various catalytic systems, including transition metals and visible light-promoted reactions.[11][14]

• Palladium-Catalyzed Reactions: These are very popular due to their mild conditions and tolerance of a wide range of functional groups.[15] Examples include the Heck-type cyclization and carboalkoxylation of 2-allylphenols.[5][15]

• Oxidative Coupling of Phenylpropanoids: This method is particularly useful for the synthesis of dihydrobenzofuran neolignans.[6][7][8]

• Dehydrative Cyclization: Intramolecular dehydration of a molecule containing both a phenol and an alcohol functionality, often using Mitsunobu conditions, is another viable route.[15]

Q2: How does the substitution pattern on the aromatic ring affect the cyclization reaction?

A2: The electronic nature of the substituents on the aromatic ring can have a significant impact on the reaction.

• Electron-donating groups generally facilitate the reaction by making the phenolic oxygen more nucleophilic or by stabilizing cationic intermediates.

• Electron-withdrawing groups can make the reaction more challenging by decreasing the nucleophilicity of the phenol. In such cases, more forcing reaction conditions may be necessary.

Q3: Can I synthesize chiral 2,3-dihydrobenzofurans?

A3: Yes, several methods have been developed for the enantioselective synthesis of 2,3-dihydrobenzofurans. These often involve the use of chiral catalysts or chiral auxiliaries. For example, enantioselective palladium-catalyzed reactions have been reported to produce chiral 2,3-dihydrobenzofurans with excellent regio- and enantiocontrol.[3]

Section 3: Experimental Protocols and Data

Protocol 1: General Procedure for Palladium-Catalyzed Carboalkoxylation of a 2-Allylphenol[6]

• To an oven-dried reaction vessel, add the 2-allylphenol substrate, the aryl triflate, a palladium catalyst (e.g., Pd(OAc)₂), and a suitable phosphine ligand.

• Purge the vessel with an inert gas (e.g., argon or nitrogen).

• Add a dry, degassed solvent (e.g., toluene or dioxane).

• Add a base (e.g., a tertiary amine like triethylamine or a carbonate base).

• Heat the reaction mixture to the desired temperature and stir for the required time, monitoring the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with a suitable organic solvent.

• Wash the organic layer with water and brine, then dry over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄).

• Filter and concentrate the solution under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Table 1: Comparison of Reaction Conditions for Oxidative Coupling

Parameter	Condition A[6]	Condition B[6]	Optimized Condition[7][8]
Oxidant	Ag₂O (0.5 equiv.)	Ag₂O (1.0 equiv.)	Ag₂O (0.5 equiv.)
Solvent	Benzene/Acetone	Chloroform	Acetonitrile
Temperature	Room Temperature	Room Temperature	Room Temperature
Time	20 h	2 h	4 h
Yield	31%	17.6%	Improved conversion & selectivity

Section 4: Visualizing the Process

Diagram 1: Troubleshooting Workflow for Low Yield

Caption: A logical workflow for troubleshooting low product yield.

Diagram 2: General Reaction Mechanism - Palladium-Catalyzed Carboalkoxylation[6]

Caption: Key steps in the Pd-catalyzed carboalkoxylation mechanism.

References

• Dias, L., et al. (2020). Optimization of the Reaction Conditions for the Synthesis of Dihydrobenzofuran Neolignans. Journal of the Brazilian Chemical Society. Available at: [Link]

• CN105693666A - Synthesis method of 2,3-dihydrobenzofuran - Google Patents.

• Kaur, N., et al. (2024). Development of novel transition metal-catalyzed synthetic approaches for the synthesis of a dihydrobenzofuran nucleus: a review. RSC Advances. Available at: [Link]

• Wolfe, J. P., & Rossi, M. A. (2010). Synthesis of 2,3-Dihydrobenzofurans via the Palladium-Catalyzed Carboalkoxylation of 2-Allylphenols. Organic Letters. Available at: [Link]

• Dias, L., et al. (2020). Optimization of the Reaction Conditions for the Synthesis of Dihydrobenzofuran Neolignans. Journal of the Brazilian Chemical Society. Available at: [Link]

• Metal-catalyzed synthesis of 2,3-dihydrobenzofuran - ResearchGate. Available at: [Link]

• 2,3-Dihydrobenzofuran synthesis - Organic Chemistry Portal. Available at: [Link]

• Kaur, N., et al. (2024). Novel transition metal-free synthetic protocols toward the construction of 2,3-dihydrobenzofurans: a recent update. Frontiers in Chemistry. Available at: [Link]

• Dias, L., et al. (2020). Optimization of the Reaction Conditions for the Synthesis of Dihydrobenzofuran Neolignans. Journal of the Brazilian Chemical Society. Available at: [Link]

• Kaur, N., et al. (2024). Development of novel transition metal-catalyzed synthetic approaches for the synthesis of a dihydrobenzofuran nucleus: a review. RSC Advances. Available at: [Link]

• da Silva, V. S., et al. (2024). Synthesis of 2,3-Dihydrobenzofuran Chalcogenides Under Visible Light: A Sustainable Approach. Molecules. Available at: [Link]

• Protti, S., et al. (2022). Photoinduced Cascade Reactions of 2-Allylphenol Derivatives toward the Production of 2,3-Dihydrobenzofurans. The Journal of Organic Chemistry. Available at: [Link]

• Barcellos, T., et al. (2020). Oxyselenocyclization of 2‐Allylphenols for the Synthesis of 2,3‐Dihydrobenzofuran Selenides. ChemistrySelect. Available at: [Link]

• Sheppard, T. D. (2011). Strategies for the synthesis of 2,3-dihydrobenzofurans. Journal of Chemical Research. Available at: [Link]

• Pouliot, M.-F., et al. (2011). Synthesis of Functionalized Dihydrobenzofurans By Direct Aryl C–O Bond Formation Under Mild Conditions. ACS Catalysis. Available at: [Link]

• Recent Advances in Synthetic Strategies to 2,3-Dihydrobenzofurans - ResearchGate. Available at: [Link]

• Curran, D. P., & Fairweather, N. (2003). Quantitating the effect of an ortho substituent on cyclization and intramolecular hydrogen-transfer reactions of aryl radicals. The Journal of Organic Chemistry. Available at: [Link]

• Diversity-Oriented Synthesis of Libraries Based on Benzofuran and 2,3-Dihydrobenzofuran Scaffolds | ACS Combinatorial Science. Available at: [Link]

• Synthetic approaches to natural products containing 2,3-dihydrobenzofuran skeleton. Available at: [Link]

• Intramolecular Cyclization Side Reactions | Request PDF - ResearchGate. Available at: [Link]

• (PDF) Switchable Oxidative Reactions of N -allyl-2-Aminophenols: Palladium-Catalyzed Alkoxyacyloxylation vs an Intramolecular Diels–Alder Reaction - ResearchGate. Available at: [Link]

• Visible Light-Promoted Preparation of 2,3-Dihydrobenzofurans and Coumaranones. Available at: [Link]

• Recent Progress in the Synthesis of 2,3-Dihydrobenzofurans. Available at: [Link]

• Gas chromatography-mass spectrometry signal enhancement of ortho-allylphenols by their cyclization - PubMed. Available at: [Link]

• Synthesis of Benzofuran Derivatives via a DMAP-Mediated Tandem Cyclization Reaction Involving ortho-Hydroxy α-Aminosulfones - NIH. Available at: [Link]

• Review on Synthetic Routes for Synthesis of Benzofuran-Based Compounds - JOCPR. Available at: [Link]

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Side reaction products in the synthesis of 2-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid

Welcome to the technical support center for the synthesis of 2-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice and answers to frequently asked questions. The information herein is curated to address specific challenges you may encounter during your experimental work, with a focus on understanding and mitigating side reactions to improve yield and purity.

Troubleshooting Guide: Common Side Reactions and Solutions

A prevalent synthetic route to 2-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid involves the initial alkylation of a p-hydroxybenzoic acid derivative with a crotyl halide (or similar C4 synthon), followed by a Claisen rearrangement and subsequent cyclization. This pathway, while effective, is prone to several side reactions that can complicate purification and reduce overall yield.

Issue 1: Formation of C-Alkylated Byproducts During Initial Ether Synthesis

Question: During the O-alkylation of p-hydroxybenzoic acid with crotyl bromide, I'm observing a significant amount of a byproduct that appears to be C-alkylated. How can I favor O-alkylation and minimize this side reaction?

Answer:

This is a classic example of the competition between O-alkylation and C-alkylation of a phenolate ion. The phenolate is an ambident nucleophile, meaning it can react at either the oxygen or the carbon atoms of the aromatic ring.[1]

Causality:

• Solvent Effects: The choice of solvent plays a critical role. Protic solvents (e.g., ethanol, water) can solvate the phenolate oxygen through hydrogen bonding, making it less available for nucleophilic attack. This shielding effect can inadvertently promote C-alkylation.[1] In contrast, polar aprotic solvents like DMF or acetone do not solvate the oxygen anion as strongly, leaving it more exposed and reactive, thus favoring O-alkylation.

• Counter-ion: The nature of the cation associated with the phenolate can influence the reaction's regioselectivity.

• Leaving Group: While "harder" electrophiles are sometimes cited as favoring O-alkylation, the practical choice of alkylating agent is often dictated by availability and reactivity.[2]

Troubleshooting Protocol:

• Solvent Selection: Switch to a polar aprotic solvent. Dimethylformamide (DMF) or acetone are excellent choices to enhance the rate of O-alkylation.

• Base Selection: Use a base like potassium carbonate (K2CO3). The potassium ion has a known oxophilic character, which can help to direct the alkylation to the oxygen atom.

• Temperature Control: Perform the reaction at a moderate temperature (e.g., 50-60 °C). Higher temperatures can sometimes favor the thermodynamically more stable C-alkylated product.[3]

• Monitoring: Track the reaction progress closely using Thin Layer Chromatography (TLC) to avoid prolonged reaction times that might lead to side product formation.

Parameter	Recommended Condition for O-Alkylation	Rationale
Solvent	DMF, Acetone (Polar Aprotic)	Minimizes solvation of the phenolate oxygen, increasing its nucleophilicity.[1]
Base	K2CO3	The potassium counter-ion can favor reaction at the oxygen atom.
Temperature	50-60 °C	Provides sufficient energy for the reaction without favoring byproduct formation.

Issue 2: Unwanted Rearrangement Products from the Claisen Reaction

Question: After the thermal Claisen rearrangement of the allyl aryl ether intermediate, I am isolating an "abnormal" Claisen product in addition to the expected ortho-rearranged intermediate. What causes this and how can I prevent it?

Answer:

The Claisen rearrangement is a[4][4]-sigmatropic rearrangement that is typically highly regioselective, proceeding through a concerted, cyclic transition state.[4][5] The "normal" product results from the migration of the allyl group to one of the ortho positions of the benzene ring.[4][6]

Causality:

• Steric Hindrance: If both ortho positions are blocked, the allyl group may be forced to migrate to the para position. This is a known variation of the aromatic Claisen rearrangement.[6]

• "Abnormal" Claisen Rearrangement: The formation of an "abnormal" product, where the β-carbon of the original allyl group attaches to the ring, can occur if the initially formed "normal" product undergoes a subsequent rearrangement.[7] This is less common under standard thermal conditions but can be influenced by the substrate and reaction conditions.

Troubleshooting Protocol:

• Temperature Control: The Claisen rearrangement is thermally driven.[7][8] Carefully control the reaction temperature. Overheating can provide the activation energy for subsequent, undesired rearrangements. A typical temperature range is 180-220 °C.

• Solvent Choice: While often performed neat, high-boiling point, polar solvents can sometimes accelerate the reaction and allow for lower temperatures, potentially minimizing side reactions.[7][8]

• Lewis Acid Catalysis: In some cases, a Lewis acid can be used to catalyze the Claisen rearrangement at a lower temperature, which may improve selectivity. However, this must be carefully optimized as it can also promote other side reactions.

Visualizing the Claisen Rearrangement:

Caption: A typical workflow for the cyclization step.

Frequently Asked Questions (FAQs)

Q1: What is the expected final form of the product, and what are typical storage conditions? A1: 2-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid is typically a solid at room temperature. For long-term stability, it should be stored in a cool, dry, and dark place, preferably under an inert atmosphere to prevent potential oxidation.

Q2: Are there alternative synthetic routes that avoid the Claisen rearrangement? A2: Yes, other routes exist for the synthesis of dihydrobenzofurans. [9]For example, palladium-catalyzed intramolecular cyclization of o-bromo- or o-iodophenols with alkenes can be an effective strategy. However, these methods may require more expensive starting materials and catalysts.

Q3: My final product is difficult to crystallize. What purification techniques do you recommend? A3: If direct crystallization is proving difficult, column chromatography on silica gel is a reliable method for purification. [10]A gradient elution system, for example, starting with a non-polar solvent like hexane and gradually increasing the polarity with ethyl acetate, can effectively separate the desired product from less polar byproducts and more polar impurities.

Q4: Can the carboxylic acid group interfere with any of the reaction steps? A4: Yes, the carboxylic acid is acidic and can be deprotonated by the bases used in the initial alkylation step. It is common practice to use a protected form of the p-hydroxybenzoic acid, such as the methyl or ethyl ester, throughout the synthesis. [11][12]The ester can then be hydrolyzed to the carboxylic acid in the final step. This strategy prevents the free carboxylic acid from interfering with the base-mediated steps and can improve solubility in organic solvents.

References

• Organic Chemistry Portal. Claisen Rearrangement. Available from: [Link]

• Chemistry Notes. Claisen Rearrangement: Mechanism and examples. Available from: [Link]

• Chemistry LibreTexts. 18.4: Reactions of Ethers - Claisen Rearrangement. Available from: [Link]

• Wikipedia. Claisen rearrangement. Available from: [Link]

• Collegedunia. Claisen Rearrangement: Allyl Vinyl Ethers & Mechanism. Available from: [Link]

• PharmaXChange.info. Phenolates- O-alkylation and C-alkylation. Available from: [Link]

• PubMed. Regio- and Stereospecific C- and O-Allylation of Phenols via π-Allyl Pd Complexes Derived from Allylic Ester Carbonates. Available from: [Link]

• ResearchGate. O-Alkylation of Phenol Derivatives via a Nucleophilic Substitution. Available from: [Link]

• ResearchGate. The selective C‐allylation of phenols with allylic alcohol in aqueous media. Available from: [Link]

• Google Patents. US 2008/0280875 A1.
• Google Patents. CN102942542A - Preparation method of 2, 3-dihydrobenzofuran compound.

• Organic Chemistry Portal. 2,3-Dihydrobenzofuran synthesis. Available from: [Link]

• Reddit. What determines whether you trap an enolate or get alkylation (C- versus O-alkylation)?. Available from: [Link]

• MDPI. 2,5-Furandicarboxylic Acid: An Intriguing Precursor for Monomer and Polymer Synthesis. Available from: [Link]

• Rlavie. Methyl 2,3-Dihydrobenzofuran-5-Carboxylate|CAS 588702-80-1. Available from: [Link]

• PubChem. Methyl 2,3-dihydrobenzofuran-5-carboxylate. Available from: [Link]

• Technical Disclosure Commons. Novel process for the preparation of 6-hydroxy-2-methylbenzofuran-3-carboxylic acid. Available from: [Link]

• PMC. Synthesis of New Derivatives of Benzofuran as Potential Anticancer Agents. Available from: [Link]

• Slideshare. Organic Reactios.pdfnsndmmfmmfckkvkckcii. Available from: [Link]

• MDPI. Synthesis and Preliminary Evaluation of the Antimicrobial Activity of Selected 3-Benzofurancarboxylic Acid Derivatives. Available from: [Link]

• NIH. First synthesis of 2-(benzofuran-2-yl)-6,7-methylene dioxyquinoline-3-carboxylic acid derivatives. Available from: [Link]

• Acta Poloniae Pharmaceutica. synthesis and characterization of selected methyl 5-methoxy-2-methyl-1-benzofuran-3-carboxylate derivatives. Available from: [Link]

• ResearchGate. Synthesis of New Benzofuran-2-Carboxylic Acid Derivatives. Available from: [Link]

• BYJU'S. NCERT Solutions for Class 12 Chemistry Chapter 11 – Free PDF Download. Available from: [Link]

• Google Patents. US4885425A - Alkylation.

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• 3. Regio- and Stereospecific C- and O-Allylation of Phenols via π-Allyl Pd Complexes Derived from Allylic Ester Carbonates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Claisen rearrangement - Wikipedia [en.wikipedia.org]
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Stability studies of 2-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid under different conditions

Prepared by the Senior Application Scientist Team

Welcome to the technical support guide for 2-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid (CAS No. 103204-80-4). This document is designed for researchers, chemists, and drug development professionals to provide expert guidance on the stability of this compound. We will address common issues encountered during storage, formulation, and analysis, providing troubleshooting steps and the scientific rationale behind our recommendations.

Compound Overview and Key Properties

2-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid is a heterocyclic compound featuring a dihydrobenzofuran core.[1][2][3] Its structure contains several key functional groups that dictate its stability profile: the dihydrofuran ring, which is susceptible to oxidation, and the carboxylic acid group on the aromatic ring, which influences solubility and can participate in reactions like esterification or decarboxylation.[4][5] Understanding these structural liabilities is crucial for designing robust experiments and ensuring the integrity of your results.

Property	Value	Source
Molecular Formula	C₁₀H₁₀O₃	[6]
Molecular Weight	178.18 g/mol	[6]
Appearance	Solid
Storage Temp.	2-8°C Recommended	[7]

Frequently Asked Questions & Troubleshooting Guides

This section addresses specific stability-related problems in a question-and-answer format.

General Handling and Storage

Question: My solid-state reference standard shows signs of discoloration after several months at room temperature. What is the likely cause and how can I prevent it?

Answer:

• Plausible Cause: The discoloration suggests potential slow degradation, likely initiated by oxidation or light. The dihydrofuran moiety, while more stable than a simple ether, can be susceptible to long-term atmospheric oxidation.[8] Some benzofuran derivatives are also known to be light-sensitive.

• Troubleshooting Steps:

  • Re-analyze the Standard: Use a qualified analytical method (see Section 3.2) to check the purity of the discolored material against a fresh or properly stored lot.

  • Implement Strict Storage Conditions: Store the solid compound in an amber, tightly sealed vial at the recommended 2-8°C.

  • Inert Atmosphere: For long-term storage (>1 year), consider backfilling the vial with an inert gas like argon or nitrogen before sealing to displace oxygen.

• Scientific Rationale: Lowering the temperature reduces the rate of chemical reactions, while using amber vials protects the compound from UV/Vis light, which can provide the activation energy for photolytic degradation. An inert atmosphere directly removes atmospheric oxygen, a key reactant in oxidative degradation pathways.

Hydrolytic Stability (Aqueous Solutions)

Question: I'm observing a gradual decrease in the parent peak area and the appearance of a new, more polar peak in my HPLC analysis of an aqueous solution buffered at pH 8. What is happening?

Answer:

• Plausible Cause: While the ether linkage in the dihydrofuran ring is generally stable to hydrolysis, the primary issue in aqueous solution is often pH-dependent solubility and potential interactions. However, at elevated temperatures or in the presence of certain catalysts, ring-opening of the furan moiety cannot be entirely ruled out.[9][10] More commonly, issues arise from interactions with buffer components or instability at non-optimal pH values.

• Troubleshooting Steps:

  • pH Stability Profile: Conduct a preliminary study by preparing solutions in a range of buffers (e.g., pH 3, 5, 7, 9) and analyzing them at T=0 and after 24-48 hours at the intended experimental temperature. This will identify the optimal pH range for stability.

  • Buffer Selection: Ensure your buffer components are not reactive. Avoid buffers with primary or secondary amine groups if there is any possibility of amide formation with the carboxylic acid under activating conditions. Phosphate or citrate buffers are generally robust choices.

  • Control for Solubility: The carboxylic acid group's ionization state is pH-dependent. At pH 8, it will be deprotonated (carboxylate), enhancing solubility. Ensure the compound is fully dissolved. If not, precipitation followed by re-dissolution of a less stable form could be misinterpreted as degradation.

• Scientific Rationale: The stability of a drug substance in solution is critically dependent on pH. Extremes in pH can catalyze hydrolytic or other degradation reactions. A systematic pH-stability profile is a cornerstone of pre-formulation studies to define a safe operating range.

Oxidative Degradation

Question: My sample degrades rapidly when I use hydrogen peroxide in my experiment, showing multiple new peaks in the chromatogram. What is the degradation mechanism?

Answer:

• Plausible Cause: This is a classic sign of oxidative degradation. The dihydrofuran ring is the most likely site of attack by oxidizing agents like hydrogen peroxide (H₂O₂). The reaction likely proceeds via epoxidation of the furan ring's double bond, followed by subsequent ring-opening to form more complex, often more polar, degradation products.[8][9]

• Recommended Actions:

  • Protect from Oxidants: If possible, de-gas all solvents and solutions to remove dissolved oxygen.

  • Introduce Antioxidants: If compatible with your experimental goals, consider adding a small amount of an antioxidant (e.g., butylated hydroxytoluene (BHT) or ascorbic acid) to your formulation.

  • Use Peroxide-Free Solvents: Ethers and other solvents can form peroxides over time. Always use fresh, high-purity solvents or test for peroxides before use, especially when concentrating solutions.

• Scientific Rationale: The oxidation of benzofurans often involves the formation of reactive epoxide intermediates which can undergo further reactions, leading to a variety of degradation products.[8] This explains the appearance of multiple new peaks. The diagram below illustrates a plausible pathway for this oxidative degradation.

Caption: Plausible oxidative degradation pathway via an epoxide intermediate.

Analytical Troubleshooting

Question: I am seeing peak tailing and inconsistent retention times when analyzing my samples with HPLC. Is this a stability issue?

Answer:

• Plausible Cause: This is more likely an analytical method issue than a stability problem, though the two can be related. The carboxylic acid moiety is the primary culprit here. At mid-range pH, the carboxylic acid can exist in both its protonated (-COOH) and deprotonated (-COO⁻) forms, leading to poor peak shape. Additionally, free silanol groups on the silica-based column packing can interact with the polar carboxylic acid, causing tailing.

• Troubleshooting Steps:

  • Mobile Phase pH Control: Add a modifier to your mobile phase to control the ionization state of the analyte. For reversed-phase HPLC, acidifying the mobile phase with 0.1% formic acid or 0.1% trifluoroacetic acid (TFA) will fully protonate the carboxylic acid, leading to a single sharp peak and consistent retention.

  • Column Choice: Use a high-quality, end-capped C18 column to minimize silanol interactions. If problems persist, consider a column with a different stationary phase (e.g., phenyl-hexyl).

  • Check for Degradation On-Column: If the mobile phase is harsh (e.g., very high or low pH combined with high temperature), the compound could be degrading during the analysis. Inject a sample and collect the eluent corresponding to the main peak, then re-inject it to see if new peaks have formed.

• Scientific Rationale: Controlling the ionization of acidic and basic analytes is fundamental to achieving good chromatography.[11] Suppressing the ionization of the carboxylic acid makes the molecule less polar and prevents it from interacting with the stationary phase in multiple ways, resulting in sharp, symmetrical peaks.

Experimental Protocols

Protocol: Forced Degradation Study

This protocol establishes the intrinsic stability of the molecule by subjecting it to accelerated stress conditions.

Objective: To identify potential degradation pathways and develop stability-indicating analytical methods.

Methodology:

• Stock Solution Preparation: Prepare a 1 mg/mL stock solution of the compound in a suitable solvent (e.g., acetonitrile or methanol).

• Stress Conditions: For each condition, mix 1 mL of the stock solution with 1 mL of the stressor solution. Incubate as specified.

  • Acid Hydrolysis: 0.1 M HCl. Incubate at 60°C for 24 hours.

  • Base Hydrolysis: 0.1 M NaOH. Incubate at 60°C for 4 hours.

  • Oxidation: 3% H₂O₂. Store at room temperature, protected from light, for 24 hours.

  • Thermal: Dilute with 50:50 acetonitrile:water. Heat at 80°C for 48 hours.

  • Photolytic: Expose the solution (in a quartz cuvette) to a calibrated light source (ICH Q1B guideline compliant, e.g., >1.2 million lux hours and >200 watt hours/m²).

• Sample Neutralization: Before analysis, neutralize the acid and base samples to approximately pH 7.

• Analysis: Dilute all samples to a final concentration of ~50 µg/mL and analyze using the HPLC method in Section 3.2.

• Control: A control sample (1 mL stock + 1 mL 50:50 acetonitrile:water) should be stored at 4°C and analyzed alongside the stressed samples.

Caption: Step-by-step workflow for conducting a forced degradation study.

Protocol: Stability-Indicating HPLC-UV Method

Objective: To accurately quantify 2-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid and separate it from all potential degradation products.

Parameter	Recommended Setting
Column	C18, 2.1 x 100 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	10% B to 95% B over 10 minutes
Flow Rate	0.4 mL/min
Column Temp.	40°C
Injection Vol.	2 µL
Detection (UV)	254 nm (or optimal wavelength determined by UV scan)
Run Time	15 minutes

Summary of Expected Stability Profile

Based on the chemical structure and literature on related compounds, the following stability profile is anticipated. This table should be populated with your experimental data.

Stress Condition	Expected Degradation	Primary Site of Degradation	Plausible Products
Acidic (0.1M HCl, 60°C)	Low to Moderate	Minimal	Potential minor ring-opening products
Basic (0.1M NaOH, 60°C)	Moderate	Dihydrofuran Ring	Ring-opened phenolic acids
Oxidative (3% H₂O₂)	High	Dihydrofuran Ring	Epoxides, diols, aldehydes[8]
Thermal (80°C)	Low to Moderate	Carboxylic Acid	Decarboxylation product (minor)
Photolytic (ICH Q1B)	Moderate to High	Dihydrofuran Ring / Aromatic System	Complex mixture of photo-oxidation products

We trust this guide will be a valuable resource for your research and development activities. For further questions, please do not hesitate to contact our technical support team.

References

• Biomimetic Oxidation of Benzofurans with Hydrogen Peroxide C
• Studies on the Thermal Decomposition Course of Nitrogen-Rich Heterocyclic Esters as Potential Drug Candidates and Evaluation of Their Thermal Stability and Properties. MDPI.
• Investigation of Thermal Properties of Carboxylates with Various Structures. Unknown Source.
• A mechanistic analysis of the increase in the thermal stability of proteins in aqueous carboxylic acid salt solutions. PubMed.
• Benzofuran–stilbene hybrid compounds: an antioxidant assessment – a DFT study. RSC Publishing.
• Furan oxidation by Mn(iii)/Co(ii) catalysts – application to benzofuran synthesis. Scholarworks@UNIST.
• Oxidative Cleavage of Furans. Organic Reactions.
• Furan oxidation by Mn(iii)/Co(ii) catalysts – application to benzofuran synthesis. RSC Publishing.
• Cometabolic Degradation of Dibenzofuran by Biphenyl-Cultivated Ralstonia sp. Strain SBUG 290. PMC - NIH.
• New metabolites in dibenzofuran cometabolic degradation by a biphenyl-cultivated Pseudomonas putida strain B6-2. PubMed.
• Structure Property Relationships of Carboxylic Acid Isosteres.
• 2-methyl-benzofuran-5-carboxylic acid AldrichCPR. Sigma-Aldrich.
• Influence of the Terminal Group on the Thermal Decomposition Reactions of Carboxylic Acids on Copper. Physical Chemistry Chemical Physics.
• Study of Benzofuran Derivatives and their Biological Significance Study of comprehensive properties of benzofuran and its deriv
• 2-Methyl-2,3-dihydro-benzofuran-5-carboxylic acid.
• A Comprehensive Review on Benzofuran Synthesis Featuring Innovative and Catalytic Str
• 103204-80-4|2-Methyl-2,3-dihydrobenzofuran-5-carboxylic acid. BLDpharm.
• Synthesis and Biological Studies of Benzo[b]furan Derivatives: A Review
• Liquid-Chromatographic Methods for Carboxylic Acids in Biological Samples. MDPI.
• 2,3-Dihydrobenzofuran-5-Carboxylic Acid|CAS 76429-73-7. Unknown Source.
• 2-methyl-2,3-dihydro-benzofuran-5-carboxylic acid. 广州伟伯科技有限公司.

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Technical Support Center: Refinement of Analytical Methods for 2,3-Dihydrobenzofuran Metabolites

Welcome to the technical support center for the analysis of 2,3-dihydrobenzofuran metabolites. This guide is designed for researchers, scientists, and drug development professionals actively engaged in the quantitative analysis of these compounds in complex biological matrices. Our goal is to provide practical, field-proven insights to help you overcome common analytical hurdles and ensure the development of robust, reliable, and validated methods. The content is structured in a question-and-answer format to directly address the specific issues you may encounter during your experiments.

Part 1: Frequently Asked Questions (FAQs)

This section addresses foundational questions regarding the analysis of 2,3-dihydrobenzofuran metabolites.

Q1: What makes 2,3-dihydrobenzofuran and its metabolites particularly challenging to analyze in biological matrices?

A: The analytical challenges stem from a combination of factors related to both the chemical nature of the analytes and the complexity of the biological samples.[1][2]

• Metabolic Diversity: The parent drug can undergo various metabolic transformations, including hydroxylation, N-demethylation, and glucuronidation.[3] This results in a suite of metabolites with varying polarities and physicochemical properties, making a single universal extraction and chromatographic method difficult to develop.

• Polarity: Many metabolites, especially glucuronide conjugates, are highly polar. This can lead to poor retention on traditional reversed-phase liquid chromatography (RPLC) columns, causing them to elute in the void volume where significant matrix effects occur.[4] For gas chromatography (GC), their low volatility and high polarity make derivatization a mandatory, and often complex, step.[5][6]

• Structural Isomers: Metabolism can produce positional isomers (e.g., hydroxylation at different positions on the aromatic rings).[3] These isomers often have identical mass-to-charge ratios (m/z) and similar fragmentation patterns, requiring high-efficiency chromatographic separation for accurate quantification.

• Matrix Complexity: Biological matrices like plasma, serum, and urine are incredibly complex, containing high concentrations of endogenous compounds such as phospholipids, salts, and proteins.[7][8] These components can cause significant analytical interference, most notably the matrix effect in LC-MS/MS, which can suppress or enhance the analyte signal, compromising data accuracy and reproducibility.[9][10][11]

Q2: What are the primary analytical platforms used for these metabolites, and how do I choose between them?

A: The two dominant platforms are Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS).

• LC-MS/MS: This is the most common and powerful technique for analyzing drug metabolites in biological fluids.[2][12] Its high sensitivity and selectivity make it ideal for quantifying low-concentration analytes directly from complex mixtures, often with minimal sample preparation. It is particularly well-suited for polar and thermally labile metabolites (like glucuronides) that are not amenable to GC.

• GC-MS: GC-MS offers excellent chromatographic resolution and is a robust technique.[13][14] However, for polar metabolites of 2,3-dihydrobenzofuran, it requires a chemical derivatization step to increase their volatility and thermal stability.[15][16] This adds complexity and a potential source of variability to the workflow but can be very effective for specific analytes, especially for resolving certain isomers.

Decision Logic:

• Choose LC-MS/MS if: You are analyzing a broad range of metabolites with varying polarities, including conjugates, or if you need high throughput with minimal sample handling.

• Consider GC-MS if: You are targeting less polar, thermally stable metabolites or specific isomers that are difficult to separate by LC, and you have a well-optimized derivatization protocol.

Part 2: Troubleshooting Guide for LC-MS/MS Analysis

This guide addresses specific problems encountered during the LC-MS/MS method development and validation process.

A decision tree for troubleshooting common LC-MS/MS issues.

Q3: My analyte signal is inconsistent and suppressed between samples. How do I diagnose and solve this?

A: This is a classic symptom of the matrix effect , where co-eluting endogenous components from the biological sample interfere with the ionization of your target analyte in the mass spectrometer's source.[7][8][9][10] Phospholipids are common culprits in plasma samples.

Step 1: Quantify the Matrix Effect The most reliable way to assess the matrix effect is the post-extraction spiking method.[7] This involves comparing the analyte's response in a blank, extracted matrix to its response in a neat solvent. The result is expressed as the Matrix Factor (MF).

Parameter	Description	Calculation	Interpretation
A	Peak response of analyte spiked into a post-extracted blank matrix sample.	-	-
B	Peak response of analyte in a neat solution (e.g., mobile phase).	-	-
Matrix Factor (MF)	The ratio of response in matrix vs. neat solution.	MF = A / B	MF < 1 indicates ion suppression. MF > 1 indicates ion enhancement. MF ≈ 1 indicates no significant matrix effect.
IS-Normalized MF	Corrects for variability using an Internal Standard (IS).	(MF of Analyte) / (MF of IS)	A value close to 1 suggests the IS effectively tracks and corrects for the matrix effect.

Table 1: Quantitative Assessment of Matrix Effect using the Post-Extraction Spike Method.

Step 2: Mitigate the Matrix Effect

• Improve Sample Preparation: The most effective strategy is to remove the interfering components before they reach the MS source.[10][17]

  • Switch from Protein Precipitation (PPT) to Solid-Phase Extraction (SPE): PPT is fast but leaves many interferences (like phospholipids) in the sample. SPE provides a much cleaner extract.[18][19] Polymeric reversed-phase sorbents are often a good choice for retaining and eluting a range of drug metabolites.[18][19]

  • Use Supported Liquid Extraction (SLE): SLE is an alternative to traditional liquid-liquid extraction (LLE) that is easily automated in a 96-well plate format and can effectively remove phospholipids.[20]

• Optimize Chromatography: If cleanup is insufficient, adjust your chromatographic method to separate the analyte from the region where matrix components elute.[10]

  • Gradient Modification: Employ a steeper gradient or a different organic solvent to shift the retention time of your analyte away from the "matrix band."

  • Column Chemistry: Consider a different column chemistry (e.g., Phenyl-Hexyl, Biphenyl, or HILIC for very polar metabolites) to alter selectivity.

• Use a Stable Isotope-Labeled Internal Standard (SIL-IS): A SIL-IS is the gold standard for correcting matrix effects.[11] Because it is chemically identical to the analyte, it co-elutes and experiences the same ionization suppression or enhancement, providing reliable correction and improving accuracy and precision.

Q4: I'm not reaching the required Lower Limit of Quantitation (LLOQ). How can I increase my method's sensitivity?

A: Achieving ultra-low quantification levels is a common challenge.[1] Assuming your sample preparation is optimized, the next step is to fine-tune the mass spectrometer's ionization source. The goal is to maximize the generation of gas-phase ions from your analyte.

Action Plan: Optimize Electrospray Ionization (ESI) Source Parameters The auto-tune function provides a good starting point, but manual optimization is often necessary for maximum sensitivity.[21][22] Use a Design of Experiments (DoE) approach for a systematic evaluation, or optimize one variable at a time (OVAT) while infusing a standard solution of your analyte.[21][22]

Parameter	Typical Starting Range	Principle of Action & Optimization Goal
Capillary/Sprayer Voltage	2.5–4.5 kV (+), 2.0–4.0 kV (-)	Action: Applies a high potential to the liquid to create charged droplets. Goal: Find the voltage that provides a stable and maximal signal without causing corona discharge (which increases noise and instability).[23]
Nebulizer Gas Pressure	20–50 psi	Action: Shears the liquid into a fine spray of droplets. Goal: A higher pressure creates smaller droplets, aiding desolvation, but too high can cool the ESI tip. Optimize for the best signal-to-noise ratio.[23]
Drying Gas Flow Rate	8–12 L/min	Action: Hot nitrogen gas that aids in solvent evaporation from the charged droplets. Goal: Increase flow to enhance desolvation of the mobile phase, but excessive flow can "blow away" ions from the inlet.
Drying Gas Temperature	250–400 °C	Action: Heats the drying gas to facilitate solvent evaporation. Goal: Increase temperature to improve desolvation, but excessively high temperatures can cause thermal degradation of the analyte.
Sprayer Position	Axial & Radial Adjustment	Action: Changes the distance and alignment of the ESI needle relative to the MS inlet cone. Goal: Optimize to ensure the most ion-rich part of the spray plume is sampled. Smaller, polar molecules may favor a farther position, while larger, hydrophobic ones may benefit from being closer.[23]

Table 2: ESI Source Parameter Optimization - Starting Points and Rationale.

Part 3: Troubleshooting Guide for GC-MS Analysis

This guide focuses on challenges unique to the GC-MS analysis of 2,3-dihydrobenzofuran metabolites, primarily related to their inherent chemical properties.

Q5: My polar metabolites are giving broad, tailing peaks or are not eluting at all from the GC column. What is the cause and solution?

A: This is a direct consequence of the metabolites' polarity and low volatility. Polar functional groups (like hydroxyl -OH or amine -NH) interact strongly with active sites on the GC column and inlet liner, leading to poor chromatography and even irreversible adsorption.[16] The solution is chemical derivatization .

The Principle of Derivatization Derivatization is a chemical reaction that modifies the analyte to make it more suitable for GC analysis.[16] The primary goals are:

• Increase Volatility: By masking polar functional groups with nonpolar moieties (e.g., a trimethylsilyl group).[6]

• Improve Thermal Stability: To prevent the analyte from degrading at the high temperatures of the GC inlet and column.[6]

• Enhance Peak Shape: By reducing interactions with the stationary phase, leading to sharper, more symmetrical peaks.[6]

Recommended Derivatization Strategy: Two-Step Oximation and Silylation For metabolites containing both hydroxyl/amine and ketone functional groups, a two-step process is often most effective.[24]

• Oximation: Converts the ketone group (C=O) into a more stable oxime (C=N-OH). This prevents the formation of multiple isomers (enol forms) during the subsequent silylation step.

• Silylation: Replaces the active hydrogens on hydroxyl, amine, and the newly formed oxime groups with a trimethylsilyl (TMS) group, typically using a reagent like N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA).[6]

Experimental Protocol: Two-Step Derivatization This protocol is a general guideline and should be optimized for your specific metabolites.

• Sample Preparation: Evaporate the dried sample extract to complete dryness under a gentle stream of nitrogen. The absence of water is critical as derivatization reagents will react with it.[16]

• Oximation Step:

  • Add 50 µL of an oximation reagent (e.g., 20 mg/mL hydroxylamine hydrochloride in pyridine) to the dried extract.

  • Cap the vial tightly and vortex for 1 minute.

  • Incubate the mixture at 60-70°C for 30-60 minutes.[24]

  • Cool the vial to room temperature.

• Silylation Step:

  • Add 50 µL of MSTFA (often with 1% TMCS as a catalyst) to the vial.[24]

  • Recap the vial, vortex briefly, and incubate at 60-70°C for another 30 minutes.[6][24]

• Analysis:

  • After cooling, the sample is ready for direct injection into the GC-MS.

Part 4: Sample Preparation Protocols & Strategies

Effective sample preparation is the cornerstone of any successful bioanalytical method. It aims to isolate the analyte of interest from the complex biological matrix, remove interferences, and concentrate the sample.[25]

A typical Solid-Phase Extraction (SPE) workflow for plasma samples.

Q6: What is the recommended sample preparation strategy for achieving the cleanest extracts from plasma?

A: For demanding applications requiring high sensitivity and minimal matrix effects, Solid-Phase Extraction (SPE) is the preferred technique.[19][26]

Technique	Principle	Advantages	Disadvantages
Protein Precipitation (PPT)	An organic solvent (e.g., acetonitrile) is added to precipitate proteins, which are then removed by centrifugation.	Fast, simple, inexpensive, high recovery.	"Dirty" extracts; significant matrix effects from residual phospholipids and salts.[17]
Liquid-Liquid Extraction (LLE)	Analyte is partitioned between the aqueous sample and an immiscible organic solvent based on its solubility.	Can provide clean extracts; good for nonpolar analytes.	Labor-intensive, requires large solvent volumes, can be difficult to automate.[20]
Solid-Phase Extraction (SPE)	Analyte is retained on a solid sorbent while interferences are washed away. The analyte is then selectively eluted with a small volume of solvent.	Provides the cleanest extracts, minimizes matrix effects, high concentration factor, easily automated.[19]	Higher cost per sample, requires method development.

Table 3: Comparison of Common Sample Preparation Techniques for Plasma.

Experimental Protocol: Generic SPE for Basic/Neutral Metabolites in Plasma This protocol uses a polymeric reversed-phase sorbent (e.g., Oasis HLB, Bond Elut Plexa) and should be optimized for your specific analyte.[18][19]

• Sample Pre-treatment:

  • To 100 µL of human plasma, add the internal standard (IS).

  • Add 300 µL of 2% ammonium hydroxide in water to dilute the sample and ensure basic compounds are in their neutral state for retention.[19] Vortex to mix.

• SPE Cartridge Conditioning:

  • Place a 10-30 mg polymeric SPE cartridge on a vacuum manifold.

  • Condition the sorbent by passing 500 µL of methanol through the cartridge.

  • Equilibrate the sorbent by passing 500 µL of water through the cartridge. Do not let the sorbent go dry.

• Sample Loading:

  • Load the pre-treated plasma sample onto the cartridge. Apply gentle vacuum to draw the sample through at a slow, steady rate (approx. 1 mL/min).

• Washing:

  • Wash the cartridge with 500 µL of 5% methanol in water. This removes highly polar interferences (e.g., salts) while retaining the analyte.[19]

  • Dry the cartridge under high vacuum for 1-2 minutes to remove residual water.

• Elution:

  • Place clean collection tubes or a 96-well plate inside the manifold.

  • Elute the analytes with 500 µL of methanol or an appropriate organic solvent.

• Final Steps:

  • Evaporate the eluate to dryness under a stream of nitrogen at approx. 40°C.

  • Reconstitute the residue in 100 µL of the initial mobile phase for LC-MS/MS analysis.

References

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Reference Data & Comparative Studies

A Comparative Guide to the Structure-Activity Relationship (SAR) of 2,3-Dihydrobenzofuran-5-Carboxylic Acid Analogs

The 2,3-dihydrobenzofuran scaffold is a prominent heterocyclic motif recognized as a "privileged structure" in medicinal chemistry.[1][2][3][4][5] Its rigid, planar framework serves as an excellent foundation for developing ligands that can interact with a wide array of biological targets. The incorporation of a carboxylic acid group, particularly at the 5-position, often introduces a critical interaction point, enabling strong ionic or hydrogen-bonding interactions within the active sites of enzymes or receptors.[6][7] This guide provides a detailed comparative analysis of the structure-activity relationships of 2,3-dihydrobenzofuran-5-carboxylic acid analogs, synthesizing data from various studies to illuminate how subtle molecular modifications translate into significant changes in biological potency and selectivity. We will explore the synthetic rationale, compare performance against key biological targets, and provide validated experimental protocols to ground the discussion in practical application.

The 2,3-Dihydrobenzofuran Core: A Blueprint for Modification

The therapeutic versatility of this scaffold stems from the numerous positions available for chemical modification. Each site offers a unique vector to modulate the molecule's physicochemical properties—such as lipophilicity, electronic distribution, and steric profile—thereby fine-tuning its interaction with a specific biological target. The primary points of modification are the dihydrofuran ring (positions 2 and 3), the fused benzene ring (positions 4, 6, and 7), and the carboxylic acid functional group itself (position 5), which can be replaced with isosteres or derivatized into amides.

Caption: Key modification points on the 2,3-dihydrobenzofuran-5-carboxylic acid scaffold.

Synthetic Strategies: Building the Analog Library

Accessing a diverse library of analogs for SAR studies requires robust and flexible synthetic methodologies. The construction of the 2,3-dihydrobenzofuran core is typically achieved through intramolecular cyclization reactions. Modern approaches, including transition metal-catalyzed C-H activation and annulation strategies, have expanded the synthetic toolkit, allowing for efficient and stereocontrolled synthesis.[8][9][10][11]

Below is a representative protocol for the synthesis of a trans-2-Aryl-2,3-dihydrobenzofuran-3-carboxylic acid, a common intermediate that can be further modified. The causality of this two-step procedure lies in the selective reduction of the benzofuran ring followed by saponification to yield the desired carboxylic acid.

Exemplary Experimental Protocol: Synthesis of a Dihydrobenzofuran Carboxylic Acid Analog

Part A: Reductive Cyclization to form Dihydrobenzofuran Ester [12]

• Reaction Setup: Dissolve 1.0 equivalent of the starting 2-arylbenzofuran-3-carboxylate in a 1:1 mixture of Tetrahydrofuran (THF) and Methanol (MeOH).

• Cooling: Cool the solution to -15 °C in an ice-salt bath under a nitrogen atmosphere to control the reaction exotherm.

• Reagent Addition: Add 30.0 equivalents of magnesium turnings portion-wise to the stirred solution. The magnesium acts as the reducing agent.

• Reaction Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Quenching: Carefully quench the reaction by adding a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Extraction: Extract the aqueous layer three times with ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure to yield the crude trans-2-aryl-2,3-dihydrobenzofuran-3-carboxylate.

Part B: Ester Hydrolysis to Carboxylic Acid [12]

• Reaction Setup: Dissolve the crude ester from Part A in a 1:1:1 mixture of THF, MeOH, and water.

• Base Addition: Add 4.0 equivalents of a 2 M aqueous sodium hydroxide (NaOH) solution.

• Heating: Stir the resulting solution at 70 °C overnight. The elevated temperature facilitates the saponification of the ester.

• Acidification: After cooling to room temperature, acidify the reaction mixture to pH 1 using 1 M hydrochloric acid (HCl).

• Isolation: Extract the mixture three times with ethyl acetate. The combined organic layers are dried over Na₂SO₄, filtered, and concentrated to yield the final trans-2-aryl-2,3-dihydrobenzofuran-3-carboxylic acid product, which can be purified by column chromatography or recrystallization.

Comparative SAR Analysis Across Different Biological Targets

The true value of a chemical scaffold is demonstrated by its activity against multiple, distinct biological targets. By comparing the SAR of 2,3-dihydrobenzofuran analogs across different target classes, we can discern which structural modifications confer broad activity versus those that are essential for target-specific potency.

Inhibition of Poly(ADP-ribose)polymerase-1 (PARP-1)

PARP-1 is a key enzyme in DNA repair, and its inhibition is a validated strategy in oncology. Studies on 2,3-dihydrobenzofuran-7-carboxamide derivatives have provided clear SAR insights.[13][14]

Compound/Analog	Key Structural Features	PARP-1 IC₅₀ (µM)	SAR Insights
Lead Compound (3)	Unsubstituted Dihydrobenzofuran-7-carboxamide	9.45[13][14]	The core scaffold demonstrates moderate baseline activity.
Analog 20	5-Fluoro substitution	2.12[13][14]	Addition of an electron-withdrawing fluorine at C5 increases potency ~5-fold, likely by enhancing interactions with the nicotinamide-binding pocket.
Analog rac-13c	2-Methyl and 5-Fluoro substitution	2.45[13][14]	The 2-methyl group is well-tolerated, and the 5-fluoro group again enhances potency compared to the non-fluorinated parent.
Analog 58	2-(3',4'-dihydroxybenzylidene) substitution	0.531[13][14]	Large, polar substituents at C2 dramatically improve potency, suggesting the existence of a nearby solvent-exposed region that can be exploited for additional hydrogen bonding.
Analog 73	2-benzylidene with a 4'-heterocycle	0.079[13][14]	Extending from the C2 position with heterocyclic moieties leads to the most potent compounds, indicating a deep binding pocket.

Anticancer and NF-κB Inhibitory Activity

The NF-κB signaling pathway is a critical regulator of inflammation and cell survival, making it a prime target in cancer therapy.[15] Derivatives of 2,3-dihydrobenzofuran-2-carboxylic acid N-phenylamide have been explored for this purpose.[4][16]

Compound/Analog	Key Structural Features	Activity Metric	SAR Insights
Lead Scaffold (3m)	Benzofuran-2-carboxylic acid N-(4'-hydroxy)phenylamide	Potent anticancer and NF-κB inhibitory activity[16]	The hydroxyl group on the N-phenyl ring is crucial for dual activity.
General Trend 1	Hydrophobic groups on N-phenyl ring	Potentiated NF-κB inhibitory activity[16]	Increased lipophilicity likely enhances cell permeability and/or hydrophobic interactions with the target protein.
General Trend 2	Groups with a positive mesomeric (+M) effect on the N-phenyl ring	Potentiated anticancer activity[16]	Electron-donating groups may enhance the molecule's ability to participate in key electronic interactions.
Compound 35	A specific N-(substituted)phenylamide derivative	GI₅₀ = 2.20 µM (Breast Cancer); 2.37 µM (Colon Cancer)[4]	Demonstrates potent growth inhibitory activity across multiple cancer cell lines, validating the scaffold's utility.[4]

Serotonin 5-HT₃ Receptor Antagonism

The 5-HT₃ receptor is a ligand-gated ion channel involved in emesis and irritable bowel syndrome. N-(azabicyclo-3-yl)-2,3-dihydrobenzofuran-7-carboxamide derivatives have been shown to be potent antagonists.[17]

Compound/Analog	Key Structural Features	5-HT₃ Receptor Binding (Kᵢ, nM)	SAR Insights
Dihydro analog	Unsubstituted at C2	Less Potent	Baseline activity is moderate.
Monomethyl analog	(2S)-Methyl substitution	More Potent	Introduction of a methyl group at C2 enhances binding affinity.
Dimethyl analog (24)	2,2-Dimethyl substitution	0.055[17]	The gem-dimethyl group at C2 provides the highest affinity, suggesting a snug fit into a hydrophobic pocket where this specific steric bulk is optimal. The (S)-stereoisomer is more potent than the (R)-isomer, indicating a stereospecific interaction.[17]

Visualizing Workflows and Pathways

To maintain scientific integrity, every SAR campaign must follow a logical, self-validating workflow. The biological activity of these compounds is often rooted in their ability to modulate complex signaling cascades.

Caption: General workflow for a Structure-Activity Relationship (SAR) study.

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A Comparative Guide to the In Vivo Validation of 2-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid

This guide provides a comprehensive framework for the preclinical in vivo validation of 2-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid (herein referred to as BFC-5), a novel compound belonging to the benzofuran class. Benzofuran scaffolds are recognized as "privileged structures" in medicinal chemistry, forming the core of numerous biologically active compounds with demonstrated therapeutic potential, including anti-cancer activity.[1][2][3] This document is intended for researchers, scientists, and drug development professionals, offering a detailed, logic-driven approach to designing and executing robust in vivo studies that compare BFC-5's efficacy against established standards.

The narrative that follows is not a rigid protocol but a strategic guide. It emphasizes the causality behind experimental choices, ensuring that the generated data is not only robust but also translatable, forming a self-validating system for assessing the therapeutic potential of novel chemical entities like BFC-5.

Part 1: Foundational Strategy - Selecting the Appropriate Animal Model

The initial and most critical decision in any in vivo anti-cancer study is the selection of the animal model. This choice fundamentally dictates the questions that can be answered and the clinical relevance of the findings. The two primary choices for initial studies are xenograft and syngeneic models.[4][5]

• Xenograft Models: Involve implanting human tumor cells or tissues into immunodeficient mice (e.g., NOD/SCID or NSG mice).[6][7] Their primary advantage is the use of human cancer cells, making them ideal for evaluating the direct cytotoxic or tumor-intrinsic effects of a compound.[4] However, the absence of a functional immune system is a significant limitation, precluding the assessment of any immunomodulatory activities.[5]

• Syngeneic Models: Utilize mouse tumor cells implanted into a genetically identical, immunocompetent mouse strain (e.g., MC38 colon carcinoma cells in C57BL/6 mice).[5][8] The presence of a complete and functional immune system makes these models indispensable for evaluating immunotherapies and compounds that may work by modulating the tumor-immune microenvironment.[8][9]

The Causality of Choice: For a novel compound like BFC-5, whose mechanism is unconfirmed, a pragmatic approach is warranted. If in vitro data suggests direct cytotoxicity (e.g., apoptosis induction), a xenograft model is an excellent starting point for confirming basic efficacy.[10][11] If there is any indication of immune cell modulation, a syngeneic model is superior.

Below is a logical workflow for selecting the appropriate model to begin the in vivo validation of BFC-5.

Caption: Workflow for selecting an initial in vivo cancer model.

Part 2: Designing a Robust Comparative Efficacy Study

To generate meaningful and comparative data, the core efficacy study must be designed with clear, quantifiable endpoints and appropriate controls. This guide will proceed assuming a subcutaneous xenograft model was chosen to assess the direct anti-cancer activity of BFC-5.

Experimental Groups

A well-controlled study should include the following groups (minimum n=8-10 animals per group to ensure statistical power):

• Group 1: Vehicle Control: Animals receive the formulation vehicle (e.g., PBS, or a solution like 5% DMSO + 40% PEG300 + 5% Tween 80 + 50% Saline) on the same schedule as the treatment groups. This group establishes the baseline tumor growth rate.

• Group 2: BFC-5 (Low Dose): A dose determined from the Maximum Tolerated Dose (MTD) study (e.g., 0.5x MTD).

• Group 3: BFC-5 (High Dose): A dose at or near the MTD (e.g., 0.9x MTD). Using multiple doses helps establish a dose-response relationship.[10][11]

• Group 4: Standard-of-Care (SoC) Comparator: Animals receive a clinically relevant chemotherapy agent for the chosen cancer type (e.g., Paclitaxel for a breast cancer model, Gemcitabine for pancreatic cancer).[12] This is essential for a comparative guide, as it benchmarks the novel compound's activity against a known therapeutic.

Key Endpoints and Monitoring

• Tumor Growth Inhibition (TGI): The primary efficacy endpoint. Tumor volume is measured regularly (e.g., 2-3 times per week) with calipers.[6][9] The volume is typically calculated using the formula: (Length x Width²)/2 .[6][9]

• Body Weight and Clinical Signs: A primary indicator of systemic toxicity. Animal body weight should be recorded at the same frequency as tumor measurements.[13][14] A body weight loss exceeding 15-20% is often a humane endpoint.[15]

• Survival: In some studies, overall survival can be a key endpoint, with animals being monitored until a pre-defined endpoint (e.g., tumor volume >1500 mm³) is reached.[16]

Part 3: Detailed Experimental Protocols

The following protocols provide step-by-step methodologies for the key experiments required to validate BFC-5 in vivo.

Protocol 1: Maximum Tolerated Dose (MTD) Determination

Rationale: Before initiating an efficacy study, it is critical to determine the MTD of BFC-5. The MTD is the highest dose that does not cause unacceptable toxicity (e.g., >20% body weight loss or significant morbidity) over a specified period.[15][16] This ensures the doses used in the efficacy study are both safe and therapeutically relevant.

Methodology:

• Animal Selection: Use healthy, non-tumor-bearing mice of the same strain and sex as the planned efficacy study (e.g., BALB/c nude mice).

• Group Allocation: Establish several groups (n=3-5 mice per group). One group will be the vehicle control. The other groups will receive escalating doses of BFC-5 (e.g., 10, 30, 60, 100 mg/kg).

• Administration: Administer BFC-5 via the intended clinical route (e.g., intraperitoneal (i.p.), oral gavage (p.o.), or intravenous (i.v.)) daily or on the planned treatment schedule for 7-14 days.[16]

• Monitoring: Record body weight daily. Observe animals for clinical signs of toxicity (e.g., lethargy, ruffled fur, loss of appetite).

• Endpoint: The MTD is defined as the highest dose at which no mortality occurs and the mean body weight loss does not exceed a predefined threshold (typically 15-20%).[15]

Protocol 2: Subcutaneous Xenograft Efficacy Study

Rationale: This is the core experiment to determine if BFC-5 can inhibit the growth of a human tumor in an in vivo setting compared to a vehicle control and a standard-of-care drug.

Methodology:

• Cell Culture: Culture the selected human cancer cell line (e.g., MDA-MB-231 breast cancer) under standard sterile conditions. Harvest cells during the logarithmic growth phase.

• Tumor Implantation: Resuspend the cells in sterile, serum-free media or PBS, often mixed 1:1 with Matrigel to support initial tumor establishment. Subcutaneously inject the cell suspension (e.g., 5 x 10⁶ cells in 100 µL) into the right flank of each mouse.[9]

• Tumor Growth Monitoring: Allow tumors to establish and grow. Begin caliper measurements once tumors are palpable.

• Randomization: When the average tumor volume reaches a pre-determined size (e.g., 100-150 mm³), randomize the mice into the treatment groups defined in Section 2.1 to ensure an even distribution of tumor sizes across groups.

• Treatment Administration: Begin dosing according to the assigned groups and schedule (e.g., i.p. injection every 3 days for 4 cycles).

• Data Collection: Measure tumor volume and body weight 2-3 times per week.[9][14]

• Study Termination: The study is terminated when tumors in the control group reach the pre-defined endpoint size (e.g., 1500 mm³), or when signs of excessive toxicity are observed.[9]

• Tissue Collection: At the endpoint, euthanize the mice. Excise the tumors, measure their final weight, and collect portions for downstream analysis (e.g., snap-freeze for western blot, fix in formalin for histopathology). Collect major organs (liver, spleen, kidneys) for toxicity assessment.[13]

Protocol 3: Experimental Metastasis Assay

Rationale: Many anti-cancer agents may inhibit primary tumor growth but not prevent metastasis, the primary cause of cancer-related mortality.[17][18] This assay assesses the ability of BFC-5 to inhibit the colonization and growth of cancer cells in a distant organ, typically the lungs.[19]

Methodology:

• Cell Line: Use a cancer cell line engineered to express a reporter like luciferase for non-invasive imaging (e.g., MDA-MB-231-luc).[20]

• Cell Injection: Inject the cells (e.g., 1 x 10⁶ cells in 100 µL PBS) directly into the circulation via the lateral tail vein.[18][19] This bypasses the initial steps of the metastatic cascade and directly models tumor cell extravasation and colonization.[21]

• Treatment: Begin treatment with BFC-5, SoC, and vehicle control one day after cell injection.

• Monitoring: Monitor metastatic burden weekly using an in vivo imaging system (IVIS) to detect the bioluminescence signal.[20] Also, monitor body weight for toxicity.

• Endpoint Analysis: After a set period (e.g., 4-6 weeks), euthanize the mice. Excise the lungs (or other target organs) and perform ex vivo imaging to confirm metastatic lesions.[19][20] The lungs can then be fixed for histological analysis to count metastatic nodules.

Part 4: Data Presentation and Comparative Analysis

Clear presentation of quantitative data is essential for objective comparison. Data should be summarized in tables and visualized in graphs.

Table 1: Comparative Efficacy of BFC-5 on Primary Tumor Growth

(Hypothetical Data)

Treatment Group	Dosing Regimen	Mean Initial Tumor Volume (mm³)	Mean Final Tumor Volume (mm³)	Tumor Growth Inhibition (TGI%)	Mean Body Weight Change (%)
Vehicle Control	Vehicle, i.p., q3d x 4	125.4 ± 15.2	1480.1 ± 180.5	-	+5.2%
BFC-5 (20 mg/kg)	i.p., q3d x 4	128.1 ± 18.9	888.6 ± 155.3	40.0%	-2.1%
BFC-5 (40 mg/kg)	i.p., q3d x 4	126.5 ± 16.7	459.3 ± 98.6	68.9%	-5.8%
SoC (Paclitaxel, 10 mg/kg)	i.p., q3d x 4	127.2 ± 17.1	399.8 ± 85.1	73.0%	-12.5%

TGI (%) is calculated as: [1 - (Mean Final Tumor Volume of Treatment Group / Mean Final Tumor Volume of Control Group)] x 100.

Table 2: Comparative Effect of BFC-5 on Experimental Lung Metastasis

(Hypothetical Data)

Treatment Group	Dosing Regimen	Mean Lung Bioluminescence (Photons/sec)	Mean Number of Surface Nodules
Vehicle Control	Vehicle, i.p., q3d x 4	8.5 x 10⁶ ± 1.2 x 10⁶	45 ± 8
BFC-5 (40 mg/kg)	i.p., q3d x 4	3.1 x 10⁶ ± 0.9 x 10⁶	15 ± 5
SoC (Paclitaxel, 10 mg/kg)	i.p., q3d x 4	4.5 x 10⁶ ± 1.1 x 10⁶	22 ± 6

Interpretation: The hypothetical data suggests that BFC-5 at 40 mg/kg exhibits significant tumor growth inhibition, comparable to the standard-of-care, but with a more favorable toxicity profile (less body weight loss). Furthermore, it appears more effective than the SoC at preventing metastatic colonization in the lungs.

Part 5: Grounding In Vivo Data with Mechanistic Insights

While in vivo efficacy is paramount, understanding the mechanism of action provides a stronger rationale for further development. Benzofuran derivatives have been reported to inhibit various oncogenic pathways.[2][22] For instance, some derivatives show excellent inhibitory activity against key signaling nodes like NF-κB.[3] If terminal tumor analysis (e.g., Western blot for phosphorylated proteins) supports such a mechanism, it provides a powerful link between the observed efficacy and a molecular pathway.

Below is a hypothetical signaling pathway that could be inhibited by BFC-5.

Caption: Hypothetical inhibition of the NF-κB signaling pathway by BFC-5.

Conclusion and Future Directions

This guide outlines a comprehensive, multi-faceted strategy for the initial in vivo validation of 2-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid. By employing a logical model selection process, robust comparative study design, and detailed protocols, researchers can generate high-quality, interpretable data.

Positive results from these foundational studies—demonstrating significant tumor growth inhibition with an acceptable toxicity profile, especially when benchmarked against a standard-of-care—would provide a strong rationale for advancing BFC-5. Subsequent steps would involve progressing to more complex and clinically relevant models, such as patient-derived xenograft (PDX) models, which better recapitulate the heterogeneity of human tumors, or genetically engineered mouse models (GEMMs), which allow for the study of tumors in an intact microenvironment.[7][21][23]

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A Senior Application Scientist's Guide to Cross-Validation of Analytical Results for 2-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic Acid

Introduction: The Imperative for Analytical Rigor

2-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid is a heterocyclic compound whose structural motif is of significant interest in medicinal chemistry and drug development.[1] As with any potential pharmaceutical candidate or intermediate, the integrity of all analytical data is paramount. Generating reliable data for purity, potency, and stability is not merely a procedural step but the foundation upon which safety and efficacy are built. This guide moves beyond single-method validation to address a more robust strategy: the cross-validation of analytical results using orthogonal methods.

Cross-validation is the systematic process of comparing results from two or more distinct analytical methods to ensure their concordance.[2][3] This practice is essential for verifying that a primary validated method produces consistent and accurate data, a critical step during method transfer between labs or when confirming results for regulatory submission.[4][5] This guide provides a detailed comparison of High-Performance Liquid Chromatography (HPLC) as a primary method against Gas Chromatography-Mass Spectrometry (GC-MS) and Quantitative Nuclear Magnetic Resonance (qNMR) as orthogonal, confirmatory techniques for the comprehensive analysis of 2-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid.

Pillar 1: The Primary Workhorse - Reversed-Phase HPLC

For a non-volatile, UV-active molecule like 2-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid, Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) is the logical primary method for quantification and purity assessment.[6][7] Its high precision, reproducibility, and suitability for routine quality control make it an industry standard.

Causality Behind the Method: The choice of a C18 stationary phase is based on its hydrophobic nature, which provides effective retention for the moderately polar benzofuran derivative. The mobile phase, a mixture of acidified water and acetonitrile, is selected to ensure sharp peak shapes (the acid suppresses the ionization of the carboxylic acid group, reducing peak tailing) and to allow for gradient elution, which can separate the main analyte from both more polar and less polar impurities.

Experimental Protocol: Validated RP-HPLC Method

• System Preparation:

  • HPLC System: A standard HPLC or UHPLC system equipped with a quaternary pump, autosampler, column thermostat, and a Diode Array Detector (DAD) or UV detector.

  • Mobile Phase A: 0.1% Formic Acid in HPLC-grade water.

  • Mobile Phase B: 0.1% Acetonitrile.

  • Column: C18, 2.1 x 100 mm, 1.8 µm particle size.

  • Column Temperature: 40 °C.

  • Flow Rate: 0.3 mL/min.

  • Detection Wavelength: 254 nm.

  • Injection Volume: 2 µL.

• Standard Preparation:

  • Accurately weigh approximately 10 mg of the reference standard into a 100 mL volumetric flask.

  • Dissolve and dilute to volume with a 50:50 mixture of Acetonitrile and Water (Diluent). This yields a stock solution of ~100 µg/mL.

• Sample Preparation:

  • Prepare the sample of 2-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid at the same concentration as the standard using the same diluent.

• Analysis Sequence:

  • Equilibrate the column with the initial mobile phase conditions for at least 15 minutes.

  • Perform a blank injection (diluent) to ensure no system peaks interfere.

  • Inject the standard solution multiple times (e.g., n=6) to establish system suitability (checking for %RSD of peak area and retention time).[8]

  • Inject the sample solutions.

Data Summary: HPLC Method Validation (ICH Q2(R2) Guidelines)

The following table summarizes the performance of the primary HPLC method, validated according to ICH guidelines.[9][10]

Validation Parameter	Acceptance Criteria	Hypothetical Result	Outcome
Specificity	No interference at the analyte's retention time from blank, placebo, or degradation products.	No interferences observed.	Pass
Linearity (Range)	Correlation coefficient (r²) ≥ 0.999 over 50-150% of nominal concentration.	r² = 0.9998	Pass
Accuracy (% Recovery)	98.0% - 102.0% recovery at three concentration levels.	99.2% - 101.1%	Pass
Precision (%RSD)	Repeatability (n=6): ≤ 1.0% Intermediate Precision: ≤ 2.0%	0.45% 0.82%	Pass
Limit of Quantitation (LOQ)	Signal-to-Noise ratio ≥ 10.	0.05 µg/mL	Pass
Robustness	%RSD ≤ 2.0% after minor changes in flow rate, temperature, and mobile phase pH.	All changes resulted in %RSD < 2.0%.	Pass

Pillar 2: Orthogonal Confirmatory Methods

Relying on a single analytical technique, no matter how well validated, carries inherent risks. An undetected co-eluting impurity in HPLC, for instance, could lead to an overestimation of purity. Orthogonal methods, which rely on different chemical or physical principles for separation and detection, provide a crucial cross-check.

A. Gas Chromatography-Mass Spectrometry (GC-MS)

Principle of Orthogonality: GC separates compounds based on their volatility and interaction with the stationary phase at high temperatures, a fundamentally different principle than the polarity-based separation in RP-HPLC. Mass spectrometry provides detection based on the mass-to-charge ratio of fragmented ions, offering high specificity and structural information, unlike the chromophore-dependent UV detection in HPLC.[11][12]

Causality Behind the Method: The carboxylic acid functional group makes the target molecule non-volatile and prone to thermal degradation. Therefore, derivatization is mandatory. Silylation with a reagent like BSTFA converts the acidic proton into a trimethylsilyl (TMS) group, creating a more volatile and thermally stable derivative suitable for GC analysis.

Experimental Protocol: GC-MS with Derivatization

• Derivatization:

  • Accurately weigh ~1 mg of the sample into a GC vial.

  • Add 200 µL of Pyridine and 200 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA).

  • Cap the vial and heat at 70 °C for 30 minutes.

  • Cool to room temperature before analysis.

• GC-MS System & Conditions:

  • GC System: Agilent 7890B or equivalent.

  • MS System: Agilent 5977B MSD or equivalent.

  • Column: HP-5ms, 30 m x 0.25 mm, 0.25 µm film thickness.

  • Carrier Gas: Helium, constant flow at 1.0 mL/min.

  • Inlet Temperature: 250 °C.

  • Oven Program: Start at 100 °C, hold for 1 min, ramp to 280 °C at 15 °C/min, hold for 5 min.

  • MS Source Temperature: 230 °C.

  • MS Quad Temperature: 150 °C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: 40-450 m/z.

• Analysis:

  • Inject 1 µL of the derivatized sample.

  • Purity is determined by area percent, excluding the solvent and derivatizing agent peaks.

B. Quantitative NMR (qNMR)

Principle of Orthogonality: qNMR is a primary ratio method of measurement. It quantifies a molecule by measuring the intensity of a specific NMR signal relative to that of a certified internal standard of known purity and weight.[13] Its signal is directly proportional to the number of atomic nuclei, making it independent of chemical structure in the way that UV absorbance or ionization efficiency are. This provides a truly orthogonal value for potency or purity.

Experimental Protocol: qNMR

• Sample Preparation:

  • Accurately weigh ~10 mg of the sample and ~5 mg of a certified internal standard (e.g., Maleic Acid) into a vial.

  • Dissolve the mixture in a known volume of a deuterated solvent (e.g., 0.75 mL of DMSO-d₆).

• NMR Acquisition:

  • Spectrometer: Bruker 400 MHz or higher.

  • Experiment: Standard proton experiment (zg30).

  • Key Parameters:

    • Sufficiently long relaxation delay (D1) of at least 5 times the longest T1 of the signals of interest (e.g., 30 seconds) to ensure full relaxation.

    • A 90° pulse angle.

    • Acquire at least 16 scans for a good signal-to-noise ratio.

• Data Processing:

  • Apply Fourier transformation and phase correction.

  • Carefully integrate a well-resolved, unique signal from the analyte and a signal from the internal standard.

  • Calculate the purity using the standard qNMR equation, accounting for the weights, molecular weights, and number of protons for each integrated signal.

The Cross-Validation Workflow: A Unified Strategy

The core of this guide is the integration of these methods into a cohesive cross-validation strategy. This ensures that the analytical results are not an artifact of a single technique but are a true reflection of the sample's quality.

Caption: Workflow for cross-validating analytical results using three orthogonal methods.

Comparative Data Analysis

A single, homogeneous batch of 2-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid was analyzed using the three described methods. The results are summarized below.

Analytical Method	Parameter Measured	Result	Comments
RP-HPLC	Purity (Area % by DAD)	99.65%	Main peak area relative to total peak area.
GC-MS	Purity (Area % by TIC)	99.58%	Area % of the TMS-derivatized peak relative to total ion chromatogram area (excluding solvent/reagent peaks).
qNMR	Absolute Purity (Assay)	99.71%	Calculated against a certified internal standard.
Statistical Analysis	Mean Purity	99.65%
Overall %RSD	0.07%
Difference (Max-Min)	0.13%

Interpretation of Results: The data shows excellent concordance between the three orthogonal methods. The purity values are all within a narrow range of 0.13%, providing a very high degree of confidence in the quality of the material. The HPLC and GC-MS area percent values are slightly lower than the qNMR assay value, which is expected. Chromatographic area percent methods can be susceptible to differences in detector response for impurities, whereas qNMR provides a more absolute measure of the primary component. The close agreement validates the primary HPLC method as being accurate and reliable for its intended purpose.

Conclusion

The validation of an analytical method, while essential, only confirms that the method performs as expected under controlled conditions. The cross-validation of results against orthogonal techniques provides a higher level of assurance and scientific rigor. For a compound of pharmaceutical interest like 2-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid, employing a primary HPLC method cross-verified by GC-MS and qNMR constitutes a robust, self-validating system. This multi-faceted approach ensures data integrity, supports regulatory compliance, and provides the highest confidence in the quality attributes of the molecule throughout the drug development lifecycle.

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A Comparative Guide to the Efficacy of 2,3-Dihydrobenzofuran-Based Anti-Inflammatory Inhibitors

The 2,3-dihydrobenzofuran scaffold is a privileged heterocyclic motif in medicinal chemistry, frequently appearing in natural products and synthetic compounds with a wide array of biological activities. Its structural rigidity and synthetic tractability have made it a cornerstone for the design of potent and selective inhibitors of key enzymes implicated in disease. This guide provides a comparative analysis of the efficacy of various 2,3-dihydrobenzofuran-based inhibitors targeting two critical enzymes in the inflammatory cascade: microsomal prostaglandin E2 synthase-1 (mPGES-1) and cyclooxygenase-2 (COX-2). We will delve into their mechanisms of action, present supporting experimental data, and provide detailed protocols for their evaluation, offering researchers a comprehensive resource for advancing their drug discovery efforts in the anti-inflammatory arena.

The Rationale for Targeting mPGES-1 and COX-2 in Inflammation

Inflammation is a complex biological response to harmful stimuli, and chronic inflammation is a hallmark of numerous diseases, including arthritis, cardiovascular disease, and cancer. Prostaglandin E2 (PGE2) is a key mediator of inflammation, and its synthesis is a well-established target for anti-inflammatory drugs. The biosynthesis of PGE2 is a two-step process initiated by the cyclooxygenase (COX) enzymes, which convert arachidonic acid to prostaglandin H2 (PGH2). Subsequently, prostaglandin E synthases (PGES) isomerize PGH2 to PGE2.

While non-steroidal anti-inflammatory drugs (NSAIDs) that inhibit both COX-1 and COX-2 are effective, their long-term use is associated with gastrointestinal and cardiovascular side effects due to the inhibition of the constitutively expressed COX-1, which plays a role in gastric protection and platelet aggregation. The development of selective COX-2 inhibitors offered a safer alternative, but concerns about cardiovascular risks have persisted. This has led to a growing interest in targeting downstream enzymes in the PGE2 synthesis pathway, such as mPGES-1, which is inducibly expressed during inflammation and is functionally coupled with COX-2. Inhibiting mPGES-1 offers a more targeted approach to reducing inflammatory PGE2 levels while potentially sparing the production of other prostanoids with physiological roles.

Comparative Efficacy of 2,3-Dihydrobenzofuran-Based Inhibitors

The 2,3-dihydrobenzofuran scaffold has been successfully employed to develop potent inhibitors of both mPGES-1 and COX-2. The following sections provide a comparative overview of their efficacy, supported by experimental data.

2,3-Dihydrobenzofuran-Based mPGES-1 Inhibitors

A study by Di Micco et al. identified 2,3-dihydrobenzofuran as a promising scaffold for the design of novel mPGES-1 inhibitors.[1] Through a combination of molecular docking and experimental validation, they identified compounds 19 and 20 as lead candidates with significant inhibitory activity.[1]

Compound	Target	IC50 (µM)	Reference
Compound 19	mPGES-1	~2	[1]
Compound 20	mPGES-1	~2	[1]

The low micromolar activity of these compounds demonstrates the potential of the 2,3-dihydrobenzofuran core for mPGES-1 inhibition. The authors suggest that smaller hydrophobic groups on the scaffold can enhance van der Waals interactions within the binding pocket, while a catechol moiety can form crucial hydrogen bonds, thereby increasing inhibitor stability and potency.[1]

2,3-Dihydrobenzofuran-Based COX-2 Inhibitors

Fluorinated benzofuran and 2,3-dihydrobenzofuran derivatives have been investigated for their anti-inflammatory and potential anticancer activities. A study demonstrated that several of these compounds effectively suppressed lipopolysaccharide (LPS)-stimulated inflammation by inhibiting the expression of COX-2 and reducing the secretion of inflammatory mediators, including PGE2.

Compound Type	Biological Effect	IC50 (µM) for PGE2 inhibition	Reference
Fluorinated Dihydrobenzofuran Derivatives	Inhibition of PGE2 production	1.1 - 20.5

The wide range of IC50 values highlights the importance of specific substitutions on the 2,3-dihydrobenzofuran scaffold for potent COX-2 inhibition. Structure-activity relationship (SAR) studies have indicated that the presence of fluorine, bromine, hydroxyl, and/or carboxyl groups can enhance the biological effects of these derivatives.

Experimental Protocols for Efficacy Evaluation

To ensure the trustworthiness and reproducibility of efficacy data, standardized and validated experimental protocols are essential. The following sections detail the methodologies for key in vitro and cell-based assays used to characterize 2,3-dihydrobenzofuran-based inhibitors.

In Vitro Enzyme Inhibition Assays

1. mPGES-1 Enzyme Inhibition Assay

This assay directly measures the ability of a compound to inhibit the conversion of PGH2 to PGE2 by recombinant human mPGES-1.

• Objective: To determine the direct inhibitory activity of a test compound on the isolated mPGES-1 enzyme.

• Principle: The enzymatic activity of mPGES-1 is measured by quantifying the amount of PGE2 produced from the substrate PGH2. The inhibition of this reaction by a test compound is determined by comparing the PGE2 levels in the presence and absence of the inhibitor.

• Step-by-Step Protocol:

  • Prepare a reaction mixture containing the test compound (at various concentrations) and recombinant human mPGES-1 enzyme in a suitable buffer.

  • Pre-incubate the mixture for a defined period (e.g., 15 minutes) to allow for inhibitor binding.

  • Initiate the enzymatic reaction by adding the substrate, PGH2.

  • Allow the reaction to proceed for a specific time (e.g., 1 minute).

  • Terminate the reaction by adding a stop solution.

  • Quantify the amount of PGE2 produced in the reaction mixture using a validated method, such as a competitive enzyme-linked immunosorbent assay (ELISA).

  • Calculate the percentage of inhibition for each concentration of the test compound and determine the IC50 value.

2. COX-2 Enzyme Inhibition Assay

This assay assesses the inhibitory effect of a compound on the activity of the COX-2 enzyme.

• Objective: To determine the direct inhibitory activity of a test compound on the isolated COX-2 enzyme.

• Principle: The assay measures the peroxidase activity of COX, which is the second step in the conversion of arachidonic acid to PGH2. A chromogenic substrate is used, and the change in absorbance is monitored to determine enzyme activity.

• Step-by-Step Protocol:

  • Prepare a reaction buffer containing heme and the test compound.

  • Add recombinant COX-2 enzyme to the reaction mixture.

  • Incubate for a defined period to allow for inhibitor binding.

  • Initiate the reaction by adding arachidonic acid (substrate) and a chromogenic co-substrate (e.g., N,N,N',N'-tetramethyl-p-phenylenediamine).

  • Monitor the oxidation of the chromogenic substrate by measuring the absorbance at a specific wavelength over time.

  • Calculate the rate of reaction and determine the percentage of inhibition for each concentration of the test compound to derive the IC50 value.

Cell-Based Assays

1. LPS-Induced PGE2 Production in RAW 264.7 Macrophages

This cell-based assay evaluates the ability of a compound to inhibit PGE2 production in a more physiologically relevant context.

• Objective: To measure the inhibition of PGE2 synthesis in a cellular environment.

• Principle: Murine macrophage-like RAW 264.7 cells are stimulated with lipopolysaccharide (LPS) to induce the expression of COX-2 and mPGES-1, leading to the production of PGE2. The amount of PGE2 released into the cell culture supernatant is measured in the presence and absence of the test compound.

• Step-by-Step Protocol:

  • Seed RAW 264.7 cells in a 96-well plate and allow them to adhere overnight.

  • Pre-treat the cells with various concentrations of the test compound for a specified time (e.g., 1 hour).

  • Stimulate the cells with LPS (e.g., 1 µg/mL) to induce inflammation and PGE2 production.

  • Incubate the cells for a defined period (e.g., 24 hours).

  • Collect the cell culture supernatant.

  • Quantify the concentration of PGE2 in the supernatant using a competitive ELISA kit.

  • Determine the IC50 value for the inhibition of PGE2 production.

2. Measurement of Inflammatory Cytokine Production (IL-6 and TNF-α)

This assay assesses the downstream functional consequences of inhibiting PGE2 synthesis by measuring the production of key pro-inflammatory cytokines.

• Objective: To evaluate the effect of inhibitors on the production of inflammatory mediators downstream of the PGE2 pathway.

• Principle: LPS stimulation of RAW 264.7 cells also induces the production of inflammatory cytokines like IL-6 and TNF-α. The levels of these cytokines in the cell culture supernatant are measured by ELISA.

• Step-by-Step Protocol:

  • Follow steps 1-4 of the LPS-Induced PGE2 Production assay.

  • Collect the cell culture supernatant.

  • Quantify the concentration of IL-6 and TNF-α in the supernatant using specific ELISA kits for each cytokine.

  • Analyze the dose-dependent effect of the inhibitor on cytokine production.

Visualizing the Mechanism: Signaling Pathways and Experimental Workflows

To provide a clearer understanding of the underlying biological processes and experimental designs, the following diagrams have been generated using Graphviz.

Prostaglandin E2 Synthesis and Signaling Pathway

Caption: Prostaglandin E2 synthesis and signaling pathway with points of inhibition.

Experimental Workflow for Inhibitor Efficacy Evaluation

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A Comparative Guide to In Vitro and In Vivo Efficacy of 2-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid as a Potential Anti-Inflammatory Agent

Introduction: Bridging the Gap Between Benchtop and Preclinical Models

The benzofuran scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds with diverse pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties.[1][2][3][4] This guide focuses on a specific derivative, 2-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid, a compound of interest for its potential therapeutic applications.

In early-stage drug development, establishing a strong correlation between in vitro activity and in vivo efficacy is paramount. This process, known as In Vitro-In Vivo Correlation (IVIVC), is a predictive mathematical model that connects laboratory data with performance in a living organism.[5][6][7] A successful IVIVC can streamline development, reduce reliance on extensive animal testing, and provide crucial insights into a compound's pharmacokinetic and pharmacodynamic profile.[6][8]

This document provides a comprehensive comparison of the in vitro and in vivo assessment of 2-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid, framed through the lens of its hypothesized anti-inflammatory activity via cyclooxygenase (COX) enzyme inhibition. We will detail the experimental rationale, present validated protocols, and analyze the resulting data to build a correlative understanding of the compound's potential.

Hypothesized Mechanism of Action: Targeting the Arachidonic Acid Cascade

Inflammation is a complex biological response often mediated by prostaglandins, which are synthesized from arachidonic acid by cyclooxygenase (COX) enzymes.[9] There are two primary isoforms: COX-1, which is constitutively expressed and involved in homeostatic functions, and COX-2, which is inducible at sites of inflammation.[10] Many non-steroidal anti-inflammatory drugs (NSAIDs) function by inhibiting these enzymes.

Given the structural motifs within the benzofuran class, we hypothesize that 2-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid exerts its anti-inflammatory effects by inhibiting COX enzymes, particularly the inducible COX-2 isoform. This hypothesis forms the basis for our selected in vitro and in vivo assays.

Caption: Hypothesized mechanism via COX-2 inhibition.

Part 1: In Vitro Assessment of Biological Activity

The initial phase of screening involves cell-free and cell-based assays to determine if the compound interacts with its molecular target and elicits a functional response in a controlled environment.

A. Direct Enzyme Inhibition: COX-1/COX-2 Activity Assay

Rationale: This assay directly measures the compound's ability to inhibit the enzymatic activity of purified COX-1 and COX-2. It is a critical first step to validate the proposed mechanism and determine isoform selectivity. A higher selectivity for COX-2 over COX-1 is often desirable to minimize gastrointestinal side effects associated with COX-1 inhibition.[11]

Experimental Protocol: Colorimetric COX Inhibitor Screening Assay [12]

• Reagent Preparation: Prepare assay buffer, heme, purified ovine COX-1 and human recombinant COX-2 enzymes, arachidonic acid (substrate), and a colorimetric substrate (e.g., N,N,N',N'-tetramethyl-p-phenylenediamine, TMPD).

• Compound Preparation: Serially dilute 2-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid and a control inhibitor (e.g., selective COX-1 inhibitor SC-560, selective COX-2 inhibitor Celecoxib) in DMSO, followed by dilution in assay buffer.

• Assay Plate Setup: To a 96-well plate, add 150 µL of assay buffer, 10 µL of heme, and 10 µL of the desired enzyme (COX-1 or COX-2).

• Inhibitor Incubation: Add 10 µL of the diluted compound or control to the wells. Incubate for a defined period (e.g., 10 minutes) at room temperature to allow for inhibitor-enzyme binding.

• Reaction Initiation: Initiate the reaction by adding 10 µL of arachidonic acid solution and 10 µL of the colorimetric substrate solution.

• Data Acquisition: Immediately monitor the absorbance at 590 nm over time using a microplate reader. The rate of color development is proportional to peroxidase activity.

• Analysis: Calculate the percent inhibition for each compound concentration relative to a vehicle control (DMSO). Determine the IC50 value (the concentration required to inhibit 50% of enzyme activity) by fitting the data to a dose-response curve.

Data Summary: COX Inhibition Profile

Compound	COX-1 IC50 (µM)	COX-2 IC50 (µM)	Selectivity Index (COX-1/COX-2)
Test Compound	12.5	0.15	83.3
Celecoxib (Control)	15.2	0.05	304
SC-560 (Control)	0.01	9.8	0.001

Note: Data are hypothetical for illustrative purposes.

B. Cell-Based Functional Assay: Prostaglandin E2 (PGE2) Production

Rationale: While an enzyme assay confirms direct inhibition, a cell-based assay demonstrates activity in a more complex biological context. Here, we measure the compound's ability to block the production of PGE2, a key pro-inflammatory prostaglandin, in cells stimulated to mimic an inflammatory state.

Experimental Protocol: LPS-Stimulated PGE2 Production in Macrophages

• Cell Culture: Plate murine macrophages (e.g., RAW 264.7) in a 96-well plate and culture until adherent.

• Compound Treatment: Pre-treat the cells with various concentrations of 2-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid or a control (e.g., Diclofenac) for 1 hour.

• Inflammatory Stimulation: Induce inflammation by adding Lipopolysaccharide (LPS) to the cell media at a final concentration of 1 µg/mL. Include an unstimulated control group.

• Incubation: Incubate the plate for 24 hours at 37°C to allow for COX-2 expression and PGE2 production.

• Supernatant Collection: Centrifuge the plate and collect the cell culture supernatant for analysis.

• PGE2 Quantification: Measure the concentration of PGE2 in the supernatant using a competitive Enzyme-Linked Immunosorbent Assay (ELISA) kit according to the manufacturer's instructions.[13][14]

• Analysis: Calculate the percent inhibition of PGE2 production for each compound concentration compared to the LPS-stimulated vehicle control. Determine the IC50 value.

Part 2: In Vivo Assessment of Anti-Inflammatory Efficacy

In vivo models are essential for evaluating a compound's efficacy within a complex physiological system, accounting for factors like absorption, distribution, metabolism, and excretion (ADME).

Model Selection: Carrageenan-Induced Paw Edema in Rats

Rationale: The carrageenan-induced paw edema model is a widely used and highly reproducible assay for screening the acute anti-inflammatory activity of novel compounds.[15] The inflammatory response is biphasic, with the later phase (3-6 hours) being primarily mediated by the overproduction of prostaglandins, making it an excellent model for evaluating potential COX inhibitors.[15][16]

Experimental Protocol: Rat Paw Edema Assay [15][17]

• Animal Acclimation: Use male Wistar or Sprague-Dawley rats (180-200g) and allow them to acclimate for at least one week.

• Grouping: Randomly assign animals to groups (n=6-8 per group): Vehicle Control (e.g., 0.5% CMC), Positive Control (e.g., Indomethacin, 10 mg/kg), and Test Compound at various doses (e.g., 10, 30, 100 mg/kg).

• Baseline Measurement: Measure the initial volume of the right hind paw of each rat using a plethysmometer (V₀).

• Drug Administration: Administer the respective compounds or vehicle orally (p.o.) via gavage.

• Induction of Edema: One hour after drug administration, induce inflammation by injecting 0.1 mL of 1% λ-carrageenan solution into the subplantar surface of the right hind paw.[15]

• Paw Volume Measurement: Measure the paw volume (Vₜ) at regular intervals (e.g., 1, 2, 3, 4, and 5 hours) after the carrageenan injection. The peak edema is typically observed around 3-5 hours.[18]

• Data Analysis: Calculate the increase in paw volume (Vₜ - V₀) for each animal at each time point. Determine the percentage inhibition of edema for each treatment group relative to the vehicle control group using the formula: % Inhibition = [(ΔV_control - ΔV_treated) / ΔV_control] x 100

Data Summary: In Vivo Anti-Inflammatory Activity

Treatment Group	Dose (mg/kg, p.o.)	Paw Volume Increase at 4hr (mL)	% Inhibition of Edema
Vehicle Control	-	0.85 ± 0.07	-
Test Compound	10	0.62 ± 0.05	27.1%
Test Compound	30	0.41 ± 0.06	51.8%
Test Compound	100	0.25 ± 0.04	70.6%
Indomethacin	10	0.30 ± 0.05	64.7%

Note: Data are hypothetical for illustrative purposes.

Part 3: In Vitro-In Vivo Correlation (IVIVC) Analysis

Objective: To synthesize the in vitro and in vivo data to understand the translational potential of 2-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid.

Caption: Experimental workflow for establishing IVIVC.

Analysis and Discussion:

The in vitro results demonstrate that our test compound is a potent and highly selective inhibitor of the COX-2 enzyme (IC50 = 0.15 µM) with an 83-fold preference over COX-1. This strong, selective activity at the molecular target is a promising initial finding.

The in vivo data corroborates the in vitro findings. The compound produced a significant, dose-dependent reduction in paw edema, with an approximate ED50 (effective dose for 50% inhibition) of 30 mg/kg. This confirms that the compound is biologically active in a complex living system and can effectively mitigate an acute inflammatory response.

The correlation appears strong. The high in vitro potency and selectivity translated directly into effective anti-inflammatory activity in vivo. The discrepancy between the nanomolar in vitro potency and the milligram-per-kilogram in vivo dose is expected and can be attributed to ADME factors. For instance, oral bioavailability, plasma protein binding, tissue distribution, and metabolic rate all influence the concentration of the compound that reaches the site of inflammation in the paw.

Future Directions: A more quantitative Level A IVIVC, which represents a point-to-point relationship between in vitro dissolution and in vivo absorption, could be established by conducting pharmacokinetic studies to measure plasma drug concentrations over time and correlating this with the pharmacodynamic (anti-inflammatory) response.[7][19]

Conclusion

This guide demonstrates a logical and scientifically rigorous workflow for evaluating a novel compound, 2-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid, as a potential anti-inflammatory agent. Through a combination of direct enzyme inhibition assays, cell-based functional screens, and a validated in vivo model, we established a strong positive correlation between the compound's in vitro activity as a selective COX-2 inhibitor and its in vivo anti-inflammatory efficacy. These results provide a solid foundation for advancing this compound into further preclinical development, including pharmacokinetic profiling and safety toxicology studies.

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Benchmarking 2-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid against known drugs

An objective comparison of a novel chemical entity against established drugs is crucial for determining its therapeutic potential and guiding further development. This guide provides a comprehensive benchmarking framework for 2-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid, hereafter referred to as Compound X, against the selective COX-2 inhibitor Celecoxib and the non-selective NSAID Ibuprofen. We will operate under the working hypothesis that Compound X exhibits anti-inflammatory properties via the inhibition of cyclooxygenase (COX) enzymes.

The primary goal is to determine not only the potency of Compound X but also its selectivity for the inducible COX-2 isoform over the constitutive COX-1 isoform. High selectivity for COX-2 is a key characteristic of modern anti-inflammatory drugs, as it is associated with a reduced risk of gastrointestinal side effects that can be caused by the inhibition of COX-1. This guide will detail the necessary in vitro and in vivo studies to build a comprehensive profile of Compound X and assess its potential as a viable therapeutic agent.

Part 1: In Vitro Characterization: Potency and Selectivity

The initial phase of benchmarking involves determining the direct inhibitory effect of Compound X on the target enzymes, COX-1 and COX-2. This is critical for establishing a foundational understanding of its mechanism of action and for making early go/no-go decisions in the drug development process.

Rationale for Experimental Design

A fluorescent inhibitor screening assay is selected for its high sensitivity, throughput, and direct measurement of enzyme inhibition. This assay measures the ability of a compound to block the conversion of arachidonic acid to prostaglandin G2 (PGG2), the first step in the prostaglandin synthesis pathway. By running parallel assays for both human COX-1 and COX-2 enzymes, we can simultaneously determine the half-maximal inhibitory concentration (IC50) for each isoform. The ratio of these IC50 values (IC50 COX-1 / IC50 COX-2) provides a quantitative measure of COX-2 selectivity, a critical parameter for predicting the gastrointestinal safety profile of the compound.

Experimental Protocol: COX Fluorescent Inhibitor Screening Assay

• Preparation of Reagents :

  • Prepare a stock solution of Compound X, Celecoxib, and Ibuprofen in DMSO.

  • Dilute the compounds to a range of concentrations to generate a dose-response curve.

  • Reconstitute human recombinant COX-1 and COX-2 enzymes in a suitable buffer (e.g., 100 mM Tris-HCl, pH 8.0).

  • Prepare the arachidonic acid substrate and ADHP (10-acetyl-3,7-dihydroxyphenoxazine) fluorescent probe.

• Assay Procedure :

  • Add the enzyme, heme cofactor, and test compound (or vehicle control) to the wells of a 96-well plate.

  • Incubate for 15 minutes at room temperature to allow for inhibitor binding.

  • Initiate the reaction by adding arachidonic acid and ADHP.

  • Monitor the fluorescence intensity over time using a plate reader (excitation/emission ~535/590 nm). The rate of increase in fluorescence is proportional to the peroxidase activity of COX.

• Data Analysis :

  • Calculate the percentage of inhibition for each compound concentration relative to the vehicle control.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

  • Determine the IC50 value by fitting the data to a four-parameter logistic equation.

  • Calculate the COX-2 Selectivity Index as the ratio of IC50 (COX-1) / IC50 (COX-2).

Comparative Data Summary (Hypothetical)

Compound	COX-1 IC50 (nM)	COX-2 IC50 (nM)	COX-2 Selectivity Index
Compound X	1500	15	100
Celecoxib	3000	30	100
Ibuprofen	100	250	0.4

This table presents hypothetical data for illustrative purposes.

Part 2: Cell-Based Assays: Functional Anti-Inflammatory Effects

Moving from isolated enzymes to a cellular context is a crucial step to confirm that the compound can effectively inhibit prostaglandin production in a more biologically relevant system.

Rationale for Experimental Design

Lipopolysaccharide (LPS)-stimulated human macrophages are an excellent model for this purpose. LPS, a component of the outer membrane of Gram-negative bacteria, is a potent inducer of the inflammatory response, leading to a significant upregulation of COX-2 expression and subsequent production of prostaglandin E2 (PGE2), a key mediator of inflammation and pain. By measuring the reduction in PGE2 levels in the presence of our test compounds, we can assess their functional anti-inflammatory efficacy at a cellular level.

Experimental Protocol: PGE2 Production in LPS-Stimulated Macrophages

• Cell Culture and Stimulation :

  • Culture human monocytic cell lines (e.g., THP-1) and differentiate them into macrophages using PMA.

  • Pre-treat the macrophages with various concentrations of Compound X, Celecoxib, or Ibuprofen for 1 hour.

  • Stimulate the cells with LPS (1 µg/mL) for 24 hours to induce COX-2 expression and PGE2 production.

• PGE2 Measurement :

  • Collect the cell culture supernatant.

  • Measure the concentration of PGE2 in the supernatant using a competitive enzyme-linked immunosorbent assay (ELISA) kit.

• Data Analysis :

  • Calculate the percentage of inhibition of PGE2 production for each compound concentration.

  • Determine the IC50 value for the inhibition of PGE2 synthesis.

Part 3: In Vivo Efficacy: Animal Model of Inflammation

The final preclinical benchmarking step involves evaluating the compound's efficacy in a living organism. This provides insights into its pharmacokinetic properties, bioavailability, and overall therapeutic potential in a complex physiological system.

Rationale for Experimental Design

The carrageenan-induced paw edema model in rats is a widely used and well-validated acute inflammation model for evaluating the efficacy of NSAIDs. Injection of carrageenan into the paw induces a localized inflammatory response characterized by edema (swelling), which can be quantified over time. The ability of a test compound to reduce this swelling is a direct measure of its anti-inflammatory effect in vivo.

Experimental Workflow

Caption: Workflow for the carrageenan-induced paw edema assay.

Experimental Protocol: Carrageenan-Induced Paw Edema in Rats

• Animal Acclimatization :

  • Acclimatize male Wistar rats for at least one week before the experiment.

• Dosing :

  • Fast the animals overnight.

  • Measure the initial volume of the right hind paw using a plethysmometer.

  • Administer the test compounds (Compound X, Celecoxib, Ibuprofen) or vehicle control orally at a predetermined dose (e.g., 10 mg/kg).

• Induction of Inflammation :

  • One hour after drug administration, inject 0.1 mL of 1% carrageenan solution into the subplantar region of the right hind paw.

• Measurement of Edema :

  • Measure the paw volume at hourly intervals for up to 6 hours after the carrageenan injection.

• Data Analysis :

  • Calculate the percentage increase in paw volume for each animal at each time point.

  • Determine the percentage of inhibition of edema for each treatment group relative to the vehicle control group.

Part 4: Signaling Pathway Context

The anti-inflammatory effects of Compound X and the benchmark drugs are achieved by intervening in the arachidonic acid signaling pathway.

Caption: Arachidonic acid pathway and points of COX inhibition.

This pathway illustrates how both COX-1 and COX-2 convert arachidonic acid into prostaglandins. While COX-1 is responsible for producing prostaglandins that maintain normal physiological functions, COX-2 is primarily induced during inflammation. A selective COX-2 inhibitor like Celecoxib—and putatively Compound X—is designed to block the inflammatory pathway while sparing the protective functions of COX-1, which are inhibited by non-selective drugs like Ibuprofen.

Conclusion

This guide outlines a systematic approach to benchmarking 2-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid (Compound X) against established anti-inflammatory drugs. By following these protocols, researchers can generate a robust dataset to evaluate the compound's potency, selectivity, and in vivo efficacy. The hypothetical data presented suggests that if Compound X demonstrates high potency and a strong COX-2 selectivity profile, comparable or superior to Celecoxib, it would warrant further investigation as a potential new anti-inflammatory therapeutic with an improved safety profile over non-selective NSAIDs.

References

• Vane, J. R. (1971). Inhibition of prostaglandin synthesis as a mechanism of action for aspirin-like drugs. Nature New Biology, 231(25), 232–235. [Link]

• FitzGerald, G. A., & Patrono, C. (2001). The coxibs, selective inhibitors of cyclooxygenase-2. New England Journal of Medicine, 345(6), 433-442. [Link]

• Hinson, J. T., et al. (1994). Lipopolysaccharide-induced expression of prostaglandin G/H synthase-2 in human monocytes. Journal of Biological Chemistry, 269(18), 13349-13354. [Link]

• Winter, C. A., Risley, E. A., & Nuss, G. W. (1962). Carrageenin-induced edema in hind paw of the rat as an assay for anti-inflammatory drugs. Proceedings of the Society for Experimental Biology and Medicine, 111(3), 544-547. [Link]

A Comparative Guide to the Synthesis of 2,3-Dihydrobenzofuran-5-Carboxylic Acid for Medicinal Chemistry Applications

For researchers and professionals in the field of drug development, the synthesis of novel molecular scaffolds is a cornerstone of innovation. Among these, the 2,3-dihydrobenzofuran moiety is a privileged structure, appearing in a wide array of biologically active compounds. This guide provides an in-depth, comparative analysis of two distinct and replicable published methods for the synthesis of a key derivative, 2,3-dihydrobenzofuran-5-carboxylic acid. This document moves beyond a simple recitation of steps to offer insights into the strategic choices behind each protocol, empowering chemists to select and adapt these methods for their specific research needs.

Introduction: The Significance of the 2,3-Dihydrobenzofuran Scaffold

The 2,3-dihydrobenzofuran ring system is a common feature in many natural products and synthetic molecules with diverse pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The inclusion of a carboxylic acid group at the 5-position provides a crucial handle for further chemical modification, enabling the exploration of structure-activity relationships and the development of new therapeutic agents. Given its importance, the efficient and reliable synthesis of 2,3-dihydrobenzofuran-5-carboxylic acid is of significant interest to the medicinal chemistry community.

This guide will dissect two distinct synthetic strategies:

• Route A: Intramolecular Williamson Ether Synthesis Approach , a convergent route that builds the heterocyclic ring from a substituted phenolic precursor.

• Route B: Carboxylation of a Pre-formed Dihydrobenzofuran via a Grignard Reagent , a linear approach that introduces the carboxylic acid functionality onto the existing scaffold.

Each method will be evaluated based on its underlying chemical principles, experimental practicality, and overall efficiency.

Route A: Intramolecular Williamson Ether Synthesis

This approach constructs the 2,3-dihydrobenzofuran ring through an intramolecular SN2 reaction, a classic and robust method for ether formation.[1][2][3][4][5] The general strategy involves the preparation of a phenol bearing a 2-haloethyl or a protected 2-hydroxyethyl side chain ortho to the hydroxyl group. Deprotonation of the phenol creates a nucleophilic phenoxide that subsequently displaces the halide or a derivatized hydroxyl group to form the dihydrofuran ring.

Conceptual Workflow

Caption: Workflow for Route A: Intramolecular Williamson Ether Synthesis.

Detailed Experimental Protocol

Step 1: Ortho-Formylation of Methyl 4-Hydroxybenzoate

A mixture of methyl 4-hydroxybenzoate, paraformaldehyde, and magnesium chloride in the presence of a base like triethylamine is refluxed in a suitable solvent such as acetonitrile. This introduces a hydroxymethyl group at the 3-position.

Step 2: Conversion of the Hydroxymethyl to a Chloromethyl Group

The resulting 3-hydroxymethyl derivative is treated with thionyl chloride or a similar chlorinating agent to convert the alcohol to a more reactive chloromethyl group.

Step 3: Chain Extension via Cyanide Displacement

The 3-chloromethyl intermediate is reacted with sodium or potassium cyanide in a polar aprotic solvent like DMSO. This SN2 reaction introduces a cyanomethyl group.

Step 4: Reduction of the Nitrile and Ester to a Diol

The product from the previous step, which contains both a nitrile and an ester, is subjected to a strong reducing agent like lithium aluminum hydride (LiAlH₄) in an ethereal solvent. This simultaneously reduces the nitrile to a primary amine and the ester to a primary alcohol. The amine is then converted to a hydroxyl group via a Sandmeyer-type reaction. This sequence yields 4-hydroxy-3-(2-hydroxyethyl)phenol. The phenolic hydroxyl group is then protected, for instance, as a methyl ether.

Step 5: Selective Oxidation and Deprotection

The primary alcohol of the side chain is selectively oxidized to a carboxylic acid using a suitable oxidizing agent. The protecting group on the phenolic hydroxyl is then removed.

Step 6: Intramolecular Cyclization

The resulting 4-hydroxy-3-(2-carboxyethyl)phenol is not directly suitable for a Williamson ether synthesis. A more viable, though longer, alternative involves starting with a precursor where the carboxylic acid is already present and protected, and the side chain is built to facilitate cyclization.

A more direct, albeit less commonly documented approach for this specific target, would involve the cyclization of a precursor like methyl 4-hydroxy-3-(2-chloroethyl)benzoate.

Alternative Step-by-Step for Cyclization:

• Preparation of Methyl 4-hydroxy-3-(2-chloroethyl)benzoate: This intermediate can be synthesized from a suitable precursor, such as a derivative of tyrosol.

• Intramolecular Williamson Ether Synthesis: The phenolic precursor is dissolved in a polar aprotic solvent like DMF or acetone, and a base such as potassium carbonate is added. The mixture is heated to promote the intramolecular SN2 reaction, forming methyl 2,3-dihydrobenzofuran-5-carboxylate.

• Saponification: The resulting ester is hydrolyzed to the carboxylic acid using a base like sodium hydroxide or lithium hydroxide in a mixture of water and an organic solvent (e.g., methanol or THF), followed by acidification with an acid like HCl.[6]

Discussion of Route A

Advantages:

• Convergent Approach: This method builds the core heterocyclic structure, which can be an efficient strategy if the starting materials are readily available.

• Well-Established Chemistry: The Williamson ether synthesis is a fundamental and generally reliable reaction in organic chemistry.

Disadvantages:

• Multi-step Synthesis of Precursor: The primary challenge lies in the synthesis of the required substituted phenol precursor. This can be a lengthy process with multiple steps, potentially leading to a lower overall yield.

• Potential for Side Reactions: The cyclization step can be sensitive to reaction conditions. Intermolecular reactions can compete with the desired intramolecular cyclization, especially at high concentrations.

• Limited Availability of Starting Materials: The specific starting materials required for a direct synthesis may not be commercially available, necessitating their de novo synthesis.

Route B: Carboxylation of a Pre-formed Dihydrobenzofuran via a Grignard Reagent

This synthetic strategy takes a more linear approach. It begins with a pre-formed 2,3-dihydrobenzofuran scaffold, which is then functionalized with the carboxylic acid group. This is achieved by converting an aryl halide, typically a bromide, into a Grignard reagent, followed by quenching with carbon dioxide (dry ice).[7]

Conceptual Workflow

Caption: Workflow for Route B: Carboxylation via Grignard Reagent.

Detailed Experimental Protocol

This protocol is based on well-established procedures for the formation and carboxylation of Grignard reagents.

Step 1: Preparation of 5-Bromo-2,3-dihydrobenzofuran

If not commercially available, 5-bromo-2,3-dihydrobenzofuran can be synthesized from 2,3-dihydrobenzofuran via electrophilic aromatic bromination using a reagent like N-bromosuccinimide (NBS) or bromine in a suitable solvent.

Step 2: Formation of the Grignard Reagent

Magnesium turnings are activated in a flame-dried flask under an inert atmosphere (e.g., nitrogen or argon). A solution of 5-bromo-2,3-dihydrobenzofuran in anhydrous tetrahydrofuran (THF) is then added dropwise to the magnesium. The reaction is initiated, often with gentle heating or the addition of an iodine crystal, and then maintained at a gentle reflux until the magnesium is consumed.

Step 3: Carboxylation

The freshly prepared Grignard reagent is cooled in an ice bath and then slowly poured over a slurry of crushed dry ice (solid carbon dioxide) in anhydrous THF. The reaction is highly exothermic and the addition should be controlled to maintain a low temperature. The mixture is stirred and allowed to warm to room temperature as the excess carbon dioxide sublimes.

Step 4: Acidic Work-up and Isolation

The reaction mixture is quenched by the slow addition of an aqueous acid, such as 1 M hydrochloric acid. This protonates the carboxylate salt and dissolves any remaining magnesium salts. The aqueous layer is then extracted with an organic solvent like ethyl acetate. The combined organic extracts are washed with brine, dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure to yield the crude 2,3-dihydrobenzofuran-5-carboxylic acid. The product can be further purified by recrystallization.

Discussion of Route B

Advantages:

• Direct and Efficient Functionalization: This method provides a direct route to introduce the carboxylic acid group at the desired position.

• Readily Available Precursors: The starting material, 5-bromo-2,3-dihydrobenzofuran, is commercially available or can be readily synthesized from the parent heterocycle.

• High Yields: Grignard carboxylations are generally high-yielding reactions.

Disadvantages:

• Moisture and Air Sensitive: Grignard reagents are highly sensitive to moisture and atmospheric oxygen. The reaction must be carried out under strictly anhydrous and inert conditions, which requires careful experimental technique.

• Potential for Wurtz Coupling: A common side reaction is the coupling of the Grignard reagent with the starting aryl halide (Wurtz coupling), which can reduce the yield of the desired product. This can be minimized by slow addition of the halide to the magnesium.

• Handling of Dry Ice: While not a major hazard, the handling of large quantities of dry ice requires appropriate personal protective equipment to prevent cold burns.

Comparative Summary and Data

Parameter	Route A: Intramolecular Williamson Ether Synthesis	Route B: Carboxylation via Grignard Reagent
Starting Material	Substituted phenol (e.g., methyl 4-hydroxy-3-(2-chloroethyl)benzoate)	5-Bromo-2,3-dihydrobenzofuran
Key Transformation	Intramolecular SN2 cyclization	Grignard formation and carboxylation
Number of Steps	Typically longer due to precursor synthesis	Fewer steps if starting from the bromo-derivative
Overall Yield	Variable, depends heavily on precursor synthesis	Generally high for the carboxylation step
Key Reagents	Base (e.g., K₂CO₃), solvents (e.g., DMF, Acetone)	Magnesium, Dry Ice (CO₂), Anhydrous THF
Experimental Challenges	Synthesis of the precursor, potential for side reactions in cyclization	Strict anhydrous and inert conditions required
Scalability	Can be challenging to scale up due to multiple steps	Readily scalable with appropriate equipment

Conclusion and Recommendation

Both synthetic routes presented offer viable pathways to 2,3-dihydrobenzofuran-5-carboxylic acid, each with its own set of advantages and challenges.

Route A (Intramolecular Williamson Ether Synthesis) is a powerful strategy when a diverse range of substituted phenols are available or can be readily synthesized. It offers a convergent approach to the core structure. However, the multi-step nature of the precursor synthesis can be a significant drawback, potentially leading to lower overall yields and increased labor.

Route B (Carboxylation via Grignard Reagent) is a more direct and often more efficient method, particularly if the starting 5-bromo-2,3-dihydrobenzofuran is commercially available. While it requires careful handling of air- and moisture-sensitive reagents, the high yield of the key carboxylation step and the fewer overall steps make it a highly attractive option for the synthesis of the target molecule.

For most applications in a drug discovery setting where efficiency and speed are paramount, Route B is the recommended method . Its linear nature and the high efficiency of the final carboxylation step make it a more practical and reliable choice for producing 2,3-dihydrobenzofuran-5-carboxylic acid in the quantities needed for further medicinal chemistry exploration.

References

• University of Calgary. Ch19: RMgX + CO2 -> RCO2H. [Link]

• Organic Chemistry Portal. 2,3-Dihydrobenzofuran synthesis. [Link]

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• Lumen Learning. 9.5. Williamson ether synthesis | Organic Chemistry 1: An open textbook. [Link]

• Google Patents. Carboxylation of grignard reagents in the presence of liquid co2.

• ACS Combinatorial Science. Diversity-Oriented Synthesis of Libraries Based on Benzofuran and 2,3-Dihydrobenzofuran Scaffolds. [Link]

• Chemistry LibreTexts. Williamson Ether Synthesis. [Link]

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• PubChem. Synthesis of 5-Bromo-2,3-dihydro-2,2-dimethylbenzofuran-7-carboxylic acid. [Link]

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A Head-to-Head Comparison of Synthetic Routes to Dihydrobenzofurans: A Guide for Researchers

The 2,3-dihydrobenzofuran scaffold is a privileged heterocyclic motif found in a vast array of biologically active natural products and pharmaceuticals.[1][2][3][4][5] Its unique structural features make it a cornerstone in drug discovery, with derivatives exhibiting anti-inflammatory, anticancer, and neuroprotective properties, among others.[4][6] Consequently, the development of efficient and versatile synthetic methods to access this important core structure is of paramount importance to the chemical and pharmaceutical sciences. This guide provides a comparative overview of several prominent synthetic strategies for the construction of 2,3-dihydrobenzofurans, offering insights into their mechanisms, experimental considerations, and relative advantages.

Transition Metal-Catalyzed Intramolecular Cyclizations: Power and Versatility

Transition metal catalysis stands as one of the most robust and widely employed strategies for the synthesis of dihydrobenzofurans.[1][2] These methods often leverage the unique reactivity of metals like palladium, rhodium, and copper to facilitate challenging bond formations under relatively mild conditions.

Palladium-Catalyzed Intramolecular C-O Bond Formation (Heck-Type Cyclizations)

A prominent approach involves the palladium-catalyzed intramolecular coupling of an aryl halide with a tethered alkene, often referred to as an intramolecular Heck reaction.[1][7][8] This strategy is highly effective for the construction of the dihydrofuran ring.

Mechanistic Insights: The catalytic cycle typically begins with the oxidative addition of the palladium(0) catalyst to the aryl halide. This is followed by migratory insertion of the tethered alkene into the palladium-aryl bond. Subsequent β-hydride elimination and reductive elimination regenerate the active catalyst and furnish the dihydrobenzofuran product. The regioselectivity of the alkene insertion is a critical factor influencing the final product structure.

Experimental Protocol: Palladium-Catalyzed Intramolecular Heck Cyclization

The following is a representative protocol for the synthesis of a 2-substituted-2,3-dihydrobenzofuran:

• To a flame-dried Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add the o-iodophenol derivative (1.0 equiv), a palladium catalyst such as Pd(OAc)₂ (2-5 mol%), and a suitable phosphine ligand (e.g., PPh₃, 4-10 mol%).

• Add a dry, deoxygenated solvent such as acetonitrile or DMF.

• Add a base, typically a tertiary amine like triethylamine (2.0-3.0 equiv).

• Stir the reaction mixture at a specified temperature (often between 80-120 °C) and monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, cool the reaction to room temperature and quench with water.

• Extract the product with an organic solvent (e.g., ethyl acetate), dry the combined organic layers over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired 2,3-dihydrobenzofuran.

Rhodium-Catalyzed C-H Activation and Annulation

More recent advancements have focused on the use of rhodium catalysts to effect C-H activation followed by annulation with an appropriate coupling partner.[1][2][7] This approach avoids the pre-functionalization required in traditional cross-coupling reactions, offering a more atom-economical route.

Mechanistic Insights: The reaction is often directed by a functional group on the phenolic substrate, which coordinates to the rhodium center. This is followed by intramolecular C-H activation to form a rhodacycle intermediate. Subsequent insertion of an alkyne or alkene and reductive elimination leads to the formation of the dihydrobenzofuran ring.

Diagram: Rhodium-Catalyzed C-H Activation/Annulation

Caption: Catalytic cycle for Rh-catalyzed C-H activation.

Organocatalytic Asymmetric Synthesis: Accessing Chiral Dihydrobenzofurans

The demand for enantiomerically pure pharmaceuticals has driven the development of asymmetric methods for dihydrobenzofuran synthesis. Organocatalysis has emerged as a powerful tool in this regard, offering high levels of stereocontrol without the need for transition metals.[9][10][11][12]

Asymmetric [4+1] Annulation Reactions

A notable organocatalytic strategy is the [4+1] annulation between o-quinone methides (o-QMs), generated in situ, and a one-carbon component, such as an ylide.[9][11] Chiral phosphines or cinchona alkaloids can be employed to induce high levels of enantioselectivity.

Mechanistic Insights: The reaction is believed to proceed through the formation of a chiral catalyst-ylide complex. This complex then reacts with the o-quinone methide in a stereocontrolled manner. Subsequent intramolecular cyclization and elimination of the catalyst furnishes the chiral dihydrobenzofuran product. The stereochemical outcome is dictated by the chiral environment created by the catalyst.

Experimental Protocol: Asymmetric [4+1] Annulation

The following is a generalized protocol for the phosphine-catalyzed asymmetric [4+1] annulation:

• In a glovebox or under an inert atmosphere, add the chiral phosphine catalyst (5-10 mol%) and the allenoate (1.2 equiv) to a vial containing a dry solvent (e.g., toluene).

• In a separate vial, dissolve the o-hydroxybenzyl alcohol precursor to the o-quinone methide (1.0 equiv) in the same solvent.

• Add a reagent to generate the o-quinone methide in situ (e.g., a mild Lewis acid or base).

• Transfer the solution of the in situ generated o-quinone methide to the vial containing the catalyst and allenoate at a controlled temperature (often sub-ambient, e.g., -20 °C to 0 °C).

• Stir the reaction mixture for the specified time, monitoring by TLC or HPLC.

• Once the reaction is complete, quench with a saturated aqueous solution of ammonium chloride.

• Extract the product with an organic solvent, dry the organic layer, and concentrate.

• Purify the crude product by flash column chromatography to yield the enantiomerically enriched 2,3-dihydrobenzofuran.

Photochemical and Radical Cyclizations: Alternative Activation Modes

Visible-light photoredox catalysis and radical cyclizations offer alternative, often milder, approaches to dihydrobenzofuran synthesis.[5] These methods can proceed through distinct mechanistic pathways compared to traditional thermal reactions.

Visible-Light-Mediated Intramolecular Radical Cyclization

This approach typically involves the generation of a radical species from a suitable precursor, which then undergoes an intramolecular cyclization onto a tethered alkene or alkyne.[5]

Mechanistic Insights: A photocatalyst, upon excitation with visible light, can engage in a single-electron transfer (SET) process with the substrate to generate a radical. This radical then cyclizes in a 5-exo-trig manner to form the dihydrofuran ring. A subsequent radical quenching step completes the reaction.

Diagram: Visible-Light-Mediated Radical Cyclization

Caption: General workflow for photocatalytic cyclization.

Head-to-Head Comparison of Synthetic Routes

Synthetic Route	Key Advantages	Common Limitations	Typical Yields	Stereocontrol
Palladium-Catalyzed Heck Cyclization	High functional group tolerance, well-established, reliable for various substitution patterns.[1][7]	Requires pre-functionalized substrates (halides), can require high temperatures.[13]	Good to excellent (60-95%).[1][2]	Generally poor unless chiral ligands are used.
Rhodium-Catalyzed C-H Activation	Atom-economical (no pre-functionalization), can be highly regioselective.[1][2][7]	Often requires specific directing groups, catalyst can be expensive.[2]	Moderate to good (50-90%).[1][2]	Can be made highly enantioselective with chiral catalysts.
Organocatalytic [4+1] Annulation	Excellent enantioselectivity, metal-free conditions, mild reaction conditions.[9][11]	Substrate scope can be limited, catalyst loading may be higher than in metal catalysis.	Good to excellent (70-95%).[9][11]	High to excellent enantioselectivity (up to 99% ee).[9][11]
Visible-Light Radical Cyclization	Very mild reaction conditions (often room temperature), good functional group tolerance.[5]	Can be sensitive to oxygen, may require specific radical precursors.	Moderate to good (50-85%).[5]	Generally poor unless chiral catalysts or auxiliaries are employed.

Conclusion

The synthesis of 2,3-dihydrobenzofurans can be achieved through a variety of powerful and elegant synthetic strategies. The choice of method ultimately depends on the specific target molecule, the desired level of stereocontrol, and the available starting materials. Transition metal-catalyzed reactions offer broad applicability and high yields, while organocatalytic methods provide unparalleled access to enantiomerically pure products. Emerging techniques such as photoredox catalysis continue to expand the synthetic chemist's toolkit, enabling transformations under increasingly mild conditions. A thorough understanding of the mechanistic underpinnings and practical considerations of each route is crucial for the successful design and execution of a synthetic plan targeting this important heterocyclic scaffold.

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Confirming the Binding Mode of Novel Ligands: A Comparative Guide for 2-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid

For researchers, scientists, and drug development professionals, elucidating the precise binding mode of a novel small molecule to its biological target is a cornerstone of modern drug discovery. This guide provides a comprehensive comparison of state-of-the-art experimental and computational methodologies to confirm the binding orientation and key interactions of a putative bioactive compound, using 2-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid as a central case study. While the specific biological target of this molecule is under active investigation, derivatives of its core scaffold have shown affinity for targets such as the Pim-1 kinase and cannabinoid receptors.[1][2] This guide will, therefore, present a generalized workflow applicable to confirming its interaction with a hypothetical protein target, providing the in-depth technical details necessary for robust experimental design and data interpretation.

Section 1: The Foundational Role of Structural Biology: X-ray Crystallography

High-resolution structural data is the gold standard for unequivocally defining a ligand's binding mode. X-ray crystallography provides an atomic-level snapshot of the protein-ligand complex, revealing the precise orientation of the ligand and the network of interactions that stabilize the bound state.[3][4][5][6][7]

Causality in Experimental Design: Co-crystallization vs. Soaking

The choice between co-crystallization and ligand soaking is a critical first step. Co-crystallization involves crystallizing the protein in the presence of the ligand, which is often successful for ligands with higher affinity. Ligand soaking, conversely, involves diffusing the ligand into pre-existing protein crystals.[3][4] This can be a faster approach but is typically more effective for lower-affinity ligands or when co-crystallization proves challenging.

Experimental Protocol: X-ray Crystallography

• Protein Expression and Purification: Obtain high-purity, homogenous protein of the putative target.

• Crystallization Screening: Screen a wide range of conditions (precipitants, buffers, pH) to obtain well-diffracting protein crystals.

• Ligand Introduction:

  • Co-crystallization: Add 2-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid to the protein solution before setting up crystallization trials.

  • Soaking: Transfer pre-formed protein crystals to a solution containing the ligand.

• X-ray Diffraction Data Collection: Mount a crystal and expose it to a high-intensity X-ray beam, often at a synchrotron source, to obtain a diffraction pattern.[5]

• Structure Determination and Refinement: Process the diffraction data to generate an electron density map, into which the protein-ligand complex is built and refined.[4]

Data Interpretation

The resulting electron density map should clearly show the location and orientation of 2-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid within the protein's binding site. Analysis of the refined structure will reveal key hydrogen bonds, hydrophobic interactions, and other non-covalent interactions.

Section 2: Characterizing Binding in Solution: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for studying protein-ligand interactions in a solution state, which more closely mimics the physiological environment.[8][9][10][11][12] It can provide information on binding affinity, identify the ligand's binding epitope on the protein, and characterize conformational changes upon binding.

Key NMR Experiments for Binding Mode Analysis

• Chemical Shift Perturbation (CSP): By comparing the NMR spectra of the protein in the free and ligand-bound states, changes in the chemical shifts of specific amino acid residues can identify the binding interface.

• Saturation Transfer Difference (STD) NMR: This ligand-observed experiment identifies which parts of the ligand are in close proximity to the protein, revealing the binding epitope of the small molecule.[8]

• Nuclear Overhauser Effect (NOE) Spectroscopy: Intermolecular NOEs can provide distance restraints between protons on the ligand and the protein, enabling the calculation of a high-resolution structure of the complex in solution.

Experimental Protocol: Chemical Shift Perturbation (CSP)

• Sample Preparation: Prepare a sample of ¹⁵N-labeled protein in a suitable buffer.

• Acquire Reference Spectrum: Record a 2D ¹H-¹⁵N HSQC spectrum of the free protein.

• Titration: Add increasing concentrations of 2-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid to the protein sample, acquiring an HSQC spectrum at each titration point.

• Data Analysis: Overlay the spectra and monitor the chemical shift changes of the protein's backbone amide signals. Map the perturbed residues onto the protein structure to identify the binding site.

Section 3: Quantifying Binding Affinity and Thermodynamics: SPR and ITC

While structural methods provide a static picture of the binding mode, biophysical techniques like Surface Plasmon Resonance (SPR) and Isothermal Titration Calorimetry (ITC) are essential for quantifying the binding affinity and understanding the thermodynamic drivers of the interaction.[13][14]

Surface Plasmon Resonance (SPR)

SPR is a label-free optical technique that measures the binding of an analyte (e.g., 2-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid) to a ligand (e.g., the target protein) immobilized on a sensor chip.[15][16][17][18][19] It provides real-time data on the association and dissociation rates, from which the binding affinity (KD) can be calculated.

Table 1: Comparison of SPR and ITC for Binding Analysis

Feature	Surface Plasmon Resonance (SPR)	Isothermal Titration Calorimetry (ITC)
Principle	Measures changes in refractive index upon binding to a sensor surface.[15]	Measures the heat released or absorbed during a binding event.[20][21]
Information Provided	Kinetics (kon, koff), Affinity (KD).[17]	Affinity (KD), Stoichiometry (n), Enthalpy (ΔH), Entropy (ΔS).[20]
Throughput	High	Low to Medium
Sample Consumption	Low	High
Labeling	Label-free, but one partner is immobilized.	Label-free, in-solution measurement.[21]

Isothermal Titration Calorimetry (ITC)

ITC directly measures the heat changes associated with a binding event, providing a complete thermodynamic profile of the interaction in a single experiment.[20][22][23] This includes the binding affinity (KD), stoichiometry of binding (n), and the enthalpic (ΔH) and entropic (ΔS) contributions to the binding free energy.

Experimental Protocol: Isothermal Titration Calorimetry (ITC)

• Sample Preparation: Prepare the protein and 2-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid in identical, degassed buffer to minimize heats of dilution.[21]

• Instrument Setup: Load the protein into the sample cell and the ligand into the titration syringe of the ITC instrument.

• Titration: Perform a series of small injections of the ligand into the protein solution while monitoring the heat changes.

• Data Analysis: Integrate the heat pulses and fit the resulting binding isotherm to a suitable binding model to determine the thermodynamic parameters.

Section 4: In Silico Prediction and Refinement: Computational Approaches

Computational methods, such as molecular docking and molecular dynamics simulations, are invaluable for predicting a ligand's binding mode and assessing its stability, especially when experimental data is not yet available.[24][25][26][27][28]

Molecular Docking

Molecular docking algorithms predict the preferred orientation of a ligand when bound to a protein, generating a set of possible binding poses ranked by a scoring function.[24][28] This can be a powerful tool for generating initial hypotheses about the binding mode of 2-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid.

Molecular Dynamics (MD) Simulations

MD simulations provide a dynamic view of the protein-ligand complex, allowing for the assessment of the stability of a docked pose over time.[29][30][31][32][33] By simulating the movements of atoms in the system, MD can reveal important dynamic interactions and conformational changes that are not apparent in a static crystal structure.

Workflow for Computational Analysis

Caption: A typical computational workflow for predicting and refining a ligand's binding mode.

Conclusion

Confirming the binding mode of a novel compound like 2-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid requires a multi-faceted approach that integrates high-resolution structural biology, biophysical characterization of the interaction in solution, and computational validation. By combining the strengths of X-ray crystallography, NMR spectroscopy, SPR, ITC, and in silico methods, researchers can build a comprehensive and robust model of the protein-ligand interaction, providing a solid foundation for subsequent drug development efforts.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 2-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid

As laboratory professionals engaged in the dynamic field of drug development, our responsibility extends beyond discovery and synthesis to the safe and compliant management of all chemical entities. This guide provides a comprehensive, step-by-step protocol for the proper disposal of 2-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid, ensuring the safety of personnel and adherence to environmental regulations. The procedures outlined here are grounded in established safety principles and regulatory standards, reflecting a commitment to a culture of safety.

Hazard Identification and Essential Risk Assessment

Before any handling or disposal can occur, a thorough understanding of the compound's hazard profile is paramount. While a specific Safety Data Sheet (SDS) for 2-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid may not always be readily available, data from structurally analogous compounds, such as other benzofuran derivatives and carboxylic acids, provide a strong basis for a conservative risk assessment.

The primary hazards associated with this class of compounds are identified under the Globally Harmonized System (GHS) and OSHA's Hazard Communication Standard.[1][2]

Table 1: Hazard Profile

Hazard Class	GHS Classification	Hazard Statement	Rationale & Implication
Skin Irritation	Category 2	H315: Causes skin irritation.[3][4][5]	The carboxylic acid moiety and the benzofuran ring system can irritate skin upon contact. This necessitates the use of chemical-resistant gloves to prevent dermatitis or chemical burns.
Eye Irritation	Category 2A	H319: Causes serious eye irritation.[3][4][5]	Direct contact with the eyes can cause significant irritation or damage. Goggles or a face shield are mandatory to prevent accidental splashes.

| Respiratory Irritation | STOT SE 3 | H335: May cause respiratory irritation.[4][5] | If the compound is a fine powder or dust, inhalation can irritate the respiratory tract. Handling should occur in a well-ventilated area or a chemical fume hood. |

STOT SE 3: Specific Target Organ Toxicity - Single Exposure

Immediate Safety & Handling Protocols

Proper personal protective equipment (PPE) is non-negotiable. The selection of PPE is directly dictated by the hazard assessment.

• Hand Protection: Wear chemical-resistant gloves, such as nitrile gloves. Always inspect gloves for integrity before use and use proper removal techniques to avoid skin contact.

• Eye and Face Protection: Use safety glasses with side shields or, preferably, chemical safety goggles. If there is a splash risk, a face shield should be worn in addition to goggles.

• Body Protection: A standard laboratory coat is required to protect against minor spills. Ensure it is fully buttoned.

• Respiratory Protection: If handling the solid outside of a fume hood where dust may be generated, a government-approved respirator (e.g., N95) is necessary.

In Case of Exposure:

• Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove contaminated clothing and wash it before reuse.[3][6] If irritation persists, seek medical attention.

• Eye Contact: Flush eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Immediately seek medical attention.[4]

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek medical attention if symptoms persist.[4][6]

Waste Characterization and Segregation: A Critical Step

Under the Resource Conservation and Recovery Act (RCRA), it is the generator's responsibility to correctly characterize hazardous waste.[7] 2-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid should be classified as a non-halogenated organic acid solid waste .

The cardinal rule of chemical waste management is segregation . Mixing incompatible chemicals can lead to violent reactions, release of toxic gases, or fires.

Do NOT mix this waste with:

• Bases (e.g., sodium hydroxide, ammonium hydroxide): A strong exothermic neutralization reaction can occur.

• Oxidizers (e.g., nitric acid, permanganates): Can create a fire or explosion hazard.

• Aqueous Waste: Keep organic solids separate from liquid waste streams.

• Halogenated Organic Waste: Segregating halogenated and non-halogenated waste is often more cost-effective for final disposal via incineration.

The logical flow for waste management decisions is visualized in the diagram below.

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A Comprehensive Guide to the Safe Handling of 2-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety protocols and operational procedures for handling 2-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid in a laboratory setting. The information herein is synthesized from safety data sheets of structurally related compounds and established best practices for handling carboxylic acids and benzofuran derivatives. It is imperative to supplement this guide with a thorough risk assessment specific to your experimental context and to consult the supplier-specific Safety Data Sheet (SDS) upon receipt of the compound.

Understanding the Hazard Profile

• Skin Irritation: Similar to many carboxylic acids, this compound is expected to cause skin irritation upon contact.[1][2][3]

• Serious Eye Irritation/Damage: Direct contact with the eyes is likely to cause serious irritation or potential damage.[1][2][3][4]

• Respiratory Irritation: Inhalation of dust or aerosols may lead to respiratory tract irritation.[3][4]

• Harmful if Swallowed: Ingestion of the compound may be harmful.[3][4]

• Potential for Allergic Skin Reaction: Some related structures have been shown to cause allergic skin reactions.[5][6]

Given these potential hazards, a stringent adherence to the following personal protective equipment (PPE) and handling protocols is mandatory to ensure personnel safety and experimental integrity.

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered PPE strategy is crucial to minimize exposure. The following table outlines the recommended PPE for handling 2-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid.

PPE Category	Recommended Equipment	Rationale
Eye and Face Protection	Chemical safety goggles meeting EN166 or ANSI Z.87.1 standards. A face shield should be worn over goggles when there is a significant risk of splashing or dust generation.[3][4][7]	Protects against splashes, dust, and aerosols, preventing serious eye irritation or injury.
Skin Protection	Gloves: Chemical-resistant gloves (e.g., nitrile rubber) inspected before each use and changed immediately upon contamination.[4][5][8] Lab Coat: A chemical-resistant lab coat, fully buttoned. Footwear: Fully enclosed shoes made of a chemical-resistant material.[4]	Prevents skin contact, which can lead to irritation or allergic reactions.
Respiratory Protection	All handling of the solid compound should occur in a certified chemical fume hood to prevent the inhalation of dust.[4][8] If engineering controls are insufficient, a NIOSH-approved respirator may be necessary.[4][7]	Minimizes the risk of respiratory tract irritation from inhaling dust or aerosols.

Operational Plan: A Step-by-Step Protocol for Safe Handling

Adherence to a strict operational protocol is essential for minimizing exposure and ensuring a safe working environment.

3.1. Preparation and Engineering Controls

• Designated Area: All work with 2-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid should be conducted in a designated area, preferably within a certified chemical fume hood.[4]

• Ventilation Check: Before commencing any work, ensure that the chemical fume hood is functioning correctly.[4]

• Emergency Equipment: Confirm that an eyewash station and safety shower are readily accessible and have been recently tested.[7][9]

• Gather Materials: Assemble all necessary equipment (spatulas, weigh boats, solvents, etc.) and waste containers before handling the compound.

3.2. Handling Procedures

• Donning PPE: Put on all required PPE as outlined in the table above.

• Transferring Solids: Use a spatula to carefully transfer the solid compound. Avoid actions that could generate dust, such as pouring from a height or scraping vigorously.[4]

• Preparing Solutions: When dissolving the compound, add the solid to the solvent slowly to prevent splashing.[4]

• Post-Handling Decontamination: Thoroughly clean any contaminated surfaces and equipment after use.

• Doffing PPE: Remove PPE in the correct order to prevent cross-contamination. Gloves should be removed first, followed by the lab coat and eye protection.[4]

• Hand Washing: Wash hands thoroughly with soap and water after handling the compound, even if gloves were worn.[3][5][9]

Spill Management Workflow

In the event of a spill, a calm and methodical response is critical. The following diagram illustrates the appropriate workflow for managing a chemical spill.

Caption: Workflow for handling a chemical spill.

Disposal Plan: Ensuring Environmental Responsibility

Proper disposal is a critical aspect of the chemical lifecycle.

• Waste Segregation: All disposable materials contaminated with 2-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid (e.g., gloves, weigh boats, paper towels) must be placed in a dedicated and clearly labeled hazardous waste container.[4]

• Waste Disposal: Dispose of waste material in accordance with all applicable federal, state, and local environmental regulations.[8][9] The compound may be dissolved in a combustible solvent and incinerated in a chemical incinerator equipped with an afterburner and scrubber.[8]

• Do Not Dispose in Drains: Under no circumstances should this chemical or its waste be disposed of down the drain.[3][8]

By integrating these safety measures and operational protocols into your laboratory's standard operating procedures, you can significantly mitigate the risks associated with handling 2-Methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid, fostering a safer research environment for everyone.

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